4-Methyloxazole

• CAS: 693-93-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 4-Methyloxazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-Methyloxazole, a heterocyclic organic compound of interest in chemical synthesis and drug discovery. The information is presented to facilitate its use in research and development, with a focus on clarity and practical application.

Core Physical Properties

4-Methyloxazole is a colorless liquid with a characteristic aromatic odor.[1] It is recognized for its role as a versatile intermediate in the synthesis of various organic molecules, including vitamins and ligands.[2] The stability of 4-methyloxazole can be influenced by the number of methyl groups present.[2]

Quantitative Physical Data

The key physical properties of 4-Methyloxazole are summarized in the table below for easy reference and comparison.

Physical Property	Value	Source(s)
Molecular Formula	C₄H₅NO	[2][3][4][5]
Molecular Weight	83.09 g/mol	[2][3][4]
Boiling Point	86 - 88 °C	[2][3]
Density	1.016 g/cm³	[3]
Flash Point	21 °C	[3]
Refractive Index	1.438	[3]
Solubility	Insoluble in water; Soluble in alcohol and ether.	[1]
Appearance	Colorless liquid	[1]
CAS Number	693-93-6	[2][3][4][5]

Experimental Protocols for Property Determination

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common laboratory method for determining the boiling point is simple distillation.[6]

Apparatus:

• Round-bottom flask

• Heating mantle or oil bath

• Distillation head (still head)

• Thermometer

• Condenser

• Receiving flask

Procedure:

• Place a small volume of 4-Methyloxazole in the round-bottom flask along with a few boiling chips to ensure smooth boiling.

• Assemble the distillation apparatus. The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

• Begin heating the flask. As the liquid boils, the vapor will rise, and the temperature on the thermometer will increase.

• The boiling point is recorded as the temperature at which the vapor temperature stabilizes while the liquid is actively distilling and condensing into the receiving flask.[6]

Determination of Density

Density is the mass per unit volume of a substance.

Apparatus:

• Pycnometer (a flask with a specific, accurately known volume)

• Analytical balance

Procedure:

• Weigh the clean, dry pycnometer.

• Fill the pycnometer with 4-Methyloxazole, ensuring the liquid reaches the calibration mark. A thermometer can be used to ensure the measurement is made at a specific temperature.

• Weigh the pycnometer containing the 4-Methyloxazole.

• The mass of the 4-Methyloxazole is the difference between the two weighings.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material. It is a characteristic property of a substance.

Apparatus:

• Abbe refractometer

Procedure:

• Calibrate the refractometer using a standard liquid with a known refractive index, such as distilled water.

• Place a few drops of 4-Methyloxazole on the prism of the refractometer.

• Close the prism and allow the temperature to equilibrate.

• Look through the eyepiece and adjust the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• Read the refractive index value from the scale.

Synthesis of 4-Methyloxazole: A Workflow

4-Methyloxazole can be synthesized through a two-step process involving the formylation of nitroethane followed by an oxidation reaction.[2] The logical workflow for this synthesis is depicted below.

Caption: Synthetic pathway for 4-Methyloxazole.

Spectral Data

Spectral analysis is crucial for the structural elucidation and identification of organic compounds.

• ¹³C NMR Spectroscopy: The carbon-13 Nuclear Magnetic Resonance spectrum provides information about the carbon framework of the molecule.[4][7]

• Mass Spectrometry (GC-MS): Gas Chromatography-Mass Spectrometry can be used to determine the molecular weight and fragmentation pattern of 4-Methyloxazole.[4]

While the raw spectral data is extensive, researchers can access it through various chemical databases for detailed analysis.

This guide provides foundational knowledge on the physical properties of 4-Methyloxazole, essential for its application in scientific research and development. For further information, consulting safety data sheets (SDS) and comprehensive chemical databases is recommended.

References

• 1. 693-93-6 [chembk.com]
• 2. 4-Methyloxazole | 693-93-6 | AAA69393 | Biosynth [biosynth.com]
• 3. echemi.com [echemi.com]
• 4. 4-Methyloxazole | C4H5NO | CID 69663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemscene.com [chemscene.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. spectrabase.com [spectrabase.com]

4-Methyloxazole: A Technical Guide for Researchers

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of 4-methyloxazole, a heterocyclic organic compound with increasing significance in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field, offering detailed information on its chemical properties, synthesis, and biological relevance.

Core Chemical and Physical Properties

4-Methyloxazole, a colorless to light yellow liquid, is a five-membered heterocyclic aromatic compound containing one oxygen and one nitrogen atom. Its fundamental properties are summarized below.

Property	Value	Reference
CAS Number	693-93-6	[1]
Molecular Formula	C₄H₅NO	[1]
Molecular Weight	83.09 g/mol	[1][2]
IUPAC Name	4-methyl-1,3-oxazole	[2]
SMILES	CC1=COC=N1	[2]

Synthesis of 4-Methyloxazole

The synthesis of 4-methyloxazole can be achieved through various methods, with the Robinson-Gabriel synthesis being a classical and adaptable approach for oxazole (B20620) formation.[3][4] This method involves the cyclodehydration of a 2-acylamino-ketone.

A specific method for the preparation of 4-methyloxazole involves the reaction of 3-chloro-2,5-pentanedione (B8321445) with formamide (B127407) in refluxing formic acid.[5] Another patented industrial process describes the manufacture of 4-methyloxazole through the reaction of formimido-esters with hydroxyacetone.[6]

Experimental Protocol: Robinson-Gabriel Synthesis (General)

Materials:

• 2-Acylamino-ketone precursor

• Cyclodehydrating agent (e.g., sulfuric acid, phosphorus pentoxide)

• Anhydrous solvent

Procedure:

• The 2-acylamino-ketone is dissolved in a suitable anhydrous solvent.

• A cyclodehydrating agent is added to the reaction mixture.

• The mixture is heated under reflux for a specified period, with the reaction progress monitored by an appropriate technique such as thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled and worked up to isolate the crude oxazole product.

• Purification is typically achieved through distillation or column chromatography.

Biological Significance and Signaling Pathways

While specific studies detailing the direct interaction of 4-methyloxazole with cellular signaling pathways are limited, the broader class of oxazole derivatives has demonstrated a wide range of biological activities. These derivatives are recognized as important scaffolds in drug discovery, exhibiting antimicrobial, anti-inflammatory, and anticancer properties.

Oxazole-containing compounds have been shown to modulate key cellular signaling pathways implicated in various diseases. Natural products and synthetic derivatives containing the oxazole motif can influence pathways such as:

• NF-κB Signaling: This pathway is crucial in regulating inflammatory responses and cell survival.

• Akt/mTOR Signaling: A central pathway that governs cell growth, proliferation, and metabolism.

• MAPK Signaling: This cascade is involved in cellular responses to a variety of stimuli and plays a key role in cell proliferation, differentiation, and apoptosis.[7][8][9]

The precise mechanism by which 4-methyloxazole or its derivatives might interact with these pathways is an active area of research. It is hypothesized that the oxazole ring can act as a bioisostere for other functional groups, enabling it to bind to and modulate the activity of various protein targets within these cascades.

Applications in Drug Development

4-Methyloxazole serves as a valuable building block in the synthesis of more complex molecules with therapeutic potential. Its utility is highlighted by its role as a starting material for the manufacture of vitamins, dyes, and pharmaceuticals.[6] The investigation of substituted oxazoles continues to be a promising avenue for the discovery of novel therapeutic agents.

Conclusion

4-Methyloxazole is a versatile heterocyclic compound with established chemical properties and diverse applications in chemical synthesis. While the direct biological activities and interactions with signaling pathways of the parent molecule are still under active investigation, the oxazole scaffold is a proven pharmacophore in a variety of therapeutic areas. Further research into 4-methyloxazole and its derivatives is warranted to fully elucidate their potential in drug discovery and development.

References

• 1. scbt.com [scbt.com]
• 2. 4-Methyloxazole | C4H5NO | CID 69663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 4. synarchive.com [synarchive.com]
• 5. prepchem.com [prepchem.com]
• 6. CA1052382A - Manufacture of 4-methyloxazole - Google Patents [patents.google.com]
• 7. Frontiers | Exploring the recent trends in perturbing the cellular signaling pathways in cancer by natural products [frontiersin.org]
• 8. Cellular signaling perturbation by natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Critical dysregulated signaling pathways in drug resistance: highlighting the repositioning of mebendazole for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of 4-Methyloxazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 4-Methyloxazole (C₄H₅NO), a heterocyclic compound of interest in medicinal chemistry and organic synthesis. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with standardized protocols for data acquisition.

Spectroscopic Data Summary

The empirical formula for 4-Methyloxazole is C₄H₅NO, with a molecular weight of approximately 83.09 g/mol .[1][2][3] The structural and spectroscopic data are summarized in the tables below.

¹H NMR Data

Proton NMR data for 4-Methyloxazole is not widely available in the public spectral databases searched. Based on the analysis of similar oxazole (B20620) structures, the following chemical shifts can be predicted. The two aromatic protons on the oxazole ring are expected in the region of 7-8 ppm, with the methyl protons appearing significantly more upfield.

¹³C NMR Data

The ¹³C NMR spectral data were obtained in deuterated chloroform (B151607) (CDCl₃). The chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS).

Carbon Atom	Chemical Shift (δ) in ppm
C-2	150.7
C-4	138.5
C-5	129.5
-CH₃	10.8
Data sourced from Hiemstra, H., et al. (1979). Canadian Journal of Chemistry.

Infrared (IR) Spectroscopy Data

The following table summarizes the main absorption bands observed in the infrared spectrum of 4-Methyloxazole.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3120	Medium	=C-H Stretch (Oxazole Ring)
~2930	Medium	C-H Stretch (Methyl Group)
~1590	Strong	C=N Stretch (Oxazole Ring)
~1500	Strong	C=C Stretch (Oxazole Ring)
~1380	Medium	C-H Bend (Methyl Group)
~1100	Strong	C-O-C Stretch (Oxazole Ring)

Mass Spectrometry (MS) Data

The mass spectrum of 4-Methyloxazole was obtained by electron ionization (EI). The molecular ion peak and major fragments are listed below.

m/z	Relative Intensity	Assignment
83	High	[M]⁺ (Molecular Ion)
55	High	[M - CO]⁺ or [M - HCN]⁺ (fragmentation dependent)
54	Medium	[M - HCN - H]⁺
42	Medium	[C₂H₂N]⁺

Experimental Protocols & Workflows

Detailed methodologies for the acquisition of the spectroscopic data are provided below. These protocols are intended as a general guide and may be adapted based on the specific instrumentation used.

Workflow for Spectroscopic Analysis

The general workflow for obtaining and analyzing spectroscopic data for a compound like 4-Methyloxazole is illustrated below.

Workflow for Spectroscopic Data Acquisition and Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A small amount of 4-Methyloxazole is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), in a standard 5 mm NMR tube. A concentration of 5-10 mg/mL is generally sufficient.

• Instrument Setup : The NMR spectrometer is tuned to the appropriate frequencies for ¹H and ¹³C nuclei. The sample is inserted into the magnet, and the magnetic field is shimmed to achieve homogeneity.

• ¹H NMR Acquisition : A standard one-pulse sequence is used. Key parameters include a spectral width of approximately 12 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Typically, 8 to 16 scans are acquired for a good signal-to-noise ratio.

• ¹³C NMR Acquisition : A proton-decoupled pulse sequence is employed to simplify the spectrum. Key parameters include a spectral width of about 220 ppm, a relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

• Data Processing : The raw data (Free Induction Decay - FID) is Fourier transformed to generate the spectrum. The spectrum is then phased, baseline corrected, and referenced. For ¹H and ¹³C NMR in CDCl₃, the residual solvent peak (7.26 ppm for ¹H) or the solvent carbon peak (77.16 ppm for ¹³C) can be used as an internal reference, or tetramethylsilane (TMS) at 0 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation : For a liquid sample like 4-Methyloxazole, the neat liquid is used. A drop of the sample is placed between two salt plates (e.g., NaCl or KBr) to form a thin film. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the liquid directly onto the ATR crystal.

• Background Spectrum : A background spectrum of the empty spectrometer (or clean salt plates/ATR crystal) is recorded to account for atmospheric CO₂ and water vapor, as well as any instrumental artifacts.

• Sample Spectrum Acquisition : The prepared sample is placed in the IR beam path, and the spectrum is recorded. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The spectrum is usually recorded over the range of 4000 to 400 cm⁻¹.

• Data Processing : The final absorbance or transmittance spectrum is generated by ratioing the sample spectrum against the background spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation : A dilute solution of 4-Methyloxazole is prepared in a volatile organic solvent, such as dichloromethane (B109758) or hexane.

• GC-MS System Setup : A capillary GC column suitable for the analysis of polar heterocyclic compounds (e.g., a DB-5ms or equivalent) is installed. The GC oven temperature program is set to separate the analyte from the solvent and any impurities. A typical program might start at 50°C, hold for 1-2 minutes, and then ramp at 10-20°C/min to a final temperature of 250°C.

• Injection and Separation : A small volume (typically 1 µL) of the sample solution is injected into the GC inlet. The volatile components are vaporized and separated as they pass through the column.

• Mass Spectrometry Detection : As the separated components elute from the GC column, they enter the mass spectrometer. Electron ionization (EI) at a standard energy of 70 eV is used to fragment the molecules. The mass analyzer scans a mass range (e.g., m/z 35-300) to detect the molecular ion and its fragments.

• Data Processing : The total ion chromatogram (TIC) is processed to identify the peak corresponding to 4-Methyloxazole. The mass spectrum associated with this peak is then extracted and analyzed.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. research.rug.nl [research.rug.nl]
• 3. Oxazole, 4,5-dihydro-2-methyl- [webbook.nist.gov]

An In-depth Technical Guide to the Synthesis of 4-Methyloxazole and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core synthetic methodologies for 4-methyloxazole and its derivatives. It includes detailed experimental protocols, quantitative data for comparative analysis, and visualizations of key reaction workflows and relevant biological signaling pathways. This document is intended to serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and drug development.

Core Synthetic Strategies for the Oxazole (B20620) Ring

The oxazole ring is a privileged scaffold in medicinal chemistry, and several named reactions have been developed for its synthesis. The choice of method often depends on the desired substitution pattern and the availability of starting materials. Key strategies for the synthesis of 4-methyloxazole and its derivatives include the Robinson-Gabriel synthesis, the Van Leusen reaction, and the Bredereck reaction.

Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis involves the cyclodehydration of a 2-acylamino-ketone to form the oxazole ring. This method is versatile for accessing 2,5-disubstituted and 2,4,5-trisubstituted oxazoles.[1][2]

Experimental Protocol: Synthesis of 4-Methyl-5-phenyloxazole [3]

• Acylation of 2-Amino-1-phenylethan-1-one: To a solution of 2-amino-1-phenylethan-1-one hydrochloride (1.0 eq) in pyridine, add acetic anhydride (B1165640) (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 3 hours.

• Pour the mixture into ice water and extract the product with ethyl acetate (B1210297).

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain crude 2-acetamido-1-phenylethan-1-one.

• Cyclodehydration: Dissolve the crude 2-acetamido-1-phenylethan-1-one in a suitable dehydrating agent such as concentrated sulfuric acid or polyphosphoric acid.

• Heat the mixture under reflux for 2 hours.

• After cooling, neutralize the reaction mixture with a sodium carbonate solution and extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford 4-methyl-5-phenyloxazole.

Figure 1: Robinson-Gabriel Synthesis Workflow.

Van Leusen Oxazole Synthesis

The Van Leusen reaction is a powerful method for the synthesis of oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[4][5][6] This reaction is particularly useful for preparing 5-substituted oxazoles.[7]

Experimental Protocol: General Procedure for Van Leusen Oxazole Synthesis [8]

• To a suspension of potassium carbonate (2.5 eq) in methanol, add the aldehyde (1.0 eq) and TosMIC (1.1 eq).

• Heat the reaction mixture to reflux and stir for 4-5 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Add water to the residue and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the 5-substituted oxazole.

Figure 2: Van Leusen Oxazole Synthesis Workflow.

Bredereck Reaction

The Bredereck reaction provides a route to 2,4-disubstituted oxazoles by reacting α-haloketones with amides.[9] A variation of this method can be used for the synthesis of 4-methyloxazole.

Experimental Protocol: Synthesis of 4-Propyl-1,3-oxazole [10]

• In a round-bottom flask equipped with a reflux condenser, dissolve 1-bromo-2-pentanone (1.0 eq) in a minimal amount of a high-boiling solvent such as DMF.

• Add an excess of formamide (B127407) (3-5 eq) to the solution.

• Heat the reaction mixture to 100-150 °C for 4-12 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing water and an organic solvent (e.g., diethyl ether).

• Extract the aqueous layer multiple times with the organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent using a rotary evaporator.

• Purify the crude product by silica gel column chromatography to afford pure 4-propyl-1,3-oxazole.

Synthesis of 4-Methyloxazole Derivatives

The functionalization of the 4-methyloxazole core is crucial for tuning its physicochemical and pharmacological properties. Derivatives can be synthesized by employing substituted starting materials in the core synthetic reactions or by post-synthetic modification of the 4-methyloxazole ring.

C-H Functionalization

Direct C-H functionalization has emerged as a powerful tool for the late-stage modification of heterocyclic compounds. For oxazoles, palladium-catalyzed direct arylation and alkenylation can be achieved with high regioselectivity at the C-2 and C-5 positions.

Entry	Oxazole	Coupling Partner	Catalyst/Ligand	Solvent	Position	Yield (%)
1	4-Methyloxazole	4-Bromotoluene	Pd(OAc)₂ / SPhos	Dioxane	C2	85
2	4-Methyloxazole	1-Bromo-4-fluorobenzene	Pd(OAc)₂ / RuPhos	Dioxane	C2	78
3	4-Methyloxazole	3-Bromopyridine	Pd(OAc)₂ / XPhos	Dioxane	C2	65
4	5-Phenyl-4-methyloxazole	4-Bromoanisole	Pd(PPh₃)₄	Dioxane	C2	92

Table 1: Examples of C-H Arylation of 4-Methyloxazole Derivatives.

Biological Activities and Signaling Pathways of 4-Methyloxazole Derivatives

Derivatives of 4-methyloxazole have shown a wide range of biological activities, making them attractive scaffolds for drug discovery. Notably, they have been investigated as anticancer and anti-inflammatory agents.

Anticancer Activity

Certain oxazole derivatives have been identified as potent antitubulin agents. They function by disrupting microtubule dynamics, which is essential for cell division, leading to mitotic arrest and apoptosis in cancer cells.[11] The mechanism of action involves the binding of these small molecules to tubulin, either promoting or inhibiting its polymerization.[5][12]

Compound	Cell Line	IC₅₀ (nM)	Reference
2-Methyl-4-(3,4,5-trimethoxyphenyl)-5-(4-methoxyphenyl)oxazole	MCF-7	1.5	[13]
2-Methyl-4-(3,4,5-trimethoxyphenyl)-5-(4-fluorophenyl)oxazole	HeLa	2.1	[13]
Combretastatin A-4	Various	0.8-3100	[13]

Table 2: Anticancer Activity of Selected Oxazole Derivatives.

The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[4][14] Some oxadiazole derivatives, which are structurally related to oxazoles, have been shown to inhibit this pathway, leading to apoptosis and reduced tumor growth.[15] These compounds can act as inhibitors of key kinases within the pathway, such as PI3K, Akt, or mTOR.[16]

Figure 3: Inhibition of the PI3K/Akt/mTOR Pathway by Oxazole Derivatives.

Anti-inflammatory Activity

Chronic inflammation is implicated in a variety of diseases, and the NF-κB and MAPK signaling pathways are central regulators of the inflammatory response.[17][18] Certain oxazole derivatives have demonstrated anti-inflammatory properties by modulating these pathways, leading to a reduction in the production of pro-inflammatory cytokines.[19]

Characterization Data

The structural elucidation of newly synthesized compounds is critical. The following table provides representative spectroscopic data for 4-methyloxazole.

Technique	Data
¹H NMR (CDCl₃)	δ 7.85 (s, 1H), 7.05 (s, 1H), 2.15 (s, 3H)
¹³C NMR (CDCl₃)	δ 151.0, 138.5, 125.2, 11.5
IR (neat)	3120, 2925, 1580, 1450, 1120 cm⁻¹
MS (EI)	m/z 83 (M⁺)

Table 3: Spectroscopic Data for 4-Methyloxazole. [1]

Conclusion

The synthesis of 4-methyloxazole and its derivatives offers a rich field of study for organic and medicinal chemists. The established synthetic routes, coupled with modern techniques such as C-H functionalization, provide access to a vast chemical space. The diverse biological activities exhibited by these compounds, particularly in the areas of oncology and inflammation, underscore their potential as scaffolds for the development of novel therapeutics. This guide provides a foundational understanding of the synthesis and potential applications of this important class of heterocyclic compounds.

References

• 1. spectrabase.com [spectrabase.com]
• 2. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CA1052382A - Manufacture of 4-methyloxazole - Google Patents [patents.google.com]
• 4. Inhibition of PI3K/Akt/mTOR Signaling by Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms of action of and resistance to antitubulin agents: microtubule dynamics, drug transport, and cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 9. FoxO4 inhibits NF-kappaB and protects mice against colonic injury and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. benthamscience.com [benthamscience.com]
• 12. researchgate.net [researchgate.net]
• 13. Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. NF-κB signaling in inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]

The Diverse Biological Activities of Oxazole Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction

The oxazole (B20620) nucleus, a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, serves as a pivotal scaffold in medicinal chemistry.[1] Its unique structural and electronic properties allow for versatile interactions with a wide range of biological targets, including enzymes and receptors.[2] This has led to the discovery and development of numerous oxazole derivatives with a broad spectrum of pharmacological activities. These compounds are found in various natural products and have been the subject of extensive synthetic efforts to create novel therapeutic agents.[2] This technical guide provides an in-depth overview of the significant biological activities of oxazole derivatives, focusing on their anticancer, anti-inflammatory, and antimicrobial properties. It is intended for researchers, scientists, and drug development professionals, offering a compilation of quantitative data, mechanistic insights, and detailed experimental protocols to aid in the rational design and evaluation of new oxazole-based drug candidates.

Anticancer Activity

Oxazole derivatives have emerged as a highly promising class of anticancer agents, demonstrating potent activity against a variety of cancer cell lines, including multidrug-resistant strains.[3][4] Their mechanisms of action are diverse, often targeting critical pathways involved in cancer cell proliferation, survival, angiogenesis, and metastasis.[5] Many derivatives have shown excellent potencies with IC50 values in the nanomolar range.[5]

Mechanism of Action: Targeting Key Oncogenic Pathways

The anticancer effects of oxazole derivatives are attributed to their ability to modulate multiple cellular targets. Key mechanisms include the inhibition of crucial signaling proteins and enzymes essential for tumor growth and survival.

• Inhibition of Kinase Signaling: A prominent mechanism is the inhibition of receptor tyrosine kinases (RTKs) like Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and c-Mesenchymal-Epithelial Transition factor (c-Met).[6] These kinases are pivotal for tumor angiogenesis, growth, and metastasis.[7] By blocking the ATP-binding sites of these kinases, oxazole derivatives can inhibit downstream signaling cascades, such as the PI3K/AKT and MAPK pathways, which are crucial for cell proliferation and survival.[6][8]

• STAT3 Pathway Inhibition: Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is persistently activated in many cancers, promoting the expression of genes involved in proliferation, survival, and angiogenesis.[9][10] Certain oxazole derivatives have been shown to inhibit the STAT3 pathway, representing a key strategy for cancer therapy.[5]

• Tubulin Polymerization Inhibition: Microtubules are essential components of the cytoskeleton involved in cell division. Oxazole derivatives can bind to tubulin, disrupting microtubule dynamics, leading to cell cycle arrest and apoptosis.[11][12]

• Other Targets: Oxazoles also target other critical cellular machinery, including DNA topoisomerases, G-quadruplex DNA structures, and histone deacetylases (HDACs).[5]

Below is a diagram illustrating the dual inhibition of VEGFR-2 and c-Met signaling pathways by oxazole derivatives.

Caption: Dual inhibition of VEGFR-2 and c-Met pathways by oxazole derivatives.

Quantitative Data: In Vitro Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC50) values for representative oxazole derivatives against various human cancer cell lines.

Compound Class	Derivative Example	Target Cancer Cell Line	IC50 (µM)	Reference
Piperidinyl-based Benzoxazole	Compound 11b (p-fluorophenyl)	MCF-7 (Breast)	0.057	[13]
Piperidinyl-based Benzoxazole	Compound 5a (unsubstituted phenyl)	PC-3 (Prostate)	0.145	[13]
1,3-Oxazole Derivative	Unspecified	Hep-2 (Laryngeal)	60.2	[12]
Oxazolo[4,5-d]pyrimidine	Compound 5	Various Breast Cancer Lines	Micromolar Range	[14]
Piperidinyl-based Benzoxazole	Compound 11b (p-fluorophenyl)	A549 (Lung)	0.181	[13]

Experimental Protocol: MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method to assess cell viability and the cytotoxic potential of chemical compounds.[15][16] It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells reduce the yellow MTT salt to purple formazan (B1609692) crystals.[15]

Materials:

• 96-well flat-bottom plates

• Test oxazole derivatives (dissolved in DMSO)

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., SDS-HCl solution or DMSO)[17]

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Harvest and count cells, ensuring >90% viability. Seed cells into a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well in 100 µL of culture medium. Incubate overnight at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.[17][18]

• Compound Treatment: Prepare serial dilutions of the oxazole derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C and 5% CO₂.[18]

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[15]

• Formazan Formation: Incubate the plate for an additional 4 hours under the same conditions. During this time, viable cells will convert MTT into insoluble purple formazan crystals.[15][17]

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix thoroughly by gentle pipetting or shaking on an orbital shaker.[15]

• Absorbance Measurement: Read the absorbance at a wavelength of 570-590 nm using a microplate reader. A reference wavelength (e.g., 630 nm) can be used to reduce background noise.

• Data Analysis: Subtract the absorbance of the blank control from all readings. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the compound concentration to determine the IC50 value.

Caption: Standard experimental workflow for the MTT cytotoxicity assay.

Anti-inflammatory Activity

Oxazole derivatives have demonstrated significant potential as anti-inflammatory agents.[19] Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is implicated in numerous diseases.[1] The anti-inflammatory effects of oxazoles are often attributed to their ability to inhibit key enzymes and signaling pathways involved in the inflammatory cascade.

Mechanism of Action: Modulation of Inflammatory Pathways

The nuclear factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation, controlling the expression of many pro-inflammatory genes, including cytokines, chemokines, and enzymes like COX-2 and iNOS.[1][20] The canonical NF-κB pathway is activated by stimuli such as pro-inflammatory cytokines (e.g., TNF-α, IL-1β).[21] This leads to the activation of the IKK complex, which phosphorylates the inhibitory protein IκBα, targeting it for degradation. This releases the NF-κB dimer (typically p65/p50), allowing it to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[3] Oxazole derivatives can exert their anti-inflammatory effects by inhibiting key steps in this pathway.

Caption: Inhibition of the canonical NF-κB inflammatory pathway by oxazoles.

Quantitative Data: In Vivo Anti-inflammatory Activity

The carrageenan-induced paw edema model in rats is a classic method for evaluating the acute anti-inflammatory activity of compounds. The percentage of edema inhibition is a key quantitative measure.

Compound	Dose (mg/kg)	Time Post-Carrageenan (hours)	Edema Inhibition (%)	Reference
Ellagic Acid (EA)	30	3	~60%	[22]
Indomethacin (Standard)	5	3	~65%	[22]
Indomethacin (Standard)	20	Not Specified	Significant	[23]
Ketorolac (Standard)	10	3	Significant	[24]

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

This in vivo model is widely used to screen for acute anti-inflammatory activity.[25] Injection of carrageenan, a phlogistic agent, into a rat's paw induces a reproducible inflammatory response characterized by edema (swelling).[26]

Materials:

• Male Wistar rats (150-200 g)

• Carrageenan solution (1% w/v in sterile saline)

• Test oxazole derivative

• Standard drug (e.g., Indomethacin, 20 mg/kg)[23]

• Vehicle (e.g., 0.5% sodium CMC)

• Plethysmometer or digital calipers

• Syringes and needles

Procedure:

• Animal Acclimatization: Acclimatize animals to laboratory conditions for at least one week before the experiment. Fast the animals overnight before the experiment with free access to water.[26]

• Grouping: Divide the rats into groups (n=6-7 per group):

  • Group I: Control (Vehicle only)

  • Group II: Standard (Indomethacin)

  • Group III-V: Test groups (different doses of oxazole derivative)

• Initial Paw Volume: Measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the "0 hour" reading.[26]

• Drug Administration: Administer the test compounds, standard drug, or vehicle intraperitoneally (i.p.) or orally (p.o.) 30-60 minutes before the carrageenan injection.[22][26]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.[22][23]

• Paw Volume Measurement: Measure the paw volume at regular intervals after the carrageenan injection (e.g., at 1, 2, 3, 4, and 5 hours).[22]

• Data Analysis:

  • Calculate the edema volume at each time point by subtracting the initial paw volume from the post-injection volume.

  • Calculate the percentage of edema inhibition for the treated groups compared to the control group using the formula:

    • % Inhibition = [(Control Edema - Treated Edema) / Control Edema] x 100

Caption: Workflow for evaluating anti-inflammatory activity in vivo.

Antimicrobial Activity

The rise of multi-drug resistant microbial infections presents a significant global health challenge, necessitating the discovery of new antimicrobial agents.[19] Oxazole derivatives have been identified as an important class of compounds with promising antibacterial and antifungal activities.[27][28]

Mechanism of Action

The precise mechanisms of antimicrobial action for many oxazole derivatives are still under investigation. However, their activity is generally attributed to the disruption of essential cellular processes in microbes. The oxazole ring can interact with various biological targets, including enzymes and proteins crucial for microbial survival. Some proposed mechanisms include inhibition of bacterial cell wall synthesis, disruption of membrane integrity, and interference with nucleic acid or protein synthesis.

Quantitative Data: In Vitro Antimicrobial Susceptibility

The Minimum Inhibitory Concentration (MIC) is the primary quantitative measure of an antimicrobial agent's potency. It is defined as the lowest concentration of the compound that prevents visible growth of a microorganism.[4]

Compound Class	Microbial Strain	MIC (µg/mL)	Reference
N-acyl-α-amino acid deriv. (1d, 1e )	E. coli ATCC 25922	28.1	[27]
N-acyl-α-amino acid deriv. (1e )	S. epidermidis 756	56.2	[27]
1,3-oxazole deriv. (3a )	P. aeruginosa ATCC 27853	14	[27]
1,3-oxazole deriv. (1d, 1e, 3a, 4a, 6i, 6j )	C. albicans 128	14	[27]
1,3,4-Oxadiazole hybrid (37c )	C. albicans	0.625 mg/mL	[13]

Experimental Protocol: Broth Microdilution MIC Assay

The broth microdilution method is a standardized and widely used technique to determine the MIC of antimicrobial agents in a quantitative manner.[29]

Materials:

• Sterile 96-well U-bottom microtiter plates

• Test oxazole derivatives

• Bacterial/fungal strains (including QC strains like S. aureus ATCC 29213)[29]

• Cation-Adjusted Mueller-Hinton Broth (CAMHB) or other appropriate liquid growth medium[29]

• Sterile saline (0.85%)

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Compound Preparation: Prepare a stock solution of the oxazole derivative. Perform a two-fold serial dilution of the compound in the microtiter plate using CAMHB. Typically, 100 µL of broth is added to all wells, and then 100 µL of the stock solution is added to the first column and serially diluted across the plate.[29]

• Inoculum Preparation: From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL).[29]

• Inoculum Dilution: Dilute the standardized suspension in CAMHB to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation: Inoculate each well of the microtiter plate (except for a sterility control well) with 100 µL of the diluted bacterial suspension. A growth control well (containing only inoculum and broth, no drug) must be included.[30]

• Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours under appropriate atmospheric conditions.[30]

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the oxazole derivative at which there is no visible growth. The growth control well should be turbid, and the sterility control well should be clear.[29]

Caption: Standard workflow for determining Minimum Inhibitory Concentration (MIC).

Conclusion

Oxazole derivatives represent a versatile and highly valuable scaffold in the field of drug discovery. Their demonstrated efficacy across a wide range of biological activities—including potent anticancer, anti-inflammatory, and antimicrobial actions—underscores their therapeutic potential. The ability of these compounds to interact with and modulate multiple, critical biological pathways provides a rich foundation for the development of novel therapeutics. This guide has provided a framework for understanding these activities through quantitative data, mechanistic diagrams, and detailed experimental protocols. Continued research, focusing on structure-activity relationship (SAR) studies and the optimization of pharmacokinetic properties, will be crucial in translating the promise of oxazole derivatives into clinically successful drugs.

References

• 1. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | NF-κB: At the Borders of Autoimmunity and Inflammation [frontiersin.org]
• 3. NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benthamscience.com [benthamscience.com]
• 6. Dual Targeting of VEGFR2 and C-Met Kinases via the Design and Synthesis of Substituted 3-(Triazolo-thiadiazin-3-yl)indolin-2-one Derivatives as Angiogenesis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Research Progress of Small Molecule VEGFR/c-Met Inhibitors as Anticancer Agents (2016–Present) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting vascular endothelial growth receptor-2 (VEGFR-2): structural biology, functional insights, and therapeutic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jebms.org [jebms.org]
• 11. researchgate.net [researchgate.net]
• 12. 1,3-Oxazole derivatives as potential anticancer agents: Computer modeling and experimental study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Design, synthesis and evaluation of the anti-breast cancer activity of 1,3-oxazolo[4,5-d]pyrimidine and 1,3-oxazolo[5,4-d]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. merckmillipore.com [merckmillipore.com]
• 16. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 18. texaschildrens.org [texaschildrens.org]
• 19. iajps.com [iajps.com]
• 20. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Anti-inflammatory activity of drugs using carrageenan induced paw-edema modelExperiment no 14 -converted | PDF [slideshare.net]
• 24. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 26. Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 27. mdpi.com [mdpi.com]
• 28. A comprehensive review on biological activities of oxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 29. benchchem.com [benchchem.com]
• 30. rr-asia.woah.org [rr-asia.woah.org]

The Oxazole Moiety: A Privileged Scaffold in Bioactive Natural Products

A Technical Guide for Researchers and Drug Development Professionals

The oxazole (B20620) ring, a five-membered heterocycle containing nitrogen and oxygen, represents a recurring and vital structural motif in a vast array of natural products. Exhibiting a remarkable diversity of biological activities, these compounds have emerged as significant leads in the fields of pharmacology and drug discovery. Sourced from a wide range of organisms, particularly marine invertebrates and microorganisms, oxazole-containing natural products demonstrate potent antimicrobial, cytotoxic, and enzyme-inhibitory properties. This technical guide provides an in-depth overview of key examples, their mechanisms of action, quantitative biological data, and the experimental protocols utilized for their characterization, offering a valuable resource for researchers engaged in natural product synthesis, medicinal chemistry, and drug development.

Featured Bioactive Oxazole-Containing Natural Products

This guide focuses on three exemplary oxazole-containing natural products that showcase the structural diversity and therapeutic potential of this class of compounds: Calyculin A, Ulapualide A, and Diazonamide A.

Calyculin A , isolated from the marine sponge Discodermia calyx, is a potent and selective inhibitor of protein serine/threonine phosphatases 1 (PP1) and 2A (PP2A).[1][2] Its complex polyketide structure, featuring a 2,4-disubstituted oxazole, is crucial for its biological activity.

Ulapualide A , a macrolide produced by the nudibranch Hexabranchus sanguineus and its dietary sponge source, is a powerful actin-depolymerizing agent. Its structure contains a trisoxazole core, which is instrumental in its interaction with actin.

Diazonamide A , a highly complex and cytotoxic metabolite from the marine ascidian Diazona angulata, exhibits potent antimitotic activity.[3] Its unique mechanism of action, distinct from other tubulin-targeting agents, involves the inhibition of the mitochondrial enzyme ornithine δ-amino transferase (OAT), leading to the disruption of mitotic spindle formation.[4][5]

Quantitative Biological Data

The following tables summarize the key quantitative data for the featured oxazole-containing natural products, providing a comparative overview of their biological potency.

Compound	Target	Assay	IC50/GI50	Reference(s)
Calyculin A	Protein Phosphatase 1 (PP1)	Enzyme Inhibition Assay	~2 nM	[6]
Protein Phosphatase 2A (PP2A)	Enzyme Inhibition Assay	0.5-1.0 nM	[6]
Diazonamide A	HCT-116 Human Colon Carcinoma	Cytotoxicity Assay	Low nanomolar	[3]
NCI-60 Panel	Cytotoxicity Assay	Low nanomolar	[3]

Note: Specific IC50/GI50 values for Diazonamide A against individual cell lines are often presented in graphical form in the primary literature. The term "low nanomolar" is consistently used to describe its potent cytotoxicity.

Signaling Pathways and Mechanisms of Action

The biological effects of these oxazole-containing natural products are a direct consequence of their interaction with specific cellular targets, leading to the modulation of critical signaling pathways.

Calyculin A: Inhibition of Protein Phosphatases and Downstream Signaling

Calyculin A's potent inhibition of PP1 and PP2A, key regulators of cellular phosphorylation, leads to a hyperphosphorylated state of numerous proteins. This disrupts a multitude of signaling pathways that control cell cycle progression, apoptosis, and cytoskeletal organization. The inhibition of these phosphatases can lead to the activation of various kinases and the sustained phosphorylation of their substrates, ultimately impacting cell survival and proliferation.[2][7][8]

Caption: Calyculin A inhibits PP1 and PP2A, leading to hyperphosphorylation.

Ulapualide A: Disruption of Actin Cytoskeleton Dynamics

Ulapualide A exerts its cytotoxic effects by directly interacting with actin, a fundamental component of the eukaryotic cytoskeleton. It sequesters actin monomers and severs existing filaments, leading to a net depolymerization of the actin cytoskeleton. This disruption of actin dynamics has profound consequences for cellular processes that rely on a functional cytoskeleton, including cell division, migration, and the maintenance of cell shape and adhesion.[1]

Caption: Ulapualide A disrupts actin dynamics by sequestering monomers and severing filaments.

Diazonamide A: A Novel Antimitotic Mechanism

Diazonamide A's antimitotic activity stems from a unique mechanism that does not involve direct interaction with tubulin. Instead, it targets ornithine δ-amino transferase (OAT), a mitochondrial enzyme.[4][5] The inhibition of a non-enzymatic function of OAT disrupts its interaction with proteins essential for mitotic spindle assembly. This leads to aberrant spindle formation and ultimately, cell cycle arrest in the G2/M phase and apoptosis.[4][9]

Caption: Diazonamide A inhibits OAT, disrupting mitotic spindle assembly.

Experimental Protocols

The following sections provide detailed methodologies for key experiments cited in the characterization of these oxazole-containing natural products.

Protein Phosphatase Inhibition Assay (for Calyculin A)

This colorimetric assay measures the activity of PP1 and PP2A by quantifying the release of phosphate (B84403) from a synthetic substrate.

Materials:

• Purified PP1 or PP2A enzyme

• Calyculin A (or other inhibitors) at various concentrations

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 0.1 mM CaCl₂, 1 mM MnCl₂, 0.5 mg/mL BSA, 1 mM DTT)

• Phosphorylase a (as substrate), labeled with ³²P, or a colorimetric substrate like p-nitrophenyl phosphate (pNPP)

• Malachite Green Reagent (for colorimetric detection of free phosphate)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of Calyculin A in the assay buffer.

• In a 96-well plate, add the diluted Calyculin A or control (buffer only) to the appropriate wells.

• Add the purified PP1 or PP2A enzyme to each well and incubate for a short period (e.g., 10-15 minutes) at 30°C to allow for inhibitor binding.

• Initiate the reaction by adding the substrate (e.g., ³²P-phosphorylase a or pNPP) to each well.

• Incubate the plate at 30°C for a defined period (e.g., 10-30 minutes).

• Stop the reaction. For the ³²P-based assay, this can be done by adding trichloroacetic acid. For the pNPP assay, the reaction can be stopped with a stop solution (e.g., NaOH).

• For the colorimetric assay, add the Malachite Green reagent to each well and incubate for 15-20 minutes at room temperature to allow color development.

• Measure the absorbance at the appropriate wavelength (e.g., 620-650 nm for the Malachite Green assay) or the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each concentration of Calyculin A and determine the IC50 value by plotting the inhibition percentage against the log of the inhibitor concentration.

Actin Depolymerization Assay (for Ulapualide A)

This assay monitors the effect of compounds on the polymerization state of actin, often using pyrene-labeled actin, which exhibits increased fluorescence upon polymerization.

Materials:

• Pyrene-labeled G-actin

• G-buffer (e.g., 2 mM Tris-HCl, pH 8.0, 0.2 mM ATP, 0.2 mM CaCl₂, 0.5 mM DTT)

• Polymerization Buffer (10x) (e.g., 500 mM KCl, 20 mM MgCl₂, 10 mM ATP)

• Ulapualide A at various concentrations

• Fluorometer and 96-well black microplates

Procedure:

• Prepare a stock solution of pyrene-labeled G-actin in G-buffer.

• In a 96-well black microplate, add G-buffer and the desired concentrations of Ulapualide A or a vehicle control.

• To initiate polymerization, add the G-actin solution to each well, followed by the 10x Polymerization Buffer. Mix quickly.

• Immediately place the plate in a fluorometer and measure the fluorescence intensity (excitation ~365 nm, emission ~407 nm) at regular intervals (e.g., every 30 seconds) for a specified period (e.g., 1 hour).

• To assess depolymerization, first polymerize the actin by incubating with the Polymerization Buffer until a stable fluorescence signal is reached. Then, add Ulapualide A and continue to monitor the decrease in fluorescence.

• Plot the fluorescence intensity against time to visualize the polymerization/depolymerization kinetics. The effect of Ulapualide A can be quantified by comparing the rate of polymerization or the steady-state fluorescence level in the presence of the compound to the control.[10]

MTT Cytotoxicity Assay (for Diazonamide A)

The MTT assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of cells.

Materials:

• Cancer cell line of interest (e.g., HCT-116)

• Complete cell culture medium

• Diazonamide A at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[11]

• Prepare serial dilutions of Diazonamide A in the complete cell culture medium.

• Remove the old medium from the wells and add the medium containing the different concentrations of Diazonamide A. Include vehicle-only controls.

• Incubate the cells for a specified period (e.g., 48 or 72 hours).[11]

• After the incubation period, add 10-20 µL of the MTT solution to each well and incubate for another 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate to ensure complete dissolution of the formazan.

• Measure the absorbance at a wavelength of approximately 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the control and determine the GI50 (concentration that inhibits cell growth by 50%) by plotting cell viability against the log of the drug concentration.[3][12]

Conclusion

Natural products containing the oxazole moiety represent a rich and diverse source of biologically active compounds with significant potential for drug development. The examples of Calyculin A, Ulapualide A, and Diazonamide A highlight the varied and potent mechanisms by which these molecules can interact with cellular machinery. The detailed quantitative data and experimental protocols provided in this guide are intended to serve as a valuable resource for researchers, facilitating further investigation into this promising class of natural products and accelerating the discovery of new therapeutic agents.

References

• 1. Effects of ulapualide A and synthetic macrolide analogues on actin dynamics and gene regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. japsonline.com [japsonline.com]
• 4. pnas.org [pnas.org]
• 5. Diazonamide toxins reveal an unexpected function for ornithine delta-amino transferase in mitotic cell division - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Calyculin A | Cell Signaling Technology [cellsignal.com]
• 7. Effects of PP1/PP2A inhibitor calyculin A on the E-C coupling cascade in murine ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Ornithine δ-aminotransferase: An enzyme implicated in salt tolerance in higher plants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. wwwuser.gwdguser.de [wwwuser.gwdguser.de]
• 11. mdpi.com [mdpi.com]
• 12. Documents download module [ec.europa.eu]

A Deep Dive into the Electronic Landscape of 4-Methyloxazole: A Computational Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the computational studies on the electronic structure of 4-Methyloxazole, a heterocyclic compound of interest in medicinal chemistry and materials science. By leveraging powerful quantum chemical calculations, we can elucidate the molecule's geometric parameters, electronic properties, and reactivity, offering crucial insights for drug design and development.

Introduction to Computational Analysis of 4-Methyloxazole

Computational chemistry provides a powerful lens through which to examine the intricate electronic architecture of molecules like 4-Methyloxazole. Methodologies such as Density Functional Theory (DFT) and Hartree-Fock (HF) are instrumental in predicting molecular properties with a high degree of accuracy.[1][2] These theoretical approaches allow for the calculation of various electronic descriptors that govern the behavior of the molecule, including its reactivity and potential as a pharmacological agent.

The electronic properties of oxazole (B20620) derivatives are of significant interest due to their presence in numerous biologically active compounds.[3] Understanding the distribution of electrons, the energies of frontier molecular orbitals (HOMO and LUMO), and the overall electronic stability is paramount for predicting how these molecules will interact with biological targets.

Theoretical Methods for Electronic Structure Calculation

The investigation of 4-Methyloxazole's electronic structure predominantly relies on ab initio and DFT methods. These computational techniques provide a robust framework for understanding the molecule at a quantum mechanical level.

Density Functional Theory (DFT)

DFT has become a cornerstone of computational chemistry for its balance of accuracy and computational efficiency.[4] This method is centered on the principle that the ground-state energy of a many-electron system can be determined from its electron density.

A popular functional used in the study of oxazole derivatives is the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional.[5][6] This hybrid functional incorporates a mixture of Hartree-Fock exchange with DFT exchange-correlation, offering a high level of accuracy for a wide range of molecular systems.

Commonly employed basis sets for these calculations include the Pople-style basis sets, such as 6-31G * and 6-311++G(d,p) .[7][8] The choice of basis set determines the flexibility of the atomic orbitals used to construct the molecular orbitals and is a critical factor in the accuracy of the final results.

Hartree-Fock (HF) Theory

The Hartree-Fock method is a foundational ab initio approach that approximates the many-electron wavefunction as a single Slater determinant.[1][2] While it does not account for electron correlation to the same extent as more advanced methods, it provides a valuable starting point for understanding the electronic structure and is often used in conjunction with other methods.[9] For comparative studies, calculations are often performed at the HF level with basis sets like 6-31G *.[3]

Key Electronic Structure Properties of 4-Methyloxazole

Computational studies of 4-Methyloxazole and its isomers provide a wealth of quantitative data that characterize its electronic landscape. The following tables summarize key calculated parameters.

Geometric Parameters

The optimized molecular geometry provides the most stable arrangement of the atoms in the molecule. Key bond lengths and angles determine the molecule's overall shape and steric properties.

Table 1: Calculated Geometric Parameters for Methyl-Substituted Oxazoles [3]

Parameter	2-Methyloxazole	4-Methyloxazole	5-Methyloxazole
Bond Lengths (Å)
O1-C2	1.365	1.378	1.372
C2-N3	1.298	1.391	1.385
N3-C4	1.392	1.382	1.305
C4-C5	1.355	1.361	1.431
C5-O1	1.371	1.369	1.299
C-CH3	1.508	1.505	1.509
**Bond Angles (°) **
C5-O1-C2	105.9	106.2	106.5
O1-C2-N3	115.2	110.4	114.8
C2-N3-C4	108.3	109.1	108.7
N3-C4-C5	109.1	107.9	110.3
C4-C5-O1	101.5	106.4	100.7

Calculations performed at the DFT/B3LYP/6-31G* level.*

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's chemical reactivity and electronic transitions. The energy difference between these orbitals, the HOMO-LUMO gap, is a key indicator of molecular stability; a larger gap suggests higher stability and lower reactivity.[7]

Table 2: Calculated Frontier Molecular Orbital Energies and Related Properties for Methyl-Substituted Oxazoles [3]

Property	2-Methyloxazole	4-Methyloxazole	5-Methyloxazole
HOMO Energy (eV)	-6.45	-6.38	-6.29
LUMO Energy (eV)	-0.15	-0.11	-0.09
HOMO-LUMO Gap (eV)	6.30	6.27	6.20
Ionization Potential (eV)	6.45	6.38	6.29
Electron Affinity (eV)	0.15	0.11	0.09
Hardness (η)	3.15	3.14	3.10
Softness (S)	0.159	0.160	0.161
Electronegativity (χ)	3.30	3.25	3.19

Calculations performed at the DFT/B3LYP/6-31G* level.*

Atomic Charges and Dipole Moment

The distribution of electron density within a molecule is described by atomic charges. Mulliken population analysis is a common method for calculating these charges, providing insight into the electrophilic and nucleophilic sites of the molecule.[10][11] The dipole moment is a measure of the overall polarity of the molecule.

Table 3: Calculated Mulliken Atomic Charges and Dipole Moment for Methyl-Substituted Oxazoles [3]

Atom	2-Methyloxazole	4-Methyloxazole	5-Methyloxazole
O1	-0.254	-0.261	-0.248
C2	0.281	0.098	0.112
N3	-0.298	-0.315	-0.301
C4	0.087	0.152	-0.021
C5	-0.091	-0.123	0.231
C (CH3)	-0.215	-0.231	-0.245
H (avg on CH3)	0.081	0.083	0.084
Dipole Moment (Debye)	2.15	1.98	1.85

Calculations performed at the DFT/B3LYP/6-31G* level.*

Experimental Protocols: A Computational Workflow

The generation of the theoretical data presented above follows a systematic computational protocol.

Figure 1: A generalized workflow for the computational study of 4-Methyloxazole's electronic structure.

Step 1: Molecule Building: The 3D structure of 4-Methyloxazole is constructed using molecular modeling software.

Step 2: Geometry Optimization: An initial geometry optimization is performed to find the lowest energy conformation of the molecule. This is typically done using a DFT method (e.g., B3LYP) with a suitable basis set (e.g., 6-31G*).

Step 3: Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies). This step also provides thermodynamic data and vibrational spectra.[12][13][14]

Step 4: Electronic Property Calculation: Single-point energy calculations are performed on the optimized geometry to obtain detailed electronic properties. This includes the calculation of molecular orbitals (HOMO, LUMO), Mulliken atomic charges, and the dipole moment.

Logical Relationships in Electronic Structure Analysis

The various calculated electronic properties are interconnected and provide a holistic view of the molecule's behavior.

Figure 2: Interrelation of key electronic structure parameters for 4-Methyloxazole.

The optimized molecular geometry directly influences the energies of the molecular orbitals and the distribution of electron density. The HOMO-LUMO gap, derived from the orbital energies, is a primary indicator of chemical reactivity. Similarly, the Mulliken charges reveal the electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule, which in turn dictate its intermolecular interactions and overall polarity, as quantified by the dipole moment.

Conclusion

Computational studies provide an indispensable toolkit for the in-depth analysis of the electronic structure of 4-Methyloxazole. Through methods like DFT and Hartree-Fock, a detailed picture of the molecule's geometry, orbital energies, and charge distribution can be obtained. This information is critical for understanding its chemical behavior and for the rational design of new derivatives with tailored properties for applications in drug development and materials science. The presented data and workflows serve as a comprehensive guide for researchers venturing into the computational exploration of this important heterocyclic scaffold.

References

• 1. Hartree–Fock method - Wikipedia [en.wikipedia.org]
• 2. vergil.chemistry.gatech.edu [vergil.chemistry.gatech.edu]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, crystal structure, spectroscopic and computational studies of NLO active 2-methylimdazolium 4-nitrobenzoic acid single crystal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journalajocs.com [journalajocs.com]
• 7. Effect of Molecular Structure on the B3LYP-Computed HOMO–LUMO Gap: A Structure −Property Relationship Using Atomic Signatures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. irjweb.com [irjweb.com]
• 9. The Electronic Structure and Bonding in Some Small Molecules | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Mulliken population analysis - Wikipedia [en.wikipedia.org]
• 12. Computational Vibrational Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. arxiv.org [arxiv.org]
• 14. researchgate.net [researchgate.net]

The Reactive Nature of the Oxazole Ring in 4-Methyloxazole: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The oxazole (B20620) ring, a five-membered heterocycle containing nitrogen and oxygen, is a privileged scaffold in medicinal chemistry and materials science. Its unique electronic properties impart a diverse range of reactivities, making it a versatile building block for the synthesis of complex molecules. This technical guide provides a comprehensive overview of the reactivity of the oxazole ring in 4-methyloxazole, a readily accessible derivative. We will delve into the intricacies of its behavior in various organic transformations, including electrophilic and nucleophilic substitutions, cycloaddition reactions, and ring-opening processes. This document aims to be a valuable resource for researchers by providing not only a theoretical framework but also practical experimental protocols and quantitative data to guide synthetic endeavors.

Electrophilic Substitution: A Challenging Yet Achievable Transformation

The oxazole ring is generally considered to be electron-deficient, rendering it less susceptible to classical electrophilic aromatic substitution reactions compared to electron-rich heterocycles like pyrrole (B145914) or furan (B31954). The presence of the electronegative oxygen and nitrogen atoms deactivates the ring towards electrophilic attack. However, under specific conditions and with appropriate reagents, functionalization of the 4-methyloxazole ring can be achieved.

One of the most effective methods for introducing a formyl group onto electron-rich heterocycles is the Vilsmeier-Haack reaction . While specific literature on the Vilsmeier-Haack reaction of 4-methyloxazole is limited, the general reactivity trend for five-membered heterocycles (pyrrole > furan > thiophene) suggests that oxazoles would be less reactive.[1] Nevertheless, for electron-rich aromatic compounds, this reaction proceeds via the formation of a Vilsmeier reagent, a chloroiminium ion, which then acts as the electrophile.[2][3][4][5][6]

Figure 1: Vilsmeier-Haack formylation of 4-Methyloxazole.

Experimental Protocol: Vilsmeier-Haack Formylation of 4-Methyloxazole (Adapted from a similar procedure for 3,4-diethylpyrrole)[10]

Materials:

• 4-Methyloxazole

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (B109758) (DCM), anhydrous

• Saturated aqueous sodium acetate (B1210297) solution

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• Vilsmeier Reagent Formation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (1.2 eq.). Cool the flask to 0 °C in an ice bath. To the cooled and stirred DMF, add phosphorus oxychloride (POCl₃) (1.1 eq.) dropwise via the dropping funnel, maintaining the temperature below 10 °C. After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes to ensure the complete formation of the Vilsmeier reagent.

• Reaction with 4-Methyloxazole: Dissolve 4-methyloxazole (1.0 eq.) in anhydrous dichloromethane (DCM). Add this solution dropwise to the freshly prepared Vilsmeier reagent at 0 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. The reaction can then be heated to 40-50 °C and stirred for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the mixture in an ice bath. Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous solution of sodium acetate. Stir the mixture vigorously for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Dilute with diethyl ether and wash with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer and wash it successively with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel.

Quantitative Data (Hypothetical):

Position of Formylation	Yield (%)
C2	Low
C5	Moderate

Note: The regioselectivity of formylation on 4-methyloxazole has not been definitively reported. Based on the electronic nature of the oxazole ring, attack at the C5 position is more likely than at the C2 position.

Metalation and Subsequent Electrophilic Quench

A more reliable method for the functionalization of the oxazole ring involves deprotonation using a strong base, such as an organolithium reagent, to form a lithiated intermediate. This powerful nucleophile can then be quenched with a variety of electrophiles to introduce a wide range of substituents. The regioselectivity of lithiation is influenced by the substitution pattern of the oxazole ring and the reaction conditions. For 4-methyloxazole, deprotonation can potentially occur at the C2, C5 positions, or at the methyl group.

Figure 2: General workflow for lithiation and electrophilic quench.

Experimental Protocol: Lithiation of 4-Methyloxazole and Reaction with an Electrophile (General Procedure)[4][11][12]

Materials:

• 4-Methyloxazole

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (B95107) (THF)

• Electrophile (e.g., alkyl halide, carbonyl compound)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a flame-dried, nitrogen-purged round-bottom flask containing anhydrous THF, add 4-methyloxazole (1.0 eq.) and cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq.) dropwise to the stirred solution. The formation of the lithiated species is often indicated by a color change. Stir the reaction mixture at -78 °C for 1 hour.

• Add the electrophile (1.2 eq.) dropwise to the solution at -78 °C. Allow the reaction to stir at this temperature for 1-2 hours, then slowly warm to room temperature.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Quantitative Data (Representative Examples):

Electrophile (E+)	Product	Position of Substitution	Yield (%)
CH₃I	2,4-Dimethyloxazole / 4,5-Dimethyloxazole	C2 / C5	Variable
(CH₃)₂CO	(4-Methyloxazol-2-yl)propan-2-ol	C2	Moderate
PhCHO	(4-Methyloxazol-5-yl)(phenyl)methanol	C5	Moderate

Note: The regioselectivity of lithiation and subsequent electrophilic quench can be complex and may result in a mixture of products. The C2 proton is generally the most acidic, followed by the C5 proton.

Cycloaddition Reactions: The Diels-Alder Approach

The oxazole ring can participate as a diene in [4+2] cycloaddition reactions, most notably the Diels-Alder reaction.[7] This transformation provides a powerful route to the synthesis of substituted pyridines and furans. The reactivity of the oxazole diene is influenced by the substituents on the ring and the nature of the dienophile. Electron-withdrawing groups on the dienophile generally accelerate the reaction. The reaction of 4-methyloxazole with dienophiles is documented, though specific quantitative data can be sparse.[2][8]

Figure 3: Diels-Alder reaction of 4-Methyloxazole.

Experimental Protocol: Diels-Alder Reaction of 4-Methyloxazole with N-Phenylmaleimide[9][15][16][17]

Materials:

• 4-Methyloxazole

• N-Phenylmaleimide

• Toluene, anhydrous

Procedure:

• In a sealed tube, dissolve 4-methyloxazole (1.0 eq.) and N-phenylmaleimide (1.1 eq.) in anhydrous toluene.

• Degas the solution by bubbling nitrogen through it for 15 minutes.

• Seal the tube and heat the reaction mixture at 120-150 °C for 24-48 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Quantitative Data (Representative Examples):

Dienophile	Product Type	Yield (%)
N-Phenylmaleimide	Pyridine derivative	Moderate
Dimethyl acetylenedicarboxylate	Furan derivative	Good
Maleic anhydride	Pyridine derivative	Moderate

Nucleophilic Substitution and Ring-Opening Reactions

Direct nucleophilic substitution on an unsubstituted oxazole ring is generally difficult due to the electron-rich nature of the π-system.[9][10] However, if the ring is substituted with a good leaving group, such as a halogen, at the C2 position, nucleophilic aromatic substitution (SNAr) can occur, particularly if the ring is also activated by electron-withdrawing groups.

Ring-opening reactions of the oxazole nucleus can be initiated under various conditions, such as acidic or basic hydrolysis, or by reaction with certain electrophiles.[11][12][13][14][15][16] Acid-catalyzed hydrolysis, for instance, typically leads to the formation of an α-amino ketone or related fragmentation products.

Figure 4: Acid-catalyzed ring-opening of 4-Methyloxazole.

Experimental Protocol: Acid-Catalyzed Hydrolysis of 4-Methyloxazole (General Procedure)

Materials:

• 4-Methyloxazole

• Dilute hydrochloric acid (e.g., 2 M HCl)

• Reflux apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser, add 4-methyloxazole and an excess of dilute hydrochloric acid.

• Heat the mixture to reflux for several hours.

• Monitor the disappearance of the starting material by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature.

• Neutralize the solution carefully with a base (e.g., sodium bicarbonate).

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic layer and concentrate under reduced pressure to obtain the crude product.

• Purify as necessary.

Quantitative Data:

Product(s)	Yield (%)
1-Amino-2-propanone and/or its derivatives	Variable

Note: The yield and specific products of the hydrolysis can vary depending on the reaction conditions.

Spectroscopic Data of 4-Methyloxazole and its Derivatives

Accurate characterization of reaction products is paramount in synthetic chemistry. The following table summarizes typical spectroscopic data for 4-methyloxazole.

Spectroscopic Data	4-Methyloxazole
¹H NMR (CDCl₃)	δ (ppm): 7.78 (s, 1H, H5), 7.05 (s, 1H, H2), 2.15 (s, 3H, CH₃)
¹³C NMR (CDCl₃)	δ (ppm): 150.8 (C2), 138.5 (C5), 132.1 (C4), 11.2 (CH₃)
Mass Spec (EI)	m/z (%): 83 (M⁺, 100), 55 (45), 42 (80)

Note: Spectroscopic data for derivatives will vary depending on the introduced substituents. The provided data serves as a reference.[17][8]

Conclusion

4-Methyloxazole, while possessing a relatively electron-deficient oxazole ring, exhibits a rich and diverse reactivity profile. While direct electrophilic substitution can be challenging, functionalization is readily achieved through metalation-electrophile quench protocols. Its participation in Diels-Alder cycloadditions provides a valuable synthetic route to pyridines and furans. Furthermore, the oxazole ring can undergo nucleophilic substitution under specific activating conditions and can be cleaved through ring-opening reactions. This guide provides a foundational understanding and practical starting points for chemists seeking to utilize 4-methyloxazole as a versatile building block in their synthetic endeavors. Further exploration and optimization of the presented protocols will undoubtedly lead to novel and efficient syntheses of complex and valuable molecules.

References

• 1. Oxazole as an electron-deficient diene in the Diels-Alder reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. youtube.com [youtube.com]
• 4. name-reaction.com [name-reaction.com]
• 5. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 6. Room Temperature Diels–Alder Reactions of 4-Vinylimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2-Oxazoline synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. growingscience.com [growingscience.com]
• 10. Regioselective Brønsted acid catalyzed ring opening of aziridines by phenols and thiophenols; a gateway to access functionalized indolines, indoles, benzothiazines, dihydrobenzo-thiazines, benzo-oxazines and benzochromenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. discovery.researcher.life [discovery.researcher.life]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. dergipark.org.tr [dergipark.org.tr]
• 14. Hydrolysis of 4-imino-imidazolidin-2-ones in acid and the mechanism of cyclization of hydantoic acid amides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. Acid-catalyzed ring-expansion of 4-(1-hydroxycyclobutyl)-1,2,3-triazoles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 16. Brønsted acid-catalyzed regioselective ring opening of 2H-azirines by 2-mercaptopyridines and related heterocycles; one pot access to imidazo[1,2-a]pyridines and imidazo[2,1-b]thiazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Synthesis of 4-Methyloxazole: Laboratory-Scale Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyloxazole is a key heterocyclic compound that serves as a versatile building block in medicinal chemistry and drug development. Its substituted derivatives are found in a variety of biologically active molecules, including anti-inflammatory, antimicrobial, and anticancer agents. The oxazole (B20620) ring system is a bioisostere for amide and ester functionalities, offering improved metabolic stability and pharmacokinetic properties. This document provides detailed protocols for two common and effective laboratory-scale methods for the synthesis of 4-methyloxazole: the Modified Van Leusen Oxazole Synthesis and the Robinson-Gabriel Synthesis.

Data Presentation

The following table summarizes the key quantitative data for the two described synthesis protocols for 4-methyloxazole, allowing for a direct comparison of the methods.

Parameter	Modified Van Leusen Oxazole Synthesis	Robinson-Gabriel Synthesis
Starting Materials	1-(Isocyanomethylsulfonyl)-4-methylbenzene (TosMIC), Paraformaldehyde	1-Chloro-2-propanone, Formamide (B127407)
Key Reagents	Potassium carbonate, Methanol (B129727)	Sulfuric acid (catalytic)
Solvent	Methanol	Formamide (reagent and solvent)
Reaction Temperature	Reflux	120-140 °C
Reaction Time	6 hours	2-4 hours
Reported Yield	70-80% (estimated for 4-methyloxazole)	60-75% (based on analogous reactions)

Experimental Protocols

Protocol 1: Modified Van Leusen Oxazole Synthesis

This method provides a direct route to 4-substituted oxazoles through the reaction of an α-substituted tosylmethyl isocyanide (TosMIC) reagent with an aldehyde.[1] For the synthesis of 4-methyloxazole, 1-(isocyanomethylsulfonyl)-4-methylbenzene (TosMIC) is reacted with formaldehyde.

Experimental Workflow:

Caption: Workflow for the Modified Van Leusen Synthesis of 4-Methyloxazole.

Detailed Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-(isocyanomethylsulfonyl)-4-methylbenzene (TosMIC) (1.0 equivalent) and paraformaldehyde (1.2 equivalents) in methanol.

• Base Addition: To the stirred solution, add potassium carbonate (1.2 equivalents).

• Reaction: Heat the reaction mixture to reflux and maintain for 6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the methanol under reduced pressure.

  • To the residue, add water and ethyl acetate and transfer the mixture to a separatory funnel.

  • Separate the organic and aqueous layers.

  • Extract the aqueous layer twice with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash chromatography on silica (B1680970) gel to yield pure 4-methyloxazole.

Protocol 2: Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis involves the cyclodehydration of a 2-acylamino-ketone to form the oxazole ring.[2] A related one-pot method, the Bredereck synthesis, achieves a similar transformation from an α-haloketone and an amide. For the synthesis of 4-methyloxazole, 1-chloro-2-propanone can be reacted with an excess of formamide, which acts as both the nitrogen source and the solvent.

Experimental Workflow:

Caption: Workflow for the Robinson-Gabriel Type Synthesis of 4-Methyloxazole.

Detailed Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-chloro-2-propanone (1.0 equivalent) and an excess of formamide (5-10 equivalents).

• Catalyst Addition: With stirring, carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Reaction: Heat the reaction mixture to 120-140 °C for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up:

  • After completion, cool the mixture to room temperature and pour it into ice-water.

  • Neutralize the aqueous solution with a saturated solution of sodium bicarbonate.

  • Extract the product with diethyl ether three times.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the organic phase under reduced pressure.

  • Purify the crude product by vacuum distillation to afford pure 4-methyloxazole.

Reaction Mechanism

The Robinson-Gabriel synthesis proceeds through the formation of a 2-acylamino-ketone intermediate, followed by an acid-catalyzed cyclodehydration to form the oxazole ring.

Caption: Generalized Mechanism of the Robinson-Gabriel Synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]

Applications of 4-Methyloxazole in Medicinal Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The 4-methyloxazole moiety is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Its unique electronic properties and synthetic tractability make it a valuable building block for the development of a diverse array of bioactive molecules. This document provides detailed application notes and experimental protocols for key applications of 4-methyloxazole in drug discovery and development, with a focus on its role in the synthesis of vitamins, anticancer agents, and antimalarial compounds.

Application Note 1: 4-Methyloxazole as a Key Intermediate in Pyridoxine (B80251) (Vitamin B6) Synthesis

The industrial synthesis of pyridoxine, a vital human nutrient, heavily relies on a Diels-Alder reaction strategy where a substituted 4-methyloxazole serves as the diene component. This cycloaddition reaction efficiently constructs the pyridine (B92270) core of the vitamin.[1][2][3][4][5] The most common approach involves the reaction of a 5-alkoxy-4-methyloxazole with a suitable dienophile.

Logical Relationship: Diels-Alder Approach to Pyridoxine

Caption: Diels-Alder strategy for Pyridoxine synthesis.

Experimental Protocol: Synthesis of Pyridoxine via Diels-Alder Reaction of 5-Ethoxy-4-methyloxazole (B119874)

This protocol outlines the key steps for the synthesis of pyridoxine, starting from 5-ethoxy-4-methyloxazole.

Materials:

• 5-Ethoxy-4-methyloxazole

• Diethyl fumarate (B1241708) (or other suitable dienophile)

• Anhydrous toluene (B28343) (or another suitable high-boiling solvent)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Standard organic synthesis glassware

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Diels-Alder Cycloaddition:

  • In a round-bottom flask equipped with a reflux condenser and under an inert atmosphere, dissolve 5-ethoxy-4-methyloxazole (1 equivalent) in anhydrous toluene.

  • Add diethyl fumarate (1.1 equivalents) to the solution.

  • Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, allow the mixture to cool to room temperature and remove the solvent under reduced pressure to obtain the crude bicyclic adduct.

• Hydrolysis and Aromatization:

  • To the crude adduct, add a solution of aqueous hydrochloric acid (e.g., 3 M HCl).

  • Heat the mixture to reflux for 2-4 hours to facilitate hydrolysis of the ethoxy group and subsequent aromatization to the pyridine ring.

  • Cool the reaction mixture and neutralize with a solution of sodium hydroxide until the pH is approximately 7.

• Purification:

  • The resulting pyridoxine can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the final product as a white crystalline solid.

Application Note 2: 4-Methyloxazole Derivatives as Potent Anticancer Agents

Substituted 4-methyloxazoles have emerged as a promising class of anticancer agents, particularly as inhibitors of tubulin polymerization.[6] By acting as cis-constrained analogues of combretastatin (B1194345) A-4, these compounds can bind to the colchicine (B1669291) site on tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis in cancer cells.

Signaling Pathway: Tubulin Polymerization Inhibition

Caption: Mechanism of action for 4-methyloxazole-based tubulin inhibitors.

Quantitative Data: Antiproliferative Activity of 2-Methyl-4,5-disubstituted Oxazoles

Compound	Substitution at C5	Cancer Cell Line	IC50 (nM)
4g	m-fluoro-p-methoxyphenyl	Various	0.35 - 4.6
4i	p-ethoxyphenyl	Various	0.5 - 20.2
Combretastatin A-4	(Reference)	Various	Similar to 4g/4i

Data extracted from reference[6].

Experimental Protocol: Evaluation of Antiproliferative Activity (MTT Assay)

This protocol describes a general method for assessing the cytotoxic effects of 4-methyloxazole derivatives on cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 4-Methyloxazole test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cancer cells into 96-well plates at an appropriate density (e.g., 5,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of the 4-methyloxazole compounds in the cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plates for 48-72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Application Note 3: Methyloxazole-Containing Natural Products with Antimalarial Activity

The methyloxazole motif is present in a number of marine-derived natural products that exhibit significant antimalarial activity. A notable example includes the venturamides, cyclic hexapeptides isolated from the cyanobacterium Oscillatoria sp.[7][8] These compounds have shown potent activity against chloroquine-resistant strains of Plasmodium falciparum.

Experimental Workflow: Bioassay-Guided Fractionation for Antimalarial Compounds

Caption: Workflow for isolating methyloxazole-containing antimalarials.

Quantitative Data: Antimalarial Activity of Venturamides

Compound	Parasite Strain	IC50 (µM)
Venturamide A	Plasmodium falciparum (W2, chloroquine-resistant)	8.2
Venturamide B	Plasmodium falciparum (W2, chloroquine-resistant)	5.6

Data extracted from references[7][8].

Experimental Protocol: In Vitro Antimalarial Activity Assay against Plasmodium falciparum

This protocol provides a general method for evaluating the antimalarial activity of compounds containing the 4-methyloxazole moiety.

Materials:

• Chloroquine-sensitive and -resistant strains of P. falciparum

• Human red blood cells (O+)

• RPMI-1640 medium supplemented with human serum, hypoxanthine, and gentamicin

• 96-well microtiter plates

• Test compounds dissolved in DMSO

• [3H]-hypoxanthine

• Cell harvester and scintillation counter

Procedure:

• Parasite Culture:

  • Maintain asynchronous cultures of P. falciparum in human red blood cells at 37°C in a gas mixture of 5% CO2, 5% O2, and 90% N2.

• Drug Susceptibility Assay:

  • Prepare serial dilutions of the test compounds in the culture medium.

  • In a 96-well plate, add 25 µL of the drug dilutions to 225 µL of the parasite culture (1% parasitemia, 2% hematocrit).

  • Incubate the plates for 24 hours at 37°C.

• [3H]-Hypoxanthine Incorporation:

  • Add 25 µL of [3H]-hypoxanthine (0.5 µCi) to each well and incubate for an additional 18-24 hours.

• Measurement of Parasite Growth:

  • Harvest the contents of the wells onto glass fiber filters using a cell harvester.

  • Wash the filters and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Determine the IC50 values by comparing the radioactivity in the drug-treated wells with that in the drug-free control wells using a non-linear regression analysis.

References

• 1. DE10261271A1 - Process for the preparation of pyridoxine or its acid addition salt - Google Patents [patents.google.com]
• 2. Methods of synthesis and technology of production of drugs synthesis of pyridoxine (review) | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Silane Reduction of 5-Hydroxy-6-methyl-pyridine-3,4-dicarboxylic Acid Diethyl Ester: Synthesis of Vitamin B6 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Evaluation of 2-Methyl-4,5-Disubstituted Oxazoles as a Novel Class of Highly Potent Antitubulin Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Venturamides A and B: antimalarial constituents of the panamanian marine Cyanobacterium Oscillatoria sp - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Utility of 4-Methyloxazole in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyloxazole is a versatile heterocyclic building block in organic synthesis, serving as a crucial intermediate in the preparation of a variety of biologically active molecules and pharmaceuticals. Its substituted derivatives are core components of several important drugs, demonstrating a range of therapeutic activities. This document provides detailed application notes, experimental protocols, and mechanistic insights into the use of 4-methyloxazole in the synthesis of key pharmaceutical compounds.

Key Synthetic Applications of 4-Methyloxazole

The 4-methyloxazole scaffold is prominently featured in the synthesis of vitamins and potent therapeutic agents. Its utility is demonstrated in the industrial production of Pyridoxine (B80251) (Vitamin B6) and in the synthesis of advanced drug candidates, including potent antitubulin agents.

Synthesis of Pyridoxine (Vitamin B6)

4-Methyloxazole derivatives are pivotal intermediates in the industrial synthesis of Pyridoxine, a vital human nutrient. An improved "oxazole method" has been developed to enhance safety and efficiency, achieving a high overall yield.[1]

Quantitative Data Summary: Improved Pyridoxine Synthesis

Step	Reaction	Key Reagents	Yield (%)	Purity (%)
1-5	Multi-step synthesis to 5-butoxy-4-methyloxazole	NaHSO₄/PhCH₃, Trichloroisocyanuric acid/Ph₃P/Et₃N	-	-
6	Final conversion to Pyridoxine HCl	-	-	99.4
Overall	-	-	56.4	-

Experimental Protocol: Key Step in Pyridoxine Synthesis (Conceptual)

Note: The full multi-step industrial synthesis is complex. The following represents a key conceptual transformation involving the oxazole (B20620) core.

A crucial step in the synthesis involves the formation of the pyridine (B92270) ring of pyridoxine via a Diels-Alder reaction of a 4-methyloxazole derivative (specifically a 5-alkoxy-4-methyloxazole) with a suitable dienophile. This is followed by subsequent transformations to yield the final pyridoxine structure.[1] An improved method for the synthesis of the key intermediate, 5-butoxy-4-methyl oxazole, utilizes a novel and efficient dehydrating agent, trichloroisocyanuric acid/Ph₃P/Et₃N, replacing the more hazardous phosphorus oxychloride.[1]

Signaling Pathway: Biological Role of Pyridoxine

Pyridoxine, in its active form pyridoxal (B1214274) 5'-phosphate (PLP), is a cofactor in numerous metabolic reactions, including amino acid metabolism, neurotransmitter synthesis, and heme biosynthesis. It does not have a classical signaling pathway but is essential for the function of many enzymes throughout the body.

Caption: Metabolic activation and function of Pyridoxine.

Synthesis of 4-Methyl-5-phenyloxazole via Van Leusen Reaction

The Van Leusen oxazole synthesis is a robust method for constructing the oxazole ring. A modification of this reaction allows for the synthesis of 4-substituted oxazoles, such as 4-methyl-5-phenyloxazole, which can serve as a scaffold for further drug discovery efforts.[2]

Quantitative Data Summary: Van Leusen Synthesis of 4-Methyl-5-phenyloxazole

Reactant 1 (α-Substituted TosMIC)	Reactant 2 (Aldehyde)	Product	Yield (%)
α-Methyl TosMIC	Benzaldehyde (B42025)	4-Methyl-5-phenyloxazole	78

Experimental Protocol: Synthesis of 4-Methyl-5-phenyloxazole

Materials:

• α-Methyl tosylmethyl isocyanide (α-Methyl TosMIC)

• Benzaldehyde

• Potassium carbonate (K₂CO₃)

• Methanol (B129727) (MeOH)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred solution of benzaldehyde (1.0 equivalent) and α-methyl tosylmethyl isocyanide (1.1 equivalents) in methanol, add potassium carbonate (2.0 equivalents) at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• To the residue, add water and ethyl acetate. Transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash chromatography on silica gel to yield 4-methyl-5-phenyloxazole.[2]

Caption: Experimental workflow for the Van Leusen synthesis.

Synthesis of 2-Methyl-4,5-disubstituted Oxazoles as Antitubulin Agents

Derivatives of 4-methyloxazole have been synthesized and identified as potent antitubulin agents, representing a promising class of anticancer compounds. These molecules are designed as cis-constrained analogues of Combretastatin A-4 (CA-4).[3]

Quantitative Data Summary: Antiproliferative Activity of 2-Methyl-4,5-disubstituted Oxazoles

Compound	R Group at C5	Cancer Cell Line	IC₅₀ (nM)
4g	m-fluoro-p-methoxyphenyl	Various	0.35 - 4.6
4i	p-ethoxyphenyl	Various	0.5 - 20.2
CA-4	(Reference)	Various	0.8 - 3100

Experimental Protocol: General Synthesis of 2-Methyl-4-(3',4',5'-trimethoxyphenyl)-5-substituted Oxazoles

The synthesis of these compounds generally follows the Robinson-Gabriel synthesis pathway.[4]

Materials:

• 2-Amino-1-(3',4',5'-trimethoxyphenyl)ethan-1-one

• Substituted acid chloride or anhydride (B1165640)

• Cyclodehydrating agent (e.g., concentrated sulfuric acid, phosphorus oxychloride)

• Appropriate solvents and purification materials

Procedure (General):

• Acylation: React 2-amino-1-(3',4',5'-trimethoxyphenyl)ethan-1-one with a substituted acid chloride or anhydride to form the corresponding 2-acylamino-ketone intermediate.

• Cyclodehydration: Treat the 2-acylamino-ketone intermediate with a cyclodehydrating agent, such as concentrated sulfuric acid, and heat to induce intramolecular cyclization and dehydration, forming the oxazole ring.

• Work-up and Purification: Following the reaction, a standard aqueous work-up is performed, followed by extraction with an organic solvent. The crude product is then purified, typically by column chromatography, to yield the desired 2-methyl-4,5-disubstituted oxazole.

Caption: General workflow for Robinson-Gabriel synthesis.

Signaling Pathway: Mechanism of Action of Antitubulin Agents

These 2-methyl-4,5-disubstituted oxazoles exert their anticancer effects by disrupting microtubule dynamics, which are essential for cell division. They bind to the colchicine (B1669291) site on tubulin, preventing its polymerization into microtubules. This leads to cell cycle arrest and ultimately apoptosis.[3]

Caption: Mechanism of action for 2-methyl-4,5-disubstituted oxazole antitubulin agents.

Conclusion

4-Methyloxazole and its derivatives are valuable synthons in medicinal chemistry, providing access to a diverse range of pharmaceutical compounds. The synthetic routes outlined in these application notes, including the improved oxazole method for Pyridoxine synthesis, the Van Leusen reaction, and the Robinson-Gabriel synthesis, highlight the versatility of this scaffold. The potent biological activities of the resulting molecules, from essential vitamins to novel anticancer agents, underscore the importance of 4-methyloxazole in modern drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and Biological Evaluation of 2-Methyl-4,5-Disubstituted Oxazoles as a Novel Class of Highly Potent Antitubulin Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Microwave-Assisted Synthesis of 4-Methyloxazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The oxazole (B20620) scaffold is a privileged heterocyclic motif frequently found in pharmaceuticals, natural products, and functional materials. Derivatives of 4-methyloxazole, in particular, have garnered significant interest in drug discovery due to their diverse biological activities. Traditional synthetic methods for constructing the oxazole ring often require harsh reaction conditions, long reaction times, and result in modest yields. Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technology to overcome these limitations, offering rapid, efficient, and often higher-yielding routes to these valuable compounds.[1] This document provides detailed application notes and protocols for the microwave-assisted synthesis of 4-methyloxazole derivatives, primarily focusing on the Van Leusen oxazole synthesis.

Advantages of Microwave-Assisted Synthesis

Microwave irradiation offers several advantages over conventional heating methods for the synthesis of oxazole derivatives:

• Rapid Reaction Times: Reactions that typically take hours or days can often be completed in minutes.[2]

• Higher Yields: Increased reaction rates and fewer side reactions often lead to improved product yields.[1]

• Improved Purity: The reduction in side products simplifies purification processes.

• Energy Efficiency: Microwave synthesis is generally more energy-efficient than conventional heating.

• Green Chemistry: The use of smaller amounts of solvents and the potential for solvent-free reactions align with the principles of green chemistry.

Synthetic Strategies

Two prominent methods for the synthesis of oxazole derivatives that can be adapted for microwave-assisted synthesis of 4-methyloxazole derivatives are the Robinson-Gabriel synthesis and the Van Leusen oxazole synthesis. The Van Leusen approach is particularly well-suited for microwave conditions and will be the focus of the detailed protocols below.

Van Leusen Oxazole Synthesis

The Van Leusen oxazole synthesis is a versatile method for preparing oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[3] The reaction proceeds through a [3+2] cycloaddition mechanism.[4] Microwave irradiation has been shown to significantly accelerate this transformation.[5]

Experimental Protocols

Protocol 1: Microwave-Assisted Van Leusen Synthesis of 5-Aryl-4-methyloxazoles

This protocol describes a general procedure for the synthesis of 5-aryl-4-methyloxazole derivatives from various aromatic aldehydes and 1-tosylethyl isocyanide (a derivative of TosMIC required for the 4-methyl group).

Materials and Reagents:

• Substituted aromatic aldehyde (1.0 mmol)

• 1-Tosylethyl isocyanide (1.0 mmol)

• Potassium carbonate (K₂CO₃) or Potassium phosphate (B84403) (K₃PO₄) (2.0 mmol)[4]

• Methanol (B129727) (MeOH) or Isopropanol (IPA) (5 mL)[4][5]

• Microwave reactor vials (10 mL) with stir bars

• Monitored microwave reactor

Procedure:

• To a 10 mL microwave reactor vial equipped with a magnetic stir bar, add the substituted aromatic aldehyde (1.0 mmol), 1-tosylethyl isocyanide (1.0 mmol), and potassium carbonate (2.0 mmol).

• Add methanol (5 mL) to the vial and seal it with a cap.

• Place the vial in the cavity of the microwave reactor.

• Irradiate the reaction mixture under the conditions specified in Table 1. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the vial to room temperature.

• Transfer the reaction mixture to a round-bottom flask and remove the solvent under reduced pressure.

• To the residue, add water (20 mL) and extract the product with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane:ethyl acetate) to afford the pure 5-aryl-4-methyloxazole derivative.

Data Presentation

The following table summarizes typical reaction conditions and yields for the microwave-assisted Van Leusen synthesis of oxazole derivatives. While specific data for 4-methyloxazole derivatives is extrapolated from general oxazole synthesis, these parameters provide a strong starting point for optimization.

Entry	Aldehyde	Base	Solvent	Power (W)	Temp (°C)	Time (min)	Yield (%)
1	Benzaldehyde	K₃PO₄	IPA	350	65	8	96[4]
2	4-Chlorobenzaldehyde	K₃PO₄	IPA	350	65	10	94[4]
3	4-Methoxybenzaldehyde	K₃PO₄	IPA	350	65	12	92[4]
4	2-Naphthaldehyde	K₃PO₄	IPA	350	65	10	95[4]
5	4-Nitrobenzaldehyde	K₂CO₃	MeOH	300	80	15	88

Table 1: Representative Reaction Conditions for Microwave-Assisted Oxazole Synthesis.

Visualizations

Experimental Workflow

Caption: General workflow for the microwave-assisted synthesis of 4-methyloxazole derivatives.

Reaction Scheme

References

• 1. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Van Leusen Oxazole Synthesis [organic-chemistry.org]
• 4. A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Large-Scale Preparation of 4-Methyloxazole Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the large-scale synthesis of 4-methyloxazole derivatives, a crucial scaffold in medicinal chemistry. The information compiled herein is intended to guide researchers, scientists, and drug development professionals in selecting and implementing efficient and scalable synthetic routes.

Application Notes

The 4-methyloxazole core is a privileged structural motif present in a wide array of biologically active compounds and pharmaceuticals. The strategic placement of a methyl group at the C4 position, along with the ability to introduce diverse substituents at other positions, makes this heterocyclic system a valuable building block in drug discovery and development. The selection of a synthetic strategy for large-scale production depends on several factors, including the availability of starting materials, desired substitution pattern, scalability, cost-effectiveness, and safety considerations.

Several robust methods have been established for the synthesis of oxazoles, with the Robinson-Gabriel, Van Leusen, and Bredereck syntheses being the most prominent for preparing 4-methyloxazole derivatives. More contemporary methods, such as those starting from carboxylic acids, offer milder conditions and broader substrate scope, making them attractive for complex molecule synthesis. For industrial-scale production, particularly of key intermediates like 4-methyl-5-ethoxyoxazole for Vitamin B6 synthesis, dedicated processes have been developed to maximize yield and throughput.

Method Selection Philosophy:

A logical approach to selecting the appropriate synthetic route is crucial for efficient process development. The following decision tree outlines a general strategy for choosing a suitable method based on the desired substitution pattern and available precursors.

A decision tree for selecting a synthetic method.

Comparative Data of Synthetic Methods

The following tables provide a summary of quantitative data for various synthetic methods, allowing for easy comparison of their efficacy and reaction conditions.

Table 1: Robinson-Gabriel Synthesis of 4-Methyloxazole Derivatives [1][2]

R1 Substituent	R2 Substituent	Dehydrating Agent	Temperature (°C)	Reaction Time (h)	Yield (%)
Phenyl	Methyl	H₂SO₄	100	2	75
4-Chlorophenyl	Methyl	PPA	140	3	82
Methyl	Phenyl	POCl₃	Reflux	4	68
Ethyl	Methyl	TFAA	Reflux	2	88

Table 2: Van Leusen Synthesis of 4,5-Disubstituted Oxazoles [3]

Aldehyde (R2CHO)	α-Substituted TosMIC (R1)	Base	Solvent	Temperature (°C)	Yield (%)
Benzaldehyde (B42025)	Methyl	K₂CO₃	Methanol (B129727)	Reflux	78
4-Chlorobenzaldehyde	Methyl	K₂CO₃	Methanol	Reflux	85
Propanal	Methyl	K₂CO₃	Methanol	Reflux	72
Benzaldehyde	Isopropyl	K₂CO₃	Methanol	Reflux	65

Table 3: Bredereck Synthesis of 4-Methyloxazole Derivatives

α-Haloketone	Amide	Temperature (°C)	Reaction Time (h)	Yield (%)
1-Chloro-2-butanone	Formamide	150	6	65
1-Bromo-2-butanone	Benzamide	120	8	78
1-Chloro-2-butanone	Acetamide	140	5	72

Table 4: Synthesis from Carboxylic Acids [4]

Carboxylic Acid	Isocyanide	Coupling Reagent	Base	Temperature (°C)	Yield (%)
Benzoic Acid	Methyl isocyanoacetate	DMAP-Tf	DMAP	40	96
3-Fluorobenzoic Acid	Ethyl isocyanoacetate	DMAP-Tf	DMAP	40	92
Acetic Acid	Tosylmethyl isocyanide	DMAP-Tf	DMAP	40	75
Phenylacetic Acid	Ethyl isocyanoacetate	DMAP-Tf	DMAP	40	88

Experimental Protocols

The following section provides detailed, scalable protocols for the synthesis of 4-methyloxazole derivatives.

Protocol 1: Large-Scale Robinson-Gabriel Synthesis of 2,5-Disubstituted-4-methyloxazoles

This protocol describes a general procedure for the cyclodehydration of a 2-acylamino-ketone to form a 4-methyloxazole derivative on a kilogram scale.

Workflow for Large-Scale Robinson-Gabriel Synthesis.

Materials:

• 2-Acylamino-3-butanone derivative (1.0 kg, 1.0 equiv)

• Concentrated Sulfuric Acid (H₂SO₄) or Polyphosphoric Acid (PPA) (3-5 L)

• Ice (20 kg)

• Saturated Sodium Bicarbonate solution

• Ethyl Acetate (B1210297) or Dichloromethane (B109758) (for extraction)

• Brine solution

• Anhydrous Sodium Sulfate or Magnesium Sulfate

Equipment:

• 10 L glass-lined reactor with overhead stirrer, temperature probe, and addition funnel

• Heating/cooling mantle

• Large-scale extraction vessel

• Rotary evaporator or falling film evaporator

• Vacuum distillation apparatus or recrystallization setup

Procedure:

• Charge the 10 L reactor with the 2-acylamino-3-butanone derivative (1.0 kg).

• With vigorous stirring, slowly add the dehydrating agent (e.g., concentrated H₂SO₄, 3 L) via the addition funnel, ensuring the internal temperature does not exceed 40 °C.

• Once the addition is complete, slowly heat the reaction mixture to the target temperature (e.g., 120 °C) and maintain for 2-4 hours.[1]

• Monitor the reaction progress by taking aliquots and analyzing by HPLC or TLC until the starting material is consumed.

• Allow the reaction mixture to cool to room temperature.

• In a separate, appropriately sized vessel, prepare a slurry of ice (20 kg).

• Slowly and carefully pour the reaction mixture onto the ice with good stirring.

• Neutralize the acidic solution by the slow addition of saturated sodium bicarbonate solution until the pH is ~7-8.

• Transfer the quenched mixture to a large-scale extraction vessel and extract with ethyl acetate (3 x 5 L).

• Combine the organic layers and wash with water (2 x 5 L) and then brine (5 L).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 4-methyloxazole derivative by vacuum distillation or recrystallization from an appropriate solvent system.

Safety Precautions:

• The addition of strong acid is highly exothermic and should be performed with caution and adequate cooling.

• Quenching the acidic reaction mixture with water is also highly exothermic.

• Perform the reaction in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, safety glasses, and a lab coat.

Protocol 2: Scalable Van Leusen Synthesis of 4-Methyl-5-phenyloxazole (B94418)

This protocol outlines the synthesis of a 4,5-disubstituted oxazole (B20620) using an α-substituted tosylmethyl isocyanide (TosMIC) derivative.[3]

Workflow for Scalable Van Leusen Synthesis.

Materials:

• α-Methyl-p-toluenesulfonylmethyl isocyanide (α-Methyl-TosMIC) (1.0 kg, 1.0 equiv)

• Benzaldehyde (0.51 kg, 1.0 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous powder (1.32 kg, 2.0 equiv)

• Methanol (10 L)

• Water

• Ethyl Acetate

• Brine solution

• Anhydrous Sodium Sulfate

Equipment:

• 20 L reactor with overhead stirrer, reflux condenser, and temperature probe

• Heating mantle

• Filtration apparatus

• Large-scale rotary evaporator

• Extraction vessel

• Chromatography system or vacuum distillation setup

Procedure:

• To the 20 L reactor, charge α-methyl-TosMIC (1.0 kg), benzaldehyde (0.51 kg), and anhydrous potassium carbonate (1.32 kg).

• Add methanol (10 L) to the reactor.

• With stirring, heat the mixture to reflux (approximately 65 °C) and maintain for 6-8 hours.

• Monitor the reaction by TLC or HPLC until completion.

• Cool the reaction mixture to room temperature.

• Filter the mixture to remove the inorganic solids (potassium carbonate and p-toluenesulfinate byproduct). Wash the filter cake with methanol (2 x 1 L).

• Combine the filtrate and washings and concentrate under reduced pressure to remove the methanol.

• Partition the residue between water (10 L) and ethyl acetate (10 L).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 5 L).

• Combine the organic layers, wash with brine (5 L), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude 4-methyl-5-phenyloxazole by vacuum distillation or flash chromatography on silica (B1680970) gel.[3]

Safety Precautions:

• TosMIC and its derivatives can be toxic and should be handled with care in a well-ventilated area.

• Methanol is flammable; ensure the reaction is carried out away from ignition sources.

• Wear appropriate PPE, including gloves and safety glasses.

Protocol 3: Industrial Preparation of 4-Methyl-5-ethoxyoxazole

This protocol is adapted from patent literature for the large-scale synthesis of 4-methyl-5-ethoxyoxazole, a key intermediate for Vitamin B6. This process involves hydrolysis and decarboxylation of a precursor.

Materials:

• Ethyl 4-methyl-5-ethoxy-1,3-oxazole-2-carboxylate (100 kg, 1.0 equiv)

• Toluene (B28343) (700 L)

• Drinking Water (700 kg)

• Sodium Hydroxide (B78521) (40 kg, 5.0 equiv)

• Hydrochloric Acid (to adjust pH)

• Dichloromethane (700 L)

Equipment:

• 2000 L hydrolysis reaction kettle

• Liquid-liquid separation capability

• Distillation apparatus for reduced pressure distillation

Procedure:

• Hydrolysis: Charge the 2000 L reactor with toluene (700 L), ethyl 4-methyl-5-ethoxy-1,3-oxazole-2-carboxylate (100 kg), drinking water (700 kg), and sodium hydroxide (40 kg). Heat the mixture to 80 °C and maintain for 1 hour with stirring.

• Acidification: After cooling, separate the aqueous phase. Adjust the pH of the aqueous phase to 2.0 with hydrochloric acid.

• Decarboxylation: Add dichloromethane (700 L) to the acidified aqueous phase. Heat the mixture to 40 °C and reflux until the evolution of carbon dioxide ceases.

• Neutralization and Extraction: Cool the reaction mixture and adjust the pH to ≥ 9.0 with sodium hydroxide. Separate the organic (dichloromethane) phase.

• Purification: Distill the organic phase under reduced pressure, collecting the fraction at 60-80 °C to obtain pure 4-methyl-5-ethoxyoxazole.

Safety and Industrial Considerations:

• This process involves large quantities of flammable solvents and corrosive acid and base. The reaction should be carried out in a plant setting with appropriate safety controls and emergency procedures.

• The decarboxylation step generates a large volume of CO₂ gas, which must be safely vented.

• The use of chlorinated solvents like dichloromethane requires closed systems to minimize environmental release.

Conclusion

The large-scale preparation of 4-methyloxazole derivatives is achievable through several reliable synthetic methodologies. The choice of method should be guided by the desired substitution pattern, availability of starting materials, and scalability requirements. The provided protocols offer detailed guidance for the synthesis of these valuable compounds on a significant scale. For all large-scale operations, a thorough safety review and process hazard analysis are mandatory before implementation. Further process optimization may be required to meet specific yield, purity, and cost targets for industrial applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Methyloxazole in Diels-Alder Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Diels-Alder reaction, a cornerstone of modern organic synthesis, provides a powerful and atom-economical method for the construction of six-membered rings.[1] Oxazoles, acting as azadiene components, have emerged as valuable synthons in this context, particularly for the synthesis of highly substituted pyridine (B92270) rings, which are prevalent scaffolds in pharmaceuticals and natural products.[2] 4-Methyloxazole, in particular, serves as a versatile and readily accessible building block for the creation of diverse pyridine derivatives. This document provides detailed application notes and protocols for the utilization of 4-methyloxazole in Diels-Alder reactions.

The cycloaddition of 4-methyloxazole with various dienophiles, such as alkenes and alkynes, initially forms a bicyclic adduct. This intermediate is often unstable and undergoes a retro-Diels-Alder reaction, typically with the elimination of water or another small molecule, to yield the aromatic pyridine core. This sequence offers a regioselective route to pyridinols and their derivatives, which can be challenging to synthesize through other methods.

Reaction Mechanism and Signaling Pathway

The Diels-Alder reaction of 4-methyloxazole is a [4+2] cycloaddition where the oxazole (B20620) acts as the diene and a dienophile (an alkene or alkyne) serves as the 2π-electron component. The reaction proceeds through a concerted pericyclic transition state. The initial cycloadduct, a 7-oxa-2-azabicyclo[2.2.1]heptene derivative, is typically not isolated. Under the reaction conditions, it undergoes a subsequent elimination to aromatize into a substituted pyridine. For instance, reaction with an alkene followed by dehydration yields a substituted 3-pyridinol.

Caption: General mechanism of the Diels-Alder reaction of 4-methyloxazole.

Experimental Protocols

The following protocols are representative examples of Diels-Alder reactions involving oxazole derivatives, adapted for 4-methyloxazole based on related procedures. Researchers should optimize these conditions for their specific substrates.

Protocol 1: Thermal Diels-Alder Reaction of 4-Methyloxazole with Maleic Anhydride (B1165640)

This protocol describes the synthesis of a substituted pyridinol precursor via a thermal cycloaddition.

Materials:

• 4-Methyloxazole

• Maleic Anhydride

• Xylene (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Standard glassware for workup and purification

Procedure:

• To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-methyloxazole (1.0 eq), maleic anhydride (1.1 eq), and anhydrous xylene (20 mL).

• Heat the reaction mixture to reflux (approximately 140 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion (typically 24-48 hours), cool the reaction mixture to room temperature.

• The product may precipitate upon cooling. If so, collect the solid by vacuum filtration and wash with cold xylene.

• If the product remains in solution, remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography on silica (B1680970) gel.

Caption: Experimental workflow for a typical thermal Diels-Alder reaction.

Data Presentation

The following tables summarize representative data for the Diels-Alder reactions of 4-methyloxazole and related oxazoles with various dienophiles. The data is compiled from analogous reactions and should be considered illustrative.

Table 1: Thermal Diels-Alder Reaction of 4-Substituted Oxazoles with Dienophiles

Entry	4-Substituent	Dienophile	Solvent	Temp (°C)	Time (h)	Yield (%)
1	-CH₃	Maleic Anhydride	Xylene	140	24	~70-80
2	-CH₃	Diethyl maleate	Toluene	110	48	~60-70
3	-CH₃	Acrylonitrile	Benzene	80	36	~50-60
4	-Si(Et)₃	Dimethyl acetylenedicarboxylate	Toluene	100	12	65
5	-Si(Et)₃	Methyl propiolate	Toluene	160	24	43

Data for entries 1-3 are estimated based on typical yields for similar reactions. Data for entries 4-5 are from reactions of a 4-silylated oxazole.

Table 2: Lewis Acid Catalyzed Diels-Alder Reaction of 4-Methyloxazole with Acrylates

Entry	Dienophile	Lewis Acid (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Methyl Acrylate	ZnCl₂ (10)	Dichloromethane	25	12	~75-85
2	Ethyl Acrylate	AlCl₃ (10)	Dichloromethane	0	8	~80-90
3	t-Butyl Acrylate	BF₃·OEt₂ (15)	Toluene	25	24	~70-80

This data is illustrative and based on the general observation that Lewis acids can accelerate the reaction and improve yields at lower temperatures.

Conclusion

4-Methyloxazole is a valuable and versatile diene for the synthesis of substituted pyridines via the Diels-Alder reaction. The reaction proceeds with a variety of dienophiles under both thermal and Lewis acid-catalyzed conditions. The resulting pyridinol scaffolds are of significant interest in medicinal chemistry and natural product synthesis. The provided protocols and data serve as a guide for researchers to develop and optimize these transformations for their specific synthetic targets. Further exploration of asymmetric catalysis and a broader range of dienophiles will undoubtedly continue to expand the utility of 4-methyloxazole in organic synthesis.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Functionalization of the Methyl Group in 4-Methyloxazole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of strategies for the chemical modification of the methyl group at the 4-position of the 4-methyloxazole scaffold. This position is a key site for introducing diverse functionalities to modulate the physicochemical and pharmacological properties of oxazole-containing compounds in drug discovery and development.[1] This document outlines detailed protocols for key transformations, including deprotonation-alkylation, oxidation, and halogenation, supported by quantitative data and reaction diagrams.

Deprotonation and Electrophilic Quenching

The acidity of the protons on the 4-methyl group of 4-methyloxazole allows for its deprotonation by a strong base to form a nucleophilic intermediate, which can then react with various electrophiles. However, achieving selective deprotonation of the methyl group can be challenging due to competitive deprotonation at the C5 position of the oxazole (B20620) ring.

Logical Relationship: Deprotonation and Electrophilic Quenching

Caption: Deprotonation of 4-Methyloxazole and subsequent reaction with an electrophile.

A key strategy to enhance the selectivity for methyl group deprotonation involves the use of lithium diethylamide (LiDEA). The diethylamine (B46881) generated in situ can mediate the equilibration of the kinetically favored C5-lithiated species to the thermodynamically more stable 4-(lithiomethyl)oxazole.[2][3]

Experimental Protocol: Deprotonation with n-BuLi/Diethylamine and Reaction with Benzaldehyde (B42025)

This protocol describes the selective generation of the 4-(lithiomethyl)oxazole anion and its subsequent reaction with benzaldehyde to yield (4-oxazolyl)(phenyl)methanol.

Materials:

• 4-Methyloxazole

• n-Butyllithium (n-BuLi) in hexanes

• Diethylamine (HNEt₂)

• Benzaldehyde

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Dichloromethane (B109758) (CH₂Cl₂)

• Magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Experimental Workflow: Deprotonation and Aldol Addition

Caption: Workflow for the synthesis of (4-oxazolyl)(phenyl)methanol.

Procedure:

• To a stirred solution of 4-methyloxazole (1.0 mmol) in anhydrous THF (10 mL) under an argon atmosphere at -78 °C, add n-butyllithium (1.1 mmol, 1.1 equiv) dropwise.

• After stirring for 15 minutes, add diethylamine (0.5 mmol, 0.5 equiv) to the mixture.

• Allow the reaction to equilibrate by stirring at -78 °C for 5 hours.

• Add freshly distilled benzaldehyde (1.2 mmol, 1.2 equiv) dropwise to the solution.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature over 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl (10 mL).

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired alcohol.

Electrophile	Product	Yield (%)	Reference
Benzaldehyde	(4-oxazolyl)(phenyl)methanol	72	[2]
Methyl Triflate	4-Ethyloxazole	Not Reported	[3]
Hydrocinnamaldehyde	1-(4-oxazolyl)-4-phenylbutan-2-ol	73	[3]

Oxidation of the Methyl Group

The methyl group of 4-methyloxazole can be oxidized to afford the corresponding aldehyde or carboxylic acid, which are valuable intermediates for further synthetic transformations.

Oxidation to 4-Oxazolecarboxaldehyde

Selenium dioxide (SeO₂) is a common reagent for the oxidation of methyl groups on heterocyclic systems to aldehydes.[4]

Reaction Pathway: Oxidation with Selenium Dioxide

Caption: Oxidation of 4-methyloxazole to 4-oxazolecarboxaldehyde.

Experimental Protocol: Oxidation with Selenium Dioxide

Materials:

• 4-Methyloxazole

• Selenium dioxide (SeO₂)

• 1,4-Dioxane (B91453)

• Standard glassware for reflux

Procedure:

• A mixture of 4-methyloxazole (1.0 mmol) and selenium dioxide (1.1 mmol, 1.1 equiv) in 1,4-dioxane (10 mL) is heated at reflux.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and filtered to remove selenium metal.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by column chromatography to yield 4-oxazolecarboxaldehyde.

Oxidizing Agent	Product	Yield (%)	Reference
Selenium Dioxide	4-Oxazolecarboxaldehyde	Moderate to Good (Typical)	[4]
Manganese Dioxide	4-Oxazolecarboxaldehyde	50-79 (for aryl-substituted oxazolines)	[5]

Oxidation to 4-Oxazolecarboxylic Acid

Further oxidation of the aldehyde or direct, more vigorous oxidation of the methyl group can yield the corresponding carboxylic acid.

Halogenation of the Methyl Group

Free-radical halogenation provides a route to introduce a halogen atom onto the methyl group, creating a reactive handle for subsequent nucleophilic substitution reactions. N-Bromosuccinimide (NBS) is a convenient reagent for benzylic and allylic brominations.[6][7]

Reaction Pathway: Free-Radical Bromination with NBS

Caption: Free-radical bromination of 4-methyloxazole.

Experimental Protocol: Free-Radical Bromination with N-Bromosuccinimide (NBS)

Materials:

• 4-Methyloxazole

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide

• Carbon tetrachloride (CCl₄)

• Standard glassware for reflux with light protection

Procedure:

• A solution of 4-methyloxazole (1.0 mmol), N-bromosuccinimide (1.1 mmol, 1.1 equiv), and a catalytic amount of AIBN in carbon tetrachloride (10 mL) is heated to reflux.

• The reaction is irradiated with a sunlamp or a standard incandescent light bulb to initiate the radical reaction.

• The reaction progress is monitored by TLC.

• After completion, the mixture is cooled to room temperature and the succinimide (B58015) byproduct is removed by filtration.

• The filtrate is washed with water and brine, dried over anhydrous Na₂SO₄, and concentrated in vacuo.

• The crude 4-(bromomethyl)oxazole can be used in subsequent steps without further purification or purified by distillation or chromatography if necessary.

Halogenating Agent	Product	Yield (%)	Reference
N-Bromosuccinimide	4-(Bromomethyl)oxazole	Good (Typical)	[6][7]

These protocols provide a foundation for the functionalization of the methyl group in 4-methyloxazole, enabling the synthesis of a wide array of derivatives for applications in medicinal chemistry and materials science. Researchers should optimize these conditions for their specific substrates and desired products.

References

• 1. CN103435568A - Preparation method of 4-methyl-5-ethoxy oxazole acid ethyl - Google Patents [patents.google.com]
• 2. chemistry.williams.edu [chemistry.williams.edu]
• 3. chemistry.williams.edu [chemistry.williams.edu]
• 4. Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Allylic Bromination by NBS with Practice Problems - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols for Ultrasound-Assisted Synthesis of Oxazole Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxazoles are a critically important class of heterocyclic compounds, forming the core structure of numerous pharmaceuticals, natural products, and functional materials. Traditional methods for their synthesis often involve harsh reaction conditions, long reaction times, and the use of hazardous reagents. In recent years, ultrasound-assisted synthesis has emerged as a powerful green chemistry tool, offering significant advantages such as dramatically reduced reaction times, increased yields, and milder conditions.[1][2]

The chemical effects of ultrasound, known as sonochemistry, are primarily attributed to acoustic cavitation: the formation, growth, and violent collapse of microscopic bubbles in a liquid. This process generates localized "hot spots" with extremely high temperatures and pressures, leading to a significant enhancement in reaction rates.[3] These application notes provide detailed protocols for the ultrasound-assisted synthesis of various oxazole (B20620) derivatives, along with comparative data and workflow visualizations to facilitate their adoption in the laboratory.

Protocol 1: One-Pot, Three-Component Synthesis of 2,4,5-Trisubstituted Oxazoles

This protocol outlines the synthesis of 2,4,5-trisubstituted oxazoles from benzoin (B196080), an aromatic amine, and an oxidizing agent under ultrasound irradiation. This method is notable for its efficiency and the use of readily available starting materials.

Experimental Protocol

• Reactant Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, combine benzoin (1.0 mmol, 212 mg), the desired aromatic amine (1.2 mmol), and 2-iodoxybenzoic acid (IBX) (1.2 mmol, 336 mg) as the oxidant.

• Solvent Addition: Add dimethyl sulfoxide (B87167) (DMSO) (5 mL) to the flask.

• Sonication: Place the reaction flask in an ultrasonic bath. Irradiate the mixture with ultrasound at a frequency of 40 kHz at a controlled temperature of 30 °C. The reaction is typically complete within 30-45 minutes. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion, pour the reaction mixture into ice-cold water (50 mL). The solid product will precipitate.

• Purification: Collect the precipitate by vacuum filtration and wash thoroughly with water. The crude product can be further purified by recrystallization from ethanol (B145695) to afford the pure 2,4,5-trisubstituted oxazole.

Quantitative Data Summary

Entry	Aromatic Amine	Time (min)	Yield (%) (Ultrasound)	Yield (%) (Conventional)
1	Aniline	30	92	75 (4h)
2	4-Methylaniline	35	90	72 (4.5h)
3	4-Methoxyaniline	30	94	78 (4h)
4	4-Chloroaniline	40	88	68 (5h)
5	Benzylamine	45	85	65 (6h)

Logical Workflow

Caption: Workflow for the one-pot synthesis of 2,4,5-trisubstituted oxazoles.

Protocol 2: Synthesis of 2-Amino-4-(4-nitrophenyl)-1,3-oxazole in a Deep Eutectic Solvent

This protocol describes a highly efficient and green synthesis of a 2-aminooxazole derivative using an environmentally benign deep eutectic solvent (DES) as the reaction medium under ultrasound irradiation.[4]

Experimental Protocol

• DES Preparation: Prepare the deep eutectic solvent by mixing choline (B1196258) chloride and urea (B33335) in a 1:2 molar ratio. Heat the mixture at 80 °C with stirring until a clear, homogeneous liquid is formed.

• Reactant Preparation: In a 25 mL round-bottom flask, add 2-bromo-1-(4-nitrophenyl)ethan-1-one (1.0 mmol, 244 mg) and urea (1.2 mmol, 72 mg).

• Solvent Addition: Add the prepared choline chloride:urea (1:2) DES (3 mL) to the flask.

• Sonication: Place the reaction flask in an ultrasonic bath with a frequency of 35 kHz and a power of 300 W. Irradiate the mixture at room temperature for 8-10 minutes. Monitor the reaction by TLC.

• Work-up and Isolation: After completion, add distilled water (10 mL) to the reaction mixture. The product will precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration, wash with water, and dry. The crude product can be recrystallized from an ethanol/water mixture to yield the pure 2-amino-4-(4-nitrophenyl)-1,3-oxazole.

Quantitative Data Summary

Method	Solvent	Temperature (°C)	Time	Yield (%)
Ultrasound	Choline chloride:urea (1:2)	Room Temp.	8 min	90
Conventional	Choline chloride:urea (1:2)	80	3.5 h	69

Reaction Mechanism Pathway

Caption: Plausible reaction pathway for the formation of 2-amino-4-(4-nitrophenyl)-1,3-oxazole.

Protocol 3: Catalyst-Free Synthesis of Benzoxazoles

This protocol details a catalyst-free method for the synthesis of benzoxazole (B165842) derivatives from 2-aminophenols and aromatic aldehydes under ultrasound irradiation.

Experimental Protocol

• Reactant Preparation: In a 50 mL Pyrex flask, combine the 2-aminophenol (B121084) derivative (1.0 mmol) and the aromatic aldehyde (1.0 mmol).

• Solvent Addition: Add ethanol (10 mL) to the flask.

• Sonication: Place the open vessel in an ultrasonic water bath operating at a frequency of 50 kHz and a power of 305 W. Irradiate the mixture at room temperature. The reaction is typically complete within 10-30 minutes.[5] Monitor the reaction progress by TLC.

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The product often crystallizes directly from the solution.

• Purification: Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to obtain the pure benzoxazole derivative.

Quantitative Data Summary

Entry	2-Aminophenol	Aromatic Aldehyde	Time (min)	Yield (%)
1	2-Aminophenol	Benzaldehyde	15	95
2	2-Amino-4-chlorophenol	4-Nitrobenzaldehyde	10	96
3	2-Aminophenol	4-Chlorobenzaldehyde	20	92
4	2-Amino-4-methylphenol	4-Methoxybenzaldehyde	25	94
5	2-Amino-5-nitrophenol	Benzaldehyde	30	90

Experimental Workflow Diagram

Caption: Workflow for the catalyst-free synthesis of benzoxazoles under ultrasound.

Conclusion

Ultrasound-assisted synthesis represents a significant advancement in the field of organic chemistry, particularly for the preparation of heterocyclic compounds like oxazoles. The protocols detailed in these application notes demonstrate the considerable advantages of this technique, including accelerated reaction rates, higher yields, milder operating conditions, and adherence to the principles of green chemistry. By providing detailed, step-by-step procedures and comparative data, we aim to facilitate the adoption of sonochemistry as a routine and valuable tool in academic and industrial research settings.

References

• 1. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches [mdpi.com]
• 2. ijpsonline.com [ijpsonline.com]
• 3. Ultrasound Assisted Reaction of M.pharm semester 2 | PDF [slideshare.net]
• 4. researchgate.net [researchgate.net]
• 5. Ultrasound-assisted one-pot three-component synthesis of new isoxazolines bearing sulfonamides and their evaluation against hematological malignancies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-Methyloxazole Synthesis

Welcome to the technical support center for the synthesis of 4-Methyloxazole. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to overcome common challenges encountered during the synthesis of this important heterocyclic compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 4-Methyloxazole?

A1: The most prevalent methods for synthesizing 4-methyloxazole and its derivatives include the Robinson-Gabriel synthesis, the Van Leusen oxazole (B20620) synthesis, and variations involving the reaction of α-haloketones with formamide (B127407). Each method offers distinct advantages and is suited for different starting materials and scales of production.

Q2: What is a typical yield for 4-Methyloxazole synthesis?

A2: Yields for 4-methyloxazole synthesis can vary significantly depending on the chosen synthetic route and the optimization of reaction conditions. For instance, the synthesis of 4-methyloxazole-5-carboxylic ethyl ester from ethyl α-chloroacetoacetate and formamide has reported yields ranging from 40% to 49%.[1] Optimization of reaction parameters is crucial for maximizing the yield.

Q3: How can I confirm the successful synthesis and purity of 4-Methyloxazole?

A3: The successful synthesis of 4-methyloxazole can be confirmed using a combination of spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) will show characteristic peaks for the methyl group and the protons on the oxazole ring. Gas Chromatography-Mass Spectrometry (GC-MS) can be used to determine the molecular weight and assess the purity of the sample. The purity can also be checked by gas chromatography.[1]

Q4: What are the key safety precautions to consider during the synthesis of 4-Methyloxazole?

A4: The synthesis of 4-methyloxazole involves the use of potentially hazardous chemicals. It is essential to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Specific reagents may require special handling procedures, so it is crucial to consult the safety data sheets (SDS) for all chemicals used.

Troubleshooting Guides

This section addresses specific issues that users might encounter during the synthesis of 4-methyloxazole, providing potential causes and suggested solutions.

Low or No Product Yield

Potential Cause	Suggested Solution
Incomplete Reaction	- Increase Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure it has gone to completion. - Increase Reaction Temperature: Gently heating the reaction mixture can increase the reaction rate. For some methods, refluxing in a suitable solvent is necessary.
Suboptimal Reagent Stoichiometry	- Verify Calculations: Double-check all calculations for molar equivalents of reactants. - Optimize Reagent Ratios: The ratio of reactants can be critical. For example, in the synthesis from α-chloroacetoacetic esters and formamide, an excess of formamide (2 to 10 moles per mole of ester) is advantageous.[1]
Poor Quality of Reagents	- Use Pure Starting Materials: Ensure that all starting materials and solvents are pure and dry, as impurities can interfere with the reaction. - Check Reagent Activity: Some reagents can degrade over time. Use freshly opened or purified reagents if there is any doubt about their quality.
Inefficient Cyclodehydration (Robinson-Gabriel Synthesis)	- Choice of Dehydrating Agent: Experiment with different cyclodehydrating agents such as sulfuric acid, phosphorus pentoxide, or polyphosphoric acid.[2] - Anhydrous Conditions: Ensure strictly anhydrous conditions, as water can inhibit the dehydration step.[2]
Incomplete Deprotonation (Van Leusen Synthesis)	- Use a Strong Base: Employ a strong, non-nucleophilic base like potassium tert-butoxide to ensure complete deprotonation of the TosMIC reagent.[2] - Anhydrous Conditions: Maintain anhydrous conditions to prevent quenching of the carbanion intermediate.[2]

Formation of Side Products/Impurities

Potential Cause	Suggested Solution
Side Reactions	- Control Temperature: Running the reaction at a lower temperature for a longer duration may minimize the formation of side products. - Optimize Reagent Addition: The order and rate of reagent addition can influence the reaction pathway. Consider adding one reagent dropwise to a solution of the others.
Decomposition of Product	- Mild Reaction Conditions: If the product is sensitive, explore milder reaction conditions (e.g., lower temperature, less harsh dehydrating agent). - Work-up Procedure: Ensure the work-up procedure is not causing decomposition. For instance, some oxazoles are sensitive to strong acids or bases.
Formation of Regioisomers	- Control of Reaction Conditions: In some synthesis routes, the reaction conditions (solvent, temperature, catalyst) can influence the regioselectivity. A thorough optimization of these parameters may be necessary to favor the desired isomer.

Difficulty in Product Purification

Potential Cause	Suggested Solution
Emulsion Formation During Work-up	- Add Brine: Adding a saturated sodium chloride solution (brine) to the aqueous layer can help to break up emulsions.[2] - Filtration: Filtering the organic layer through a pad of celite can also be effective.[2]
Co-elution of Impurities During Chromatography	- Optimize Solvent System: Experiment with different solvent systems for column chromatography to achieve better separation. - Alternative Purification Methods: Consider other purification techniques such as distillation or recrystallization if the product is a solid.
Product is Water-Soluble	- Back-extraction: If the product has some water solubility, perform multiple extractions of the aqueous layer with an organic solvent to maximize recovery.

Experimental Protocols

Protocol 1: Synthesis of 4-Methyloxazole-5-carboxylic ethyl ester from Ethyl α-chloroacetoacetate and Formamide

This method is a common route for the synthesis of 4-methyloxazole derivatives.

Reaction Scheme:

Experimental Parameters: [1]

Parameter	Value
Reactants	Ethyl α-chloroacetoacetate, Formamide
Molar Ratio (Formamide:Ester)	2:1 to 10:1 (excess formamide is advantageous)
Temperature	120-150 °C
Reaction Time	4-12 hours
Work-up	Addition of ice-cold potassium carbonate solution, extraction with an organic solvent (e.g., methylene (B1212753) chloride or benzene), followed by distillation.
Yield	40-49%

Detailed Procedure:

• Heat a mixture of ethyl α-chloroacetoacetate and a stoichiometric excess of formamide to 120-150 °C.

• Maintain the temperature and stir the reaction mixture for 4 to 12 hours.

• After the reaction is complete, cool the mixture.

• Add ice-cold 1N aqueous potassium carbonate solution to the reaction mixture.

• Extract the product with a suitable organic solvent such as methylene chloride or benzene.

• Dry the organic extract and remove the solvent under reduced pressure.

• Purify the crude product by distillation to obtain 4-methyloxazole-5-carboxylic ethyl ester.

Protocol 2: Robinson-Gabriel Synthesis of 4-Methyl-5-phenyloxazole (as an example)

This protocol describes the synthesis of a 4-methyloxazole derivative and can be adapted for other analogues. The synthesis involves the cyclodehydration of a 2-acylamino-ketone.[3]

Experimental Workflow Diagram:

Caption: Experimental workflow for the Robinson-Gabriel synthesis of 4-methyl-5-phenyloxazole.

Detailed Procedure: [3]

• Acylation:

  • Dissolve 2-amino-1-phenylethan-1-one hydrochloride in a suitable solvent like pyridine.

  • Add acetic anhydride dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Pour the reaction mixture into ice-water and extract the product with ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic layer to obtain crude 2-acetamido-1-phenylethan-1-one.

• Cyclodehydration:

  • To the crude 2-acetamido-1-phenylethan-1-one, add a dehydrating agent such as concentrated sulfuric acid.

  • Heat the mixture under reflux for 1-3 hours, monitoring by TLC.

  • After cooling, carefully neutralize the reaction mixture with a base (e.g., sodium carbonate solution).

  • Extract the product with an organic solvent, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Concentrate the organic layer and purify the crude product by column chromatography on silica (B1680970) gel.

Optimization Strategies

Optimizing reaction conditions is key to achieving high yields and purity of 4-methyloxazole. Below is a logical workflow for optimizing the synthesis.

Troubleshooting and Optimization Workflow:

Caption: A logical workflow for troubleshooting and optimizing the synthesis of 4-methyloxazole.

Key Optimization Parameters:

• Solvent: The choice of solvent can significantly affect reaction rates and solubility of reactants.

• Temperature: Temperature control is crucial to balance reaction rate with the potential for side reactions and decomposition.

• Catalyst/Reagent: The type and amount of catalyst or dehydrating agent can have a dramatic impact on the reaction outcome.

• Reaction Time: Monitoring the reaction over time is essential to determine the optimal reaction duration.

References

• 1. US3538110A - Production of 4-methyloxazole-5-carboxylic esters - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Purification of 4-Methyloxazole and its Derivatives

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 4-methyloxazole and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common purification techniques for 4-methyloxazole and its derivatives?

A1: The primary purification techniques include:

• Aqueous Workup/Extraction: Essential for removing inorganic salts, residual acids or bases, and water-soluble impurities after the reaction.

• Distillation: Highly effective for purifying liquid oxazoles, especially 4-methyloxazole itself, which has a relatively low boiling point. Vacuum distillation is preferred for higher-boiling derivatives to prevent thermal decomposition.[1]

• Column Chromatography: A versatile method for separating the target compound from impurities with different polarities. Silica (B1680970) gel is the most common stationary phase, but neutral alumina (B75360) can be used for acid-sensitive derivatives.[2][3][4]

• Recrystallization: An excellent technique for purifying solid oxazole (B20620) derivatives.[5][6][7]

Q2: What are the typical impurities I might encounter?

A2: Impurities are highly dependent on the synthetic route used.[1]

• General Impurities: Residual solvents, unreacted starting materials, and byproducts from the reaction are common. Acids or bases used during the workup can also be present.[1]

• From Robinson-Gabriel Synthesis: You may find unreacted α-acylamino ketone starting materials or partially dehydrated intermediates. The dehydrating agent (e.g., H₂SO₄) must be thoroughly neutralized and removed.[1]

• From Van Leusen Reaction: This reaction uses tosylmethyl isocyanide (TosMIC). Common impurities include unreacted aldehydes, residual TosMIC, and byproducts like p-toluenesulfinic acid.[1]

Q3: How stable is the oxazole ring during purification?

A3: The oxazole ring is generally stable under neutral and basic conditions. However, it can be sensitive to:

• Strong Acids: Concentrated or strong acids can cause decomposition or hydrolytic ring-opening. It is advisable to avoid prolonged exposure to harsh acidic conditions.[1][2]

• Strong Bases: While generally more stable to bases, strong bases can deprotonate the C2 position, potentially initiating ring cleavage.[2]

• Oxidizing Agents: Oxazoles are generally unstable towards strong oxidizing agents like potassium permanganate.[1]

• High Temperatures: Prolonged exposure to high temperatures during distillation should be minimized to prevent decomposition.[1]

Troubleshooting Guide

Issue 1: My final product is a yellow or brown oil, but I expected a colorless liquid.

• Possible Cause: This coloration often indicates the presence of high-boiling point impurities or slight thermal decomposition.[1]

• Troubleshooting Steps:

  • Fractional Distillation: If the product is a liquid, perform a careful fractional distillation under reduced pressure (vacuum). This lowers the required temperature, minimizing the risk of thermal decomposition.[1]

  • Flash Chromatography: If distillation is ineffective, column chromatography on silica gel is an excellent alternative. Use a non-polar eluent system (e.g., hexanes/ethyl acetate) to separate the less polar oxazole product from more polar, colored impurities.[1]

Issue 2: My compound is streaking or giving poor separation during column chromatography.

• Possible Cause 1: Compound Instability: Silica gel is slightly acidic, which can cause sensitive oxazole derivatives to degrade on the column, leading to streaking.[2][3]

  • Solution: Before running a full column, spot the compound on a silica TLC plate and let it sit for 30-60 minutes before eluting to check for degradation. If instability is observed, switch to a neutral stationary phase like alumina or use silica gel that has been deactivated with a base (e.g., by adding 1-3% triethylamine (B128534) to the eluent system).[2][3]

• Possible Cause 2: Solubility Issues: The crude material may not be fully soluble in the eluent, causing tailing.

  • Solution: Use a "dry loading" technique. Dissolve your crude material in a suitable solvent, adsorb it onto a small amount of silica gel, remove the solvent under vacuum, and load the resulting dry powder onto the top of your column.[2]

• Possible Cause 3: Inappropriate Solvent System: The polarity of the eluent may not be optimized.

  • Solution: Systematically screen different solvent systems using TLC to find the optimal mobile phase that gives good separation and an Rf value of approximately 0.25-0.35 for your target compound.[3] For very polar oxazoles, a dichloromethane/methanol system may be required.[8]

Issue 3: I am forming a persistent emulsion during aqueous extraction.

• Possible Cause: Emulsions are common when organic and aqueous layers have similar densities or when surfactants are present.

• Troubleshooting Steps:

  • Add Brine: Add a saturated solution of NaCl (brine) to the separatory funnel. This increases the ionic strength and density of the aqueous layer, helping to break the emulsion.[1]

  • Filtration: In stubborn cases, filter the entire mixture through a pad of Celite or glass wool. This can help to coalesce the dispersed droplets.[1]

  • Patience: Allow the separatory funnel to stand undisturbed for a longer period.

Issue 4: My yield is very low after purification.

• Possible Cause: Product loss can occur at various stages, particularly during aqueous extraction if the oxazole derivative has some water solubility.[1]

• Troubleshooting Steps:

  • Multiple Extractions: Always perform multiple extractions (at least 3) of the aqueous layer with the organic solvent.[1]

  • Back-Extraction: After combining the primary organic layers, use a fresh portion of the organic solvent to "back-extract" the combined aqueous layers one more time to recover any dissolved product.[1]

  • Check All Layers: Before discarding any aqueous layers, confirm with TLC that they do not contain a significant amount of your product.

Data Presentation

Table 1: Physical Properties of 4-Methyloxazole and Potential Impurities

Compound Name	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Solubility Characteristics
4-Methyloxazole	C₄H₅NO	83.09	86 - 88	Soluble in most organic solvents; sparingly soluble in water.[9][10][11]
Butanal (Impurity from Van Leusen)	C₄H₈O	72.11	74.8	Soluble in organic solvents; moderately soluble in water.[1]
Tosylmethyl isocyanide (TosMIC)	C₉H₉NO₂S	195.24	Decomposes > 115	Soluble in polar organic solvents.[1]
p-Toluenesulfinic acid	C₇H₈O₂S	156.20	Decomposes	Soluble in polar solvents and aqueous base.[1]

Experimental Protocols

1. General Aqueous Workup and Extraction This protocol is used to remove water-soluble impurities, acids, and bases.

• Transfer the reaction mixture to a separatory funnel.

• If the reaction was conducted under acidic conditions, neutralize it by carefully adding a saturated solution of NaHCO₃ until effervescence stops. If the reaction was basic, neutralize with dilute HCl (e.g., 1M).[1][6]

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane) three times.[1][6]

• Combine the organic layers.

• Wash the combined organic layers sequentially with water and then with a saturated NaCl (brine) solution. The brine wash helps to remove residual water from the organic layer.[1]

• Dry the organic layer over an anhydrous drying agent such as MgSO₄ or Na₂SO₄.

• Filter off the drying agent and remove the solvent using a rotary evaporator.

2. Purification by Column Chromatography This protocol is for separating compounds based on polarity.

• Select Solvent System: Use Thin-Layer Chromatography (TLC) to determine the optimal eluent (mobile phase). Start with a non-polar system like hexanes/ethyl acetate. The ideal system gives your target compound an Rf value of ~0.3.[3]

• Pack the Column: Prepare a slurry of silica gel (or alumina) in the least polar eluent. Pour the slurry into a vertical glass column, allowing the adsorbent to settle into a uniform bed without air bubbles.[4]

• Load the Sample: Dissolve the crude product in a minimal amount of a non-polar solvent. Carefully apply the solution to the top of the column. Alternatively, use the dry loading method described in the troubleshooting section.[3]

• Elute and Collect: Carefully add the eluent to the column and begin collecting fractions. The polarity of the eluent can be gradually increased (gradient elution) if necessary to elute more polar compounds.[3]

• Analyze Fractions: Analyze the collected fractions by TLC to identify those containing the pure product.

• Recover Product: Combine the pure fractions and remove the solvent via rotary evaporation.[3]

3. Purification by Vacuum Distillation This protocol is for purifying thermally sensitive, high-boiling point liquids.

• Set up a fractional distillation apparatus equipped for vacuum distillation.

• Place the crude oil into the distillation flask with a magnetic stir bar or fresh boiling chips.[1]

• Ensure all volatile solvents from the workup have been removed via rotary evaporation first.[1]

• Begin stirring and slowly reduce the pressure to the desired level.

• Gently heat the distillation flask in an oil bath.

• Collect and discard any initial low-boiling fractions (forerun).

• Collect the main fraction that distills at a constant temperature and pressure. This is the purified product.[1]

• Stop the distillation before the flask goes completely dry to prevent overheating and potential decomposition of high-boiling residues.[1]

Visualizations

Diagram 1: General experimental workflow for purification.

Diagram 2: A decision tree for troubleshooting common issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. web.uvic.ca [web.uvic.ca]
• 5. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 6. ijpbs.com [ijpbs.com]
• 7. mt.com [mt.com]
• 8. benchchem.com [benchchem.com]
• 9. CA1052382A - Manufacture of 4-methyloxazole - Google Patents [patents.google.com]
• 10. biosynth.com [biosynth.com]
• 11. chembk.com [chembk.com]

Technical Support Center: 4-Methyloxazole Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 4-methyloxazole.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 4-methyloxazole?

A1: The most prevalent methods for synthesizing 4-substituted oxazoles like 4-methyloxazole include the Robinson-Gabriel synthesis, the Van Leusen oxazole (B20620) synthesis, and variations involving the reaction of α-haloketones with amides. Each method has its own advantages and potential challenges.

Q2: I am observing a significant amount of an unexpected byproduct in my reaction. What could it be?

A2: The identity of the byproduct is highly dependent on the synthetic route employed. For instance, in the Van Leusen synthesis, a common byproduct is the partially reduced oxazoline (B21484) intermediate. In other syntheses, side reactions can lead to the formation of dimers, polymers, or isomeric oxazoles. It is recommended to characterize the byproduct using analytical techniques such as NMR and MS to guide troubleshooting.

Q3: My yield of 4-methyloxazole is consistently low. What are the general factors that could be affecting the yield?

A3: Low yields can be attributed to several factors, including incomplete reaction, degradation of starting materials or product, and formation of side products. Key areas to investigate are the purity of reagents and solvents, reaction temperature, reaction time, and the efficiency of the workup and purification procedures.

Q4: How can I effectively purify 4-methyloxazole from my crude reaction mixture?

A4: Purification of 4-methyloxazole typically involves a combination of aqueous workup, extraction, and chromatography. Due to its relatively low boiling point (approximately 86°C), distillation can also be an effective final purification step for removing less volatile impurities.[1] Column chromatography using silica (B1680970) gel with a suitable solvent system (e.g., hexane/ethyl acetate) is commonly employed to separate the product from starting materials and byproducts.

Troubleshooting Guides

Robinson-Gabriel Synthesis and Related Methods

The Robinson-Gabriel synthesis involves the cyclodehydration of a 2-acylamino-ketone to form the oxazole ring. A common starting material for 4-methyloxazole synthesis via a related route is ethyl 2-chloroacetoacetate, which reacts with formamide (B127407).[2]

Issue: Low Yield of 4-Methyloxazole

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Ensure stoichiometric amounts of reactants are used; an excess of formamide (2-10 moles per mole of ester) is often beneficial.[2]- Increase reaction temperature (typically 120-150°C) and/or extend reaction time, monitoring progress by TLC.[2]
Side Reactions/Decomposition	- High temperatures can sometimes lead to the formation of tars or polymers. If this is observed, try lowering the reaction temperature and extending the reaction time.[3]- Ensure the reaction is performed under an inert atmosphere if starting materials are sensitive to air or moisture.
Product Loss During Workup	- 4-Methyloxazole has some water solubility. Ensure thorough extraction from the aqueous phase with a suitable organic solvent (e.g., benzene (B151609), methylene (B1212753) chloride).[2]- Back-extract the aqueous layer to recover any dissolved product.

Issue: Formation of Impurities

Potential Cause	Troubleshooting Steps
Unreacted Starting Materials	- Monitor the reaction to completion using TLC.- Optimize reaction time and temperature to ensure full conversion.
Formation of Polymeric Byproducts	- Avoid excessively high reaction temperatures.- Consider using a milder dehydrating agent if applicable to the specific variation of the synthesis.

Van Leusen Oxazole Synthesis

The Van Leusen reaction provides a versatile route to oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC). For 4-methyloxazole, a modified approach using an α-substituted TosMIC derivative would be employed.

Issue: Low Yield or No Product

Potential Cause	Troubleshooting Steps
Inefficient Deprotonation of TosMIC	- Use a strong, non-nucleophilic base such as potassium carbonate or potassium tert-butoxide.[4]- Ensure strictly anhydrous reaction conditions, as any moisture will quench the deprotonated TosMIC.
Decomposition of TosMIC	- TosMIC is sensitive to heat and moisture. Store it properly and handle it under an inert atmosphere.- Add the base to the reaction mixture at a low temperature before adding the aldehyde.
Formation of Stable Oxazoline Intermediate	- The final step is the elimination of p-toluenesulfinic acid. If the oxazoline intermediate is isolated, try using a stronger base or increasing the reaction temperature during the elimination step to drive the reaction to completion.

Issue: Presence of Significant Byproducts

Potential Cause	Troubleshooting Steps
Formation of Nitrile Byproducts	- This can occur if the reaction conditions favor an alternative reaction pathway of the TosMIC reagent. Ensure the reaction is set up to favor the cycloaddition pathway for oxazole formation.
Unreacted Aldehyde	- Ensure the aldehyde is pure and free from carboxylic acid impurities, which can neutralize the base.- Use a slight excess of TosMIC and base.

Reaction Pathways and Side Reactions

Below are diagrams illustrating the general synthetic pathways and potential side reactions.

Caption: General pathway for a Robinson-Gabriel type synthesis of 4-methyloxazole, highlighting potential polymer formation at high temperatures.

Caption: Potential side reactions in the Van Leusen synthesis, including the formation of an oxazoline intermediate and nitrile byproducts.

Experimental Protocols

General Procedure for 4-Methyloxazole-5-carboxylic acid ethyl ester Synthesis (Robinson-Gabriel type): [2]

• Combine ethyl α-chloroacetoacetate and an excess of formamide (e.g., 4-5 equivalents) in a round-bottom flask equipped with a reflux condenser.

• Heat the reaction mixture to 120-150°C for several hours, monitoring the reaction progress by TLC.

• After completion, cool the mixture and add it to an ice-cold aqueous solution of potassium carbonate to neutralize the acid formed.

• Extract the aqueous layer multiple times with an organic solvent such as benzene or methylene chloride.

• Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation.

General Procedure for Van Leusen Oxazole Synthesis: [4][5]

• To a solution of the appropriate α-substituted TosMIC reagent and an aldehyde in a suitable solvent (e.g., methanol), add a base such as potassium carbonate.

• Stir the reaction at room temperature or with gentle heating, monitoring for the disappearance of the starting materials by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Disclaimer: These protocols are generalized and may require optimization for specific substrates and scales. It is crucial to consult the relevant literature and perform small-scale test reactions to determine the optimal conditions.

References

• 1. 4-Methyloxazole | 693-93-6 | AAA69393 | Biosynth [biosynth.com]
• 2. US3538110A - Production of 4-methyloxazole-5-carboxylic esters - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 4-Methyloxazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 4-Methyloxazole synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 4-Methyloxazole and its derivatives?

A1: The most prevalent methods for synthesizing substituted oxazoles, including 4-Methyloxazole, are the Robinson-Gabriel synthesis and the Van Leusen oxazole (B20620) synthesis. The Robinson-Gabriel synthesis involves the cyclodehydration of a 2-acylamino-ketone precursor.[1] The Van Leusen reaction utilizes tosylmethyl isocyanide (TosMIC) to react with an aldehyde.[1] Other methods include the Bredereck reaction, which synthesizes 2,4-disubstituted oxazoles from α-haloketones and amides, and modern copper- and palladium-catalyzed reactions for regioselective synthesis.[2]

Q2: What are the typical starting materials for the synthesis of 4-Methyloxazole derivatives?

A2: For the Robinson-Gabriel synthesis, a key precursor is an N-acylamino ketone.[1] The Van Leusen synthesis typically starts with an aldehyde and tosylmethyl isocyanide (TosMIC).[1][2] For instance, the synthesis of 4-methyl-5-ethoxyoxazole, a key intermediate for vitamin B6, often starts from 4-methyl-5-ethoxy-1,3-oxazole-2-carboxylic acid ethyl ester.[3]

Q3: My reaction yield for 4-Methyloxazole synthesis is consistently low. What are the potential causes?

A3: Low yields in oxazole synthesis can stem from several factors:

• Incomplete Reaction: The reaction may not have proceeded to completion.

• Suboptimal Reagent Stoichiometry: The ratio of reactants is critical for the reaction's success.

• Catalyst Inactivity: The catalyst may have been deactivated due to moisture or oxygen.

• Side Reactions: The formation of undesired side products can consume starting materials.[2]

• Inefficient Dehydration: In syntheses like the Robinson-Gabriel method, poor dehydration can significantly lower the yield.[2]

Q4: I am observing significant side product formation. How can I minimize this?

A4: To minimize side products, consider the following:

• Purify Starting Materials: Ensure the purity of your reactants to avoid unwanted side reactions.

• Optimize Reaction Conditions: Adjusting the temperature, reaction time, and solvent can favor the desired product formation.[2] For example, lowering the temperature may favor the kinetic product.[1]

• Use a Milder Dehydrating Agent: In the Robinson-Gabriel synthesis, a milder dehydrating agent can sometimes reduce side reactions.[1]

Q5: What are the best methods for purifying the final 4-Methyloxazole product?

A5: Common purification techniques for oxazole derivatives include:

• Column Chromatography: This is a highly effective method for separating the desired product from impurities.[1][4] Experimenting with different solvent systems may be necessary to achieve good separation.[1]

• Recrystallization: This is a common and effective method for purifying solid organic compounds.[4]

• Distillation: For liquid products like 4-methyl-5-ethoxazole, vacuum distillation can be used to collect the pure fraction.[3]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Inactive Reagents or Catalyst	Use fresh, high-purity reagents and catalyst. For moisture-sensitive reactions, ensure anhydrous conditions.[2]
Incomplete Reaction	Extend the reaction time or increase the temperature. Monitor the reaction progress using Thin Layer Chromatography (TTC).[2][4]
Suboptimal Reagent Stoichiometry	Ensure precise measurement and consider optimizing the stoichiometry of your starting materials and catalyst.[2]
Inefficient Dehydration (Robinson-Gabriel)	Use a stronger dehydrating agent like polyphosphoric acid.[2] Experiment with different cyclodehydrating agents (e.g., H₂SO₄, PPA, TFAA).[1]
Incomplete Deprotonation of TosMIC (Van Leusen)	Use a strong, non-nucleophilic base like potassium tert-butoxide (t-BuOK). Ensure anhydrous reaction conditions.[1]

Issue 2: Significant Side Product Formation

Potential Cause	Troubleshooting Steps
Poor Quality of Starting Materials	Ensure the purity of the reactants is high to prevent unwanted side reactions.[4]
Suboptimal Reaction Conditions	Adjust the reaction temperature and time. Lowering the temperature may favor the desired kinetic product.[1][2]
Formation of Oxazole Byproduct	If a thioamide is used and contaminated with its corresponding amide, an oxazole byproduct can form. Ensure the purity of the thioamide.[4]
Dimerization or Polymerization	Under certain conditions, starting materials or intermediates can self-condense. Adjusting reactant concentrations or the rate of addition may help.[4]

Issue 3: Difficulty in Product Isolation and Purification

Potential Cause	Troubleshooting Steps
Emulsion Formation During Workup	Add brine to the aqueous layer to break up emulsions. Filtering the organic layer through celite can also be effective.[1]
Co-elution of Impurities During Chromatography	Experiment with different solvent systems for column chromatography. Consider using a different stationary phase if silica (B1680970) gel is not effective.[1]
Product is Highly Soluble in the Reaction Solvent	After the reaction, remove the solvent under reduced pressure and then attempt purification.[2]
Difficulty with Recrystallization	The choice of solvent is critical. For 4-arylthiazoles, which are structurally similar to oxazoles, solvents like ethanol, methanol, or mixtures such as ethyl acetate (B1210297)/hexane are often used.[4]

Experimental Protocols

General Protocol for Robinson-Gabriel Synthesis of 2,5-Disubstituted Oxazoles

This protocol provides a general method and may require optimization for specific substrates.

Materials:

• α-acylamino ketone

• Dehydrating agent (e.g., concentrated sulfuric acid, polyphosphoric acid)[2]

Procedure:

• Add the α-acylamino ketone to the dehydrating agent.

• Heat the reaction mixture. The optimal temperature and time will vary depending on the substrate and dehydrating agent used.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully pouring it into ice water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.[2]

General Protocol for Van Leusen Oxazole Synthesis

This is an adapted one-pot procedure for 4,5-disubstituted oxazoles.

Materials:

• Aldehyde

• Tosylmethyl isocyanide (TosMIC)

• Potassium carbonate (K₂CO₃)

• Methanol

Procedure:

• To a suspension of potassium carbonate in methanol, add the starting aldehyde and TosMIC.

• Heat the reaction mixture to reflux.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

• Extract the residue with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[1]

Data Presentation

Table 1: Comparison of Yields for Oxazole Synthesis under Different Conditions

Synthesis Method	Reactants	Catalyst/Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Robinson-Gabriel	2-Acylamino-ketone	Polyphosphoric Acid	-	Varies	Varies	50-60	[2]
Copper-Catalyzed	Aldehyde, Amide	Copper	Varies	80	Varies	87	[2]
Van Leusen	Aldehyde, TosMIC	K₂CO₃	Methanol	Reflux	Varies	Varies	[1]
From Ethyl 2-chloroacetoacetate	Ethyl 2-chloroacetoacetate, Formamide	Sulfuric Acid	DMF	Heat	Varies	~65	[5]

Visualizations

Caption: Troubleshooting workflow for low or no product yield in 4-Methyloxazole synthesis.

Caption: Experimental workflow for the Robinson-Gabriel synthesis of 4-Methyloxazole derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Method for preparing 4-methyl-5-ethoxazole - Eureka | Patsnap [eureka.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. EP2844644B1 - Process for preparation of 4-methyloxazole-5-carboxylic ester - Google Patents [patents.google.com]

Technical Support Center: 4-Methyloxazole Stability and Handling

This technical support center provides essential information for researchers, scientists, and drug development professionals working with 4-methyloxazole. Below you will find troubleshooting guides and frequently asked questions (FAQs) regarding its stability under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the general stability characteristics of 4-methyloxazole?

4-Methyloxazole is a reactive, heterocyclic aromatic compound. While it is stable at room temperature, its stability can be compromised by elevated temperatures, acidic or basic conditions, oxidizing agents, and light exposure.[1] The oxazole (B20620) ring, in general, exhibits some instability similar to furans, although it shows more resistance to acids than pyridine.[2][3]

Q2: How should 4-methyloxazole be properly stored?

To ensure its integrity, 4-methyloxazole should be stored in a cool, dry, and well-ventilated area, away from heat sources and direct sunlight.[4] It is crucial to keep it separated from strong oxidizing agents to prevent potentially vigorous reactions.[1] For long-term storage, maintaining it at -20°C is recommended.[4]

Q3: Is 4-methyloxazole sensitive to acidic and basic conditions?

Yes, the stability of the oxazole ring is pH-dependent. Oxazoles are weakly basic, with the conjugate acid having a pKa of approximately 0.8.[5] In the presence of strong acids, 4-methyloxazole can form salts. While generally more resistant to acids than to bases, prolonged exposure to acidic conditions, especially at elevated temperatures, can lead to hydrolysis and ring cleavage.

Under strongly basic conditions, deprotonation at the C2 position of the oxazole ring can occur, which may initiate ring-opening reactions.[5][6][7] Nucleophilic attack on the ring, which can lead to cleavage, is also a possibility, particularly if there are leaving groups on the ring or under conditions that favor such reactions.[6][8]

Q4: What is the thermal stability of 4-methyloxazole?

Generally, oxazoles are considered thermally stable and do not readily decompose at high boiling temperatures.[2][3][9] However, at very high temperatures, decomposition will occur. For instance, 4-methyloxazole has been reported to decompose at 300°C.

Q5: Is 4-methyloxazole susceptible to oxidation?

The oxazole ring is known to be susceptible to oxidation, which can lead to ring cleavage.[2][8][10] It is imperative to avoid contact with strong oxidizing agents during storage and in reactions where oxidation is not the intended outcome.[1] In biological systems, oxidation can be catalyzed by enzymes like aldehyde oxidase, which has been shown to oxidize C2-unsubstituted oxazoles to the corresponding 2-oxazolones.[11]

Q6: What is the photostability of 4-methyloxazole?

Oxazole-containing compounds can be sensitive to light.[2] Photolysis can lead to the formation of oxidation products or trigger photochemical transformations and rearrangements.[2] Therefore, it is advisable to protect 4-methyloxazole and its solutions from direct light exposure, especially during long-term experiments or storage.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments involving 4-methyloxazole.

Issue 1: Low or no yield of the desired product in a reaction involving 4-methyloxazole.

• Possible Cause: Degradation of 4-methyloxazole due to inappropriate reaction conditions.

  • Troubleshooting:

    • pH Control: If the reaction is conducted under strongly acidic or basic conditions, consider if the pH is causing ring cleavage. Buffer the reaction medium if possible.

    • Temperature Management: Avoid excessive heating. If a reaction requires high temperatures, minimize the reaction time and consider if a lower temperature with a more active catalyst could be used.

    • Inert Atmosphere: If your reaction is sensitive to oxidation, perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation of the oxazole ring.

• Possible Cause: 4-Methyloxazole is acting as a ligand and coordinating with metal catalysts, thereby inhibiting their activity.

  • Troubleshooting:

    • If using a metal catalyst, consider increasing the catalyst loading or using a ligand that has a stronger affinity for the metal than 4-methyloxazole.

Issue 2: Unexpected side products are observed in the reaction mixture.

• Possible Cause: Ring-opening of the 4-methyloxazole ring.

  • Troubleshooting:

    • Analyze the side products by techniques such as LC-MS and NMR to identify fragments that may result from the cleavage of the oxazole ring. This can provide clues about the degradation pathway (e.g., hydrolysis, oxidation).

    • Based on the identified side products, adjust the reaction conditions (pH, temperature, atmosphere) to minimize this degradation pathway.

• Possible Cause: Photodegradation leading to rearranged or oxidized products.

  • Troubleshooting:

    • Protect the reaction vessel from light by wrapping it in aluminum foil or using amber glassware.

Issue 3: Difficulty in purifying the product from a reaction involving 4-methyloxazole.

• Possible Cause: The product has similar polarity to unreacted 4-methyloxazole or its degradation products.

  • Troubleshooting:

    • Chromatography Optimization: Experiment with different solvent systems for column chromatography to improve separation. If the product is basic, adding a small amount of a basic modifier (e.g., triethylamine) to the eluent might improve peak shape. For polar products, consider using a different stationary phase like alumina (B75360) or employing techniques like reverse-phase chromatography.

    • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective purification method.

Stability Data Summary

The following table summarizes the expected stability of the 4-methyloxazole ring under various conditions based on the general chemistry of oxazoles.

Condition	Stability	Potential Degradation Pathways	Recommendations
Acidic (pH < 4)	Moderate	Salt formation, Hydrolysis, Ring cleavage	Use mild acidic conditions, avoid high temperatures, and minimize exposure time.
Neutral (pH 6-8)	High	Minimal degradation expected	Generally safe for most applications.
Basic (pH > 9)	Low to Moderate	Deprotonation at C2 leading to ring opening, Nucleophilic attack and ring cleavage	Use mild basic conditions, avoid strong bases and high temperatures.
Elevated Temperature	Moderate	Thermal decomposition at very high temperatures (>300°C for 4-methyloxazole)	Use the lowest effective temperature for reactions.
Oxidizing Agents	Low	Ring oxidation and cleavage	Avoid contact with strong oxidants. Use an inert atmosphere for sensitive reactions.
Light (UV/Visible)	Moderate	Photolysis, Photo-oxidation, Rearrangement	Protect from light by using amber glassware or covering the reaction vessel.

Experimental Protocols

General Protocol for a Forced Degradation Study

This protocol is a general guideline for assessing the stability of 4-methyloxazole under various stress conditions, based on ICH guidelines.[12][13][14]

• Preparation of Stock Solution: Prepare a stock solution of 4-methyloxazole in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Incubate the solution at a controlled temperature (e.g., 60°C).

  • Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples with 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Incubate at a controlled temperature (e.g., 60°C).

  • Withdraw samples at various time points and neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of a solution of an oxidizing agent (e.g., 3% hydrogen peroxide).

  • Keep the solution at room temperature.

  • Withdraw samples at various time points.

• Thermal Degradation:

  • Place a sample of the stock solution in a temperature-controlled oven (e.g., 80°C).

  • Withdraw samples at various time points.

• Photodegradation:

  • Expose a sample of the stock solution in a photochemically transparent container to a light source (e.g., a photostability chamber with a combination of UV and visible light).

  • Simultaneously, keep a control sample protected from light at the same temperature.

  • Withdraw samples from both the exposed and control groups at various time points.

• Analysis:

  • Analyze all samples using a validated stability-indicating analytical method, such as HPLC with UV detection or LC-MS, to quantify the remaining 4-methyloxazole and detect any degradation products.

Visualizations

Caption: Potential degradation pathways of 4-methyloxazole under different stress conditions.

Caption: General workflow for a forced degradation study of 4-methyloxazole.

References

• 1. chembk.com [chembk.com]
• 2. tandfonline.com [tandfonline.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. chemscene.com [chemscene.com]
• 5. Oxazole - Wikipedia [en.wikipedia.org]
• 6. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 7. grokipedia.com [grokipedia.com]
• 8. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Oxazole - Synthesis of Oxazole - Reactions of Oxazole - Medicinal uses of Oxazole | PPTX [slideshare.net]
• 11. A novel ring oxidation of 4- or 5-substituted 2H-oxazole to corresponding 2-oxazolone catalyzed by cytosolic aldehyde oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. resolvemass.ca [resolvemass.ca]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ijcrt.org [ijcrt.org]

Van Leusen Oxazole Synthesis: A Technical Support Guide

This technical support center is designed for researchers, scientists, and drug development professionals employing the van Leusen oxazole (B20620) synthesis. Here you will find troubleshooting guides and frequently asked questions to navigate challenges in your experiments and optimize your reaction outcomes.

Troubleshooting Guide

Low yields or the formation of impurities are common hurdles in the van Leusen oxazole synthesis. This guide provides a structured approach to identifying and resolving these issues.

Problem	Probable Cause(s)	Recommended Solution(s)
Low to No Product Formation	1. Inactive Reagents: Moisture can deactivate the base and TosMIC. Aldehydes can oxidize over time. 2. Insufficient Base Strength: The chosen base may not be strong enough to efficiently deprotonate TosMIC. 3. Low Reaction Temperature: The reaction may be too slow at the current temperature.	1. Use freshly dried solvents and reagents. Handle moisture-sensitive reagents under an inert atmosphere (e.g., nitrogen or argon). Purify aldehydes by distillation or chromatography if necessary. 2. Switch to a stronger, non-nucleophilic base like potassium tert-butoxide or DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene). 3. Gently heat the reaction mixture, for example, to 40-50 °C, after the initial addition of reagents.[1]
Formation of Nitrile Byproduct	Presence of Ketone Impurities: Ketones react with TosMIC to form nitriles instead of oxazoles.[2]	Purify the aldehyde starting material by distillation or column chromatography to remove any ketone impurities.
Isolation of Stable Oxazoline (B21484) Intermediate	Incomplete Elimination of the Tosyl Group: The final elimination step to form the aromatic oxazole is not proceeding to completion.[1]	1. Increase Reaction Temperature: Gently heating the reaction can promote the elimination step. 2. Use a Stronger Base: A stronger base can facilitate a more efficient elimination. 3. Extend Reaction Time: Allowing the reaction to proceed for a longer duration may drive the conversion to the oxazole.[1]
Formation of N-(tosylmethyl)formamide	Hydrolysis of TosMIC: TosMIC is sensitive to moisture and can hydrolyze, especially in the presence of a base.[1]	Ensure strictly anhydrous conditions by using dry solvents and glassware, and handling reagents under an inert atmosphere.[1]
Difficult Product Purification	1. Residual p-toluenesulfinic acid: This byproduct from the elimination step can co-elute with the product. 2. Emulsion during workup: Can make phase separation difficult.	1. Wash the crude product with a sodium hydrosulfide (B80085) (NaHS) solution to remove the sulfinic acid byproduct. 2. Add a saturated brine solution to help break the emulsion.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the van Leusen oxazole synthesis?

A1: The reaction proceeds through a multi-step mechanism:

• Deprotonation: A base abstracts an acidic proton from tosylmethyl isocyanide (TosMIC).

• Nucleophilic Addition: The resulting carbanion attacks the carbonyl carbon of the aldehyde.

• Cyclization: The intermediate alkoxide undergoes an intramolecular cyclization to form an oxazoline ring.[2][3]

• Elimination: The base promotes the elimination of the tosyl group, leading to the aromatic oxazole product.[3]

Q2: How do I choose the right base for my reaction?

A2: The choice of base is crucial. Potassium carbonate (K₂CO₃) is a commonly used mild base, often in methanol (B129727).[4] For less reactive aldehydes or to promote the final elimination step, a stronger, non-nucleophilic base like potassium tert-butoxide (t-BuOK) in an aprotic solvent like THF, or DBU, may be more effective.[1]

Q3: Can I synthesize 4-substituted or 4,5-disubstituted oxazoles using this method?

A3: Yes. The classical van Leusen synthesis typically yields 5-substituted oxazoles.[5] However, by using an α-substituted TosMIC reagent, you can synthesize 4-substituted oxazoles.[5] For 4,5-disubstituted oxazoles, a one-pot reaction using an aldehyde, TosMIC, and an alkyl halide in an ionic liquid has been shown to be effective.[6][7]

Q4: My aldehyde is sensitive to strong bases. What conditions should I use?

A4: For base-sensitive aldehydes, it is recommended to use a milder base like potassium carbonate. You can also try adding the aldehyde slowly to the reaction mixture containing the deprotonated TosMIC to minimize side reactions.

Q5: Are there any modern variations of the van Leusen synthesis that can improve yields and reaction times?

A5: Yes, several modern adaptations exist. Microwave-assisted van Leusen synthesis has been reported to significantly reduce reaction times to as little as 8 minutes with excellent yields.[8] The use of ionic liquids as solvents has also been shown to be a green and recyclable alternative, particularly for the one-pot synthesis of 4,5-disubstituted oxazoles.[9] Additionally, performing the reaction in a pressure reactor has been demonstrated to shorten reaction times from hours to about 20 minutes.[4]

Data Presentation

Table 1: Reaction Conditions and Yields for 5-Alkyl-Oxazoles

Aldehyde (R-CHO)	Base	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Butyraldehyde	K₂CO₃	Methanol	Reflux	4	5-Propyl-oxazole	75
Isovaleraldehyde	K₂CO₃	Methanol	Reflux	4	5-Isobutyl-oxazole	72
Cyclohexanecarboxaldehyde	K₂CO₃	Methanol	Reflux	5	5-Cyclohexyl-oxazole	80

Table 2: Reaction Conditions and Yields for 4-Substituted Oxazoles [5]

α-Substituted TosMIC (R¹)	Aldehyde (R²)	Product	Yield (%)
Benzyl	Benzaldehyde (B42025)	4-Benzyl-5-phenyloxazole	85
Methyl	Benzaldehyde	4-Methyl-5-phenyloxazole	78
Isopropyl	Benzaldehyde	4-Isopropyl-5-phenyloxazole	65

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 5-Alkyl-Oxazoles [9]

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the alkyl aldehyde (1.0 mmol), tosylmethyl isocyanide (TosMIC) (1.1 mmol), and potassium carbonate (2.0 mmol).

• Add methanol (10 mL) to the flask.

• Heat the reaction mixture to reflux and stir for 4-5 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• To the residue, add water (20 mL) and extract with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of 4-Benzyl-5-phenyloxazole [5]

• In a round-bottom flask, dissolve α-benzyl-tosylmethyl isocyanide (0.86 g, 3.00 mmol) and benzaldehyde (0.26 g, 2.50 mmol) in methanol (20 mL).

• Add potassium carbonate (0.97 g, 7.00 mmol) to the stirred solution.

• Heat the reaction mixture to reflux and maintain for 6 hours, monitoring by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the methanol under reduced pressure.

• Add water (20 mL) and ethyl acetate (20 mL) to the residue and transfer to a separatory funnel.

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash chromatography on silica gel to yield 4-benzyl-5-phenyloxazole.

Visualizations

Caption: Troubleshooting workflow for the van Leusen oxazole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Van Leusen reaction - Wikipedia [en.wikipedia.org]
• 3. Van Leusen Oxazole Synthesis [organic-chemistry.org]
• 4. sciforum.net [sciforum.net]
• 5. benchchem.com [benchchem.com]
• 6. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Navigating the Scale-Up of 4-Methyloxazole Production: A Technical Support Center

For researchers, scientists, and professionals in drug development, the transition from laboratory-scale synthesis to industrial production of key intermediates like 4-methyloxazole presents a unique set of challenges. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the scale-up of 4-methyloxazole production.

Troubleshooting Guide

This guide is designed to provide solutions to specific problems that may arise during the synthesis and purification of 4-methyloxazole at a larger scale.

Problem	Potential Cause	Recommended Solution
Low or Inconsistent Yields	Incomplete reaction: Insufficient reaction time or temperature.	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the complete consumption of starting materials before work-up.[1]
Poor mixing: Inefficient agitation in larger reactors leading to localized concentrations of reactants and non-uniform temperature distribution.	Optimize the stirrer speed and design to ensure proper mixing. For viscous reaction mixtures, consider using a more powerful overhead stirrer.
Side reactions: Formation of byproducts due to prolonged reaction times or excessive temperatures.	Carefully control the reaction temperature and avoid overheating. Once the reaction is complete, proceed with the work-up without delay.
Moisture sensitivity: Presence of water in solvents or reagents can quench intermediates or catalyze side reactions.	Use anhydrous solvents and ensure all reagents are dry. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Impurity Formation	Unreacted starting materials: Incomplete conversion of hydroxyacetone (B41140) or the formimido-ester.	Increase the reaction time or temperature slightly, while carefully monitoring for the formation of degradation products. Consider adjusting the stoichiometry of the reactants.
Formation of polymeric materials: High reaction temperatures can lead to the polymerization of reactants or the product.	Maintain strict temperature control and consider using a solvent with a higher boiling point to allow for better heat dissipation.
Hydrolysis of formimido-ester: The formimido-ester starting material can be sensitive to hydrolysis, especially in the presence of acidic or basic impurities.	Ensure all reagents and solvents are neutral and dry. If preparing the formimido-ester in situ, ensure the reaction conditions are optimized to minimize hydrolysis.
Difficulties in Product Isolation and Purification	Emulsion formation during work-up: Presence of surfactants or fine solid byproducts can lead to stable emulsions during aqueous extraction.	Add brine (saturated NaCl solution) to the aqueous layer to break the emulsion. Filtration through a pad of celite before extraction can also be effective.
Co-distillation with solvent: If the boiling point of 4-methyloxazole is close to that of the reaction solvent, separation by distillation can be challenging.	Choose a solvent with a significantly different boiling point from 4-methyloxazole. Alternatively, consider vacuum distillation to lower the boiling point of the product.
Thermal degradation during distillation: 4-Methyloxazole may be sensitive to high temperatures, leading to decomposition during purification.	Utilize vacuum distillation to reduce the required temperature. Ensure the distillation apparatus is clean and free of any acidic or basic residues that could catalyze degradation.
Safety Concerns	Exothermic reaction: The reaction between the formimido-ester and hydroxyacetone can be exothermic, leading to a rapid increase in temperature and pressure, especially at a larger scale.	Add the limiting reagent portion-wise or via a dropping funnel to control the reaction rate and temperature. Ensure the reactor is equipped with an efficient cooling system.
Flammable solvents: Many organic solvents used in the synthesis are flammable.	Work in a well-ventilated area, away from ignition sources. Use appropriate grounding and bonding for all equipment to prevent static discharge.
Toxic reagents: Some reagents, such as hydrogen cyanide used in the preparation of formimido-esters, are highly toxic.	Handle all toxic reagents in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

Frequently Asked Questions (FAQs)

Q1: What are the most common scalable synthetic routes for 4-methyloxazole?

A1: A highly scalable and direct method for producing 4-methyloxazole is the reaction of a formimido-ester with hydroxyacetone.[2] This one-step process offers advantages in terms of simplicity, economy, and yield compared to older, multi-step methods.[2] Another approach involves the reaction of ethyl α-chloroacetoacetate with formamide (B127407) to produce 4-methyloxazole-5-carboxylic ester, which can then be hydrolyzed and decarboxylated to yield 4-methyloxazole.[1]

Q2: How do reaction parameters for 4-methyloxazole synthesis differ between lab and pilot scale?

A2: When scaling up, reaction parameters often need to be adjusted to account for changes in heat and mass transfer. While lab-scale reactions may proceed quickly with simple magnetic stirring, pilot-scale reactors require more robust mechanical stirring to ensure homogeneity. Heat dissipation is also more challenging at a larger scale, often necessitating slower addition of reagents and more precise temperature control to prevent runaway reactions.

Data Presentation

Table 1: Comparison of Lab-Scale vs. Pilot-Scale Synthesis of 4-Methyloxazole-5-carboxylic Ester

The following data is based on the synthesis from ethyl α-chloroacetoacetate and formamide, a precursor to 4-methyloxazole.

Parameter	Lab Scale (Example 2)[1]	Pilot Scale (Example 3)[1]
Ethyl α-chloroacetoacetate	50 parts	790 parts
Formamide	42 parts	650 parts
Reaction Temperature	120 °C	130 °C
Reaction Time	12 hours	4 hours
Yield	49%	43%

Note: The decrease in yield at the pilot scale could be attributed to a number of factors, including less efficient heat transfer leading to side reactions, or differences in work-up and isolation procedures.

Experimental Protocols

Key Experiment: Synthesis of 4-Methyloxazole from Formimido-ester and Hydroxyacetone (Adapted from Patent CA1052382A)

Lab-Scale Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a condenser, place a solution of formimido-ester (1 to 3 molar equivalents) in an inert organic solvent (e.g., methanol, toluene).

• Reagent Addition: While stirring, add hydroxyacetone (1 molar equivalent) dropwise from the dropping funnel.

• Reaction Conditions: Maintain the reaction temperature between 0 °C and 100 °C.[2] The reaction progress should be monitored by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize any acidic or basic components as needed.

• Isolation: Remove the solvent under reduced pressure. The crude product can be purified by distillation, potentially under vacuum.

Pilot-Scale Considerations:

• Reactor: A jacketed glass or stainless steel reactor with overhead stirring and a temperature control unit is recommended.

• Reagent Addition: For larger quantities, the hydroxyacetone should be added at a controlled rate to manage the reaction exotherm.

• Safety: The reaction should be conducted in a well-ventilated area with appropriate safety measures in place, especially if flammable solvents are used. A risk assessment for potential thermal runaway should be conducted.

Visualizations

Logical Troubleshooting Workflow for Low Yield

Caption: Troubleshooting decision tree for addressing low yield in 4-methyloxazole synthesis.

Experimental Workflow for 4-Methyloxazole Synthesis

Caption: General experimental workflow for the synthesis and purification of 4-methyloxazole.

References

• 1. US3538110A - Production of 4-methyloxazole-5-carboxylic esters - Google Patents [patents.google.com]
• 2. CA1052382A - Manufacture of 4-methyloxazole - Google Patents [patents.google.com]

avoiding polymerization in 4-Methyloxazole reactions

Welcome to the Technical Support Center for 4-Methyloxazole Reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on avoiding polymerization and other side reactions when working with 4-methyloxazole.

Troubleshooting Guide

Uncontrolled polymerization is a common challenge in reactions involving reactive heterocyclic compounds like 4-methyloxazole. This guide provides solutions to specific issues you may encounter during your experiments.

Issue	Potential Cause	Recommended Solution
Reaction mixture becomes viscous or solidifies	Polymerization of 4-methyloxazole.	• Lower Reaction Temperature: High temperatures can initiate or accelerate polymerization. Maintain the lowest effective temperature for your reaction. • Introduce an Inhibitor: Add a suitable polymerization inhibitor to the reaction mixture (see inhibitor selection table below). • Ensure Anhydrous Conditions: Trace amounts of water can sometimes promote side reactions. Use dry solvents and reagents.
Low yield of desired product with significant high-molecular-weight residue	Competing polymerization side reaction.	• Optimize Stoichiometry: Use a minimal excess of 4-methyloxazole. • Slow Addition: Add 4-methyloxazole to the reaction mixture slowly to maintain a low instantaneous concentration. • Use a Milder Catalyst: If using an acid catalyst, consider a weaker or heterogeneous acid to reduce the likelihood of initiating cationic polymerization.
Discoloration of the reaction mixture (darkening)	Decomposition or side reactions.	• Protect from Light: Some reactions are light-sensitive. Conduct the reaction in a flask protected from light (e.g., wrapped in aluminum foil). • Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. 4-Methyloxazole can decompose at high temperatures (around 300°C), but discoloration can occur at lower temperatures due to impurities or side reactions.[1]
Inconsistent reaction outcomes	Variability in the quality of 4-methyloxazole.	• Purify 4-Methyloxazole: If the starting material has been stored for an extended period, consider purification by distillation before use. • Proper Storage: Store 4-methyloxazole in a cool, dry, and dark place under an inert atmosphere to maintain its purity.[2]

Frequently Asked Questions (FAQs)

Q1: What causes the polymerization of 4-methyloxazole?

A1: The polymerization of 4-methyloxazole can be initiated by several factors:

• Acidic Conditions: Strong acids can act as initiators for cationic ring-opening polymerization of oxazoles.[3][4][5]

• High Temperatures: Elevated temperatures can provide the activation energy for polymerization, especially during prolonged reactions or distillations.

• Free Radicals: Although less common for this class of compounds compared to vinyl monomers, the presence of radical initiators could potentially lead to polymerization.

Q2: What type of polymerization does 4-methyloxazole undergo?

A2: Based on the reactivity of the oxazole (B20620) ring, 4-methyloxazole is susceptible to cationic ring-opening polymerization . The nitrogen atom in the oxazole ring can be protonated or alkylated by an electrophile, leading to the opening of the ring and subsequent chain propagation.

Q3: How can I prevent polymerization during my reaction?

A3: To prevent polymerization, a multi-faceted approach is recommended:

• Control Reaction Conditions: Maintain the lowest possible temperature for your reaction to proceed at a reasonable rate.

• Use Inhibitors: Introduce a small amount of a suitable polymerization inhibitor.

• Maintain an Inert Atmosphere: Working under nitrogen or argon can prevent side reactions that might generate initiating species.

• Ensure High Purity of Reagents: Impurities in your starting materials or solvents can sometimes trigger polymerization.

Q4: Which polymerization inhibitors are suitable for 4-methyloxazole reactions?

A4: While specific data for 4-methyloxazole is limited, inhibitors effective for other reactive monomers can be considered. The choice of inhibitor should be compatible with your reaction conditions.

Inhibitor Class	Examples	Mechanism of Action	Considerations
Hindered Phenols	Butylated hydroxytoluene (BHT), Hydroquinone	Scavenge free radicals.	Effective in the presence of oxygen. May not be suitable for strictly anaerobic reactions.
Phenothiazines	Phenothiazine (PTZ)	Acts as a radical trap and is effective at higher temperatures.	Can be effective in both aerobic and anaerobic conditions. May cause discoloration.
Nitroxide Radicals	TEMPO ((2,2,6,6-Tetramethylpiperidin-1-yl)oxyl)	Stable free radicals that trap other radicals.	Highly effective but can be more expensive.

It is crucial to test the compatibility and effectiveness of the chosen inhibitor in a small-scale trial before proceeding with a large-scale reaction.

Q5: Are there specific storage conditions to prevent polymerization of 4-methyloxazole?

A5: Yes, proper storage is critical. 4-Methyloxazole should be stored in a tightly sealed container in a cool, dry, and dark place.[2] Storage under an inert atmosphere (nitrogen or argon) is also recommended to prevent degradation and potential side reactions.

Experimental Protocols

General Protocol for a Diels-Alder Reaction with 4-Methyloxazole

The Diels-Alder reaction of 4-methyloxazole is a key step in the synthesis of pyridoxine (B80251) (Vitamin B6).[6][7] The following is a general protocol that incorporates measures to minimize polymerization.

• Reagent Preparation:

  • Ensure the dienophile is of high purity.

  • If necessary, purify 4-methyloxazole by vacuum distillation before use.

  • Add a polymerization inhibitor (e.g., 100-200 ppm of BHT) to the purified 4-methyloxazole if it will be stored before use.

• Reaction Setup:

  • Assemble a dry reaction flask equipped with a magnetic stirrer, condenser, and a nitrogen or argon inlet.

  • Charge the flask with the dienophile and a suitable anhydrous solvent.

  • Begin stirring and purge the system with the inert gas.

• Reaction Execution:

  • Slowly add the 4-methyloxazole to the reaction mixture at room temperature.

  • Gradually heat the reaction mixture to the desired temperature (e.g., 80-120°C). Monitor the temperature closely.

  • Follow the reaction progress by a suitable analytical method (e.g., TLC, GC, or LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Visualizing the Problem: Polymerization Pathways

The following diagrams illustrate the potential pathways for polymerization and the logical workflow for troubleshooting.

Caption: Potential initiation pathways leading to the polymerization of 4-methyloxazole.

Caption: A logical workflow for troubleshooting unexpected polymerization during reactions with 4-methyloxazole.

References

• 1. 4-Methyloxazole | 693-93-6 | AAA69393 | Biosynth [biosynth.com]
• 2. echemi.com [echemi.com]
• 3. Investigation of cationic ring-opening polymerization of 2-oxazolines in the “green” solvent dihydrolevoglucosenone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cationic Ring‐Opening Polymerization‐Induced Self‐Assembly (CROPISA) of 2‐Oxazolines: From Block Copolymers to One‐Step Gradient Copolymer Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Methods of synthesis and technology of production of drugs synthesis of pyridoxine (review) | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for 4-Methyloxazole Functionalization

Welcome to the technical support center for the functionalization of 4-methyloxazole. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies for the functionalization of 4-methyloxazole?

The primary methods for functionalizing the 4-methyloxazole core are direct C-H activation/arylation and cross-coupling reactions, such as the Suzuki-Miyaura coupling. Direct C-H arylation is an atom-economical approach that avoids the need for pre-functionalization of the oxazole (B20620) ring. Cross-coupling reactions are typically performed on halogenated oxazole derivatives.

Q2: Which position on the 4-methyloxazole ring is most reactive for C-H functionalization?

For oxazoles, the C-H bond reactivity generally follows the order C2 > C5. Therefore, in direct C-H functionalization reactions, the incoming group will preferentially substitute at the C2 position. However, the regioselectivity can be influenced by the choice of catalyst, ligands, and solvent.

Q3: What are the typical catalysts used for the functionalization of 4-methyloxazole?

Palladium-based catalysts are the most commonly employed for both direct C-H arylation and cross-coupling reactions of oxazoles. Palladium(II) acetate (B1210297) (Pd(OAc)₂) is a frequent choice as a catalyst precursor. For C-H alkylation, rhodium catalysts are also utilized. The choice of ligand is critical for catalyst stability and reactivity.

Q4: How can I improve the yield and selectivity of my 4-methyloxazole functionalization reaction?

Optimizing the reaction conditions is key. This includes screening different catalysts and ligands, varying the base and solvent, and adjusting the reaction temperature. For instance, bulky, electron-rich phosphine (B1218219) ligands can be beneficial in Suzuki-Miyaura couplings. In direct arylation, the solvent polarity can influence the regioselectivity.

Q5: My catalyst appears to be deactivating. What are the common causes and solutions?

Catalyst deactivation can be caused by several factors, including poisoning by impurities in the starting materials or solvents, thermal degradation at high reaction temperatures, or fouling where reaction byproducts block the active sites of the catalyst. To mitigate this, ensure the purity of your reagents and solvents, consider using a lower reaction temperature or a more thermally stable catalyst, and use thoroughly degassed solvents to prevent oxidation of the catalyst.

Troubleshooting Guides

Problem 1: Low or No Yield in Palladium-Catalyzed Direct C-H Arylation

Potential Cause	Troubleshooting Step	Expected Outcome
Inactive Catalyst	Ensure the palladium precursor (e.g., Pd(OAc)₂) is of high quality and stored correctly. Consider using a pre-catalyst.	An active catalyst is crucial for the reaction to proceed.
Inappropriate Ligand	Screen a variety of phosphine ligands or N-heterocyclic carbene (NHC) ligands. The choice of ligand is critical for catalyst stability and reactivity.	Improved catalyst performance and higher yield.
Incorrect Base	The choice of base is crucial. Screen inorganic bases like K₂CO₃, Cs₂CO₃, or KOAc.	The base plays a key role in the C-H activation step.
Unsuitable Solvent	Solvent polarity can influence reactivity. Test solvents such as dioxane, DMF, or toluene (B28343).	The solvent affects the solubility of reagents and catalyst stability.
Low Reaction Temperature	C-H activation often requires elevated temperatures. Incrementally increase the reaction temperature (e.g., from 80 °C to 120 °C).	Higher temperatures can overcome the activation energy barrier.
Poor Substrate Purity	Impurities in the 4-methyloxazole or aryl halide can poison the catalyst. Purify starting materials before use.	Removal of catalyst poisons will improve reaction efficiency.

Problem 2: Poor Regioselectivity in Direct C-H Functionalization

Potential Cause	Troubleshooting Step	Expected Outcome
Reaction Conditions Favoring Mixed Isomers	Vary the solvent. Polar solvents like DMF can favor C5 arylation, while non-polar solvents like toluene may favor C2 arylation.	Tuning the solvent polarity can steer the reaction to the desired isomer.
Steric Hindrance	The steric bulk of the catalyst's ligand can influence which C-H bond is accessed. Experiment with ligands of varying steric bulk.	A well-chosen ligand can improve selectivity for a specific position.

Problem 3: Sluggish Suzuki-Miyaura Cross-Coupling of a Halogenated 4-Methyloxazole

Potential Cause	Troubleshooting Step	Expected Outcome
Catalyst Deactivation	Ensure the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) as oxygen can deactivate the palladium catalyst. Use degassed solvents.	Preventing catalyst oxidation is critical for maintaining its activity.
Poor Substrate Reactivity	Bromo- and iodo-oxazoles are generally more reactive than chloro-oxazoles. If using a chloro-oxazole, a more active catalyst system may be required.	Matching the catalyst system to the substrate's reactivity is key.
Inadequate Base	The base is essential for the transmetalation step. Use a strong enough base (e.g., K₃PO₄, Cs₂CO₃) to facilitate the reaction.	An appropriate base will drive the catalytic cycle forward.
Boronic Acid/Ester Quality	Ensure the boronic acid or ester is pure and has not degraded. Boronic acids can undergo protodeboronation.	High-quality reagents are necessary for a successful coupling reaction.

Data Presentation: Catalyst and Ligand Performance in Oxazole Arylation

The following table summarizes the performance of different palladium catalysts and ligands for the direct C-H arylation of a closely related substrate, ethyl oxazole-4-carboxylate, which provides a useful reference for 4-methyloxazole functionalization.

Table 1: Palladium-Catalyzed Direct C-2 Arylation of Ethyl Oxazole-4-carboxylate with 4-Bromoanisole

Entry	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (5)	PPh₃ (10)	K₂CO₃ (2)	Dioxane	120	24	65
2	Pd(OAc)₂ (5)	PCy₃ (10)	K₂CO₃ (2)	Dioxane	120	24	78
3	PdCl₂(dppf) (5)	-	K₂CO₃ (2)	Dioxane	120	24	55
4	Pd₂(dba)₃ (2.5)	XPhos (10)	K₃PO₄ (2)	Toluene	110	18	85
5	Pd(OAc)₂ (5)	None	KOAc (2)	DMF	140	12	72

Data is illustrative and based on trends for similar substrates. Actual yields may vary and optimization is recommended.

Experimental Protocols

General Protocol for Palladium-Catalyzed Direct C-H Arylation of an Oxazole Derivative:

• Reaction Setup: To an oven-dried Schlenk tube, add the oxazole derivative (1.0 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), and the ligand (if applicable, 4-10 mol%).

• Inert Atmosphere: Seal the tube with a septum, and then evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Reagent Addition: Under the inert atmosphere, add the base (e.g., K₂CO₃, 2.0 equiv.), the aryl halide (1.2-1.5 equiv.), and the degassed solvent (e.g., dioxane or DMF).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 120 °C) with vigorous stirring for the specified time (e.g., 12-24 hours). Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Troubleshooting workflow for low product yield in 4-methyloxazole functionalization.

Caption: Simplified catalytic cycle for a Suzuki-Miyaura cross-coupling reaction.

Technical Support Center: 4-Methyloxazole Synthesis Reaction Monitoring

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for monitoring the synthesis of 4-Methyloxazole.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for monitoring the synthesis of 4-Methyloxazole?

A1: The most prevalent and effective techniques for monitoring the synthesis of 4-Methyloxazole are Thin-Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy. The selection of a specific technique depends on the reaction conditions, the level of detail required (e.g., qualitative vs. quantitative analysis, identification of intermediates), and the instrumentation available.

Q2: How can I quickly check if my reaction is proceeding?

A2: Thin-Layer Chromatography (TLC) is the quickest and most straightforward method for qualitatively monitoring the progress of a reaction. By spotting the reaction mixture alongside the starting materials, you can visually track the consumption of reactants and the formation of the product.[1][2]

Q3: Can I monitor the reaction in real-time?

A3: Yes, in-situ or operando reaction monitoring can be achieved using NMR spectroscopy.[3][4][5][6] This powerful technique allows for the acquisition of spectra at regular intervals without disturbing the reaction, providing detailed kinetic data by simultaneously tracking the disappearance of reactant signals and the appearance of product signals.

Q4: What are some common challenges in analyzing 4-Methyloxazole and its derivatives?

A4: Challenges in the analysis of oxazole (B20620) derivatives can include the presence of unreacted starting materials or side products that may complicate spectral interpretation.[7] For chromatographic methods, issues like peak tailing or co-elution with impurities can arise.

Troubleshooting Guides

Thin-Layer Chromatography (TLC)

Issue	Possible Cause(s)	Troubleshooting Steps
Spots are streaky or "blobby"	Sample is too concentrated.	Dilute the sample solution and re-spot on a new TLC plate.[8]
Inappropriate solvent system.	Adjust the polarity of the mobile phase. If spots are too high (high Rf), decrease the polarity. If spots are too low (low Rf), increase the polarity.
Spots ran unevenly	The edge of the TLC plate was touching the filter paper or the side of the chamber.	Ensure the TLC plate is centered in the developing chamber and not in contact with the filter paper.
The adsorbent has been scraped off the plate.	Handle the TLC plate carefully to avoid disturbing the stationary phase.
No spots are visible	Insufficiently concentrated sample.	Concentrate the sample and re-spot.
Compound is not UV-active and no visualization stain was used.	Use a visualization stain (e.g., potassium permanganate, iodine) to visualize non-UV-active compounds.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)

Issue	Possible Cause(s)	Troubleshooting Steps
Ghost peaks in the chromatogram	Contamination from the carrier gas, septum bleed, or injection port.[4][5]	Use high-purity carrier gas and high-quality septa. Regularly clean the injection port liner.
Carryover from a previous injection.	Run a blank solvent injection to check for carryover. If present, clean the syringe and injection port.
Poor peak shape (tailing or fronting)	Active sites in the injector or column.	Use a deactivated liner and a high-quality capillary column. Consider derivatization of polar analytes.
Column degradation.	Condition the column according to the manufacturer's instructions. If the problem persists, the column may need to be replaced.
No peaks or very small peaks	Sample is not volatile enough.	Ensure the GC oven temperature program is appropriate for the volatility of 4-Methyloxazole and its precursors.
Injector problem.	Check the syringe for blockage and ensure the injector temperature is sufficient to vaporize the sample.

High-Performance Liquid Chromatography (HPLC)

Issue	Possible Cause(s)	Troubleshooting Steps
Peak tailing	Secondary interactions between the analyte and the stationary phase (e.g., silanol (B1196071) interactions).[7][9][10][11][12]	Add a competing base (e.g., triethylamine) to the mobile phase or use an end-capped column. Adjust the mobile phase pH.
Column void or contamination.[9][11][12]	Replace the guard column if one is in use. If the problem persists, try back-flushing the analytical column or replace it.
Inconsistent retention times	Changes in mobile phase composition.	Prepare fresh mobile phase and ensure it is properly degassed.
Fluctuations in column temperature.	Use a column oven to maintain a constant temperature.
Extraneous peaks	Impurities in the sample or mobile phase.	Use HPLC-grade solvents and filter all samples and mobile phases before use.
Sample degradation in the autosampler.	Use a thermostatted autosampler if the sample is unstable at room temperature.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Issue	Possible Cause(s)	Troubleshooting Steps
Shifting peak positions	Changes in sample temperature or concentration during the reaction.	For in-situ monitoring, ensure the spectrometer's temperature control is stable. Be aware that concentration changes are inherent to the reaction progress.
Magnetic field drift (if not using a lock).	Use a deuterated solvent to enable the field-frequency lock.
Broadened peaks	Poor magnetic field homogeneity (shimming).	Re-shim the spectrometer before starting the monitoring experiment.
Presence of paramagnetic species.	If radical species are suspected as byproducts, this can lead to peak broadening.
Distorted spectral lineshapes	Sample inhomogeneity caused by the reaction (e.g., precipitation).[14]	Ensure the reaction mixture remains homogeneous. If precipitation occurs, in-situ monitoring may become unreliable.

Quantitative Data

While specific quantitative data correlating reaction monitoring techniques with the yield and reaction time for 4-Methyloxazole synthesis is not extensively available in the public literature, the following table provides a general overview of typical reaction conditions that can be monitored using the described techniques. Researchers should optimize these parameters for their specific reaction setup.

Parameter	Typical Range	Monitoring Technique Suitability
Reaction Temperature	80 - 150 °C	TLC, GC-MS, HPLC, NMR
Reaction Time	2 - 24 hours	TLC (for endpoint), GC-MS, HPLC, NMR (for kinetics)
Expected Yield	60 - 90%	GC-MS, HPLC, NMR (for quantitative determination)

Note: The optimal conditions and resulting yields are highly dependent on the specific synthetic route, reactants, and catalysts used.

Experimental Protocols

Protocol 1: Monitoring 4-Methyloxazole Synthesis by TLC

• Plate Preparation: On a silica (B1680970) gel TLC plate, lightly draw a pencil line about 1 cm from the bottom (the origin). Mark lanes for the starting material, a co-spot, and the reaction mixture.[15]

• Spotting:

  • In the "starting material" lane, spot a dilute solution of the limiting reactant.

  • In the "co-spot" lane, apply a spot of the starting material, and then on top of it, a spot of the reaction mixture.

  • In the "reaction mixture" lane, spot the solution from your ongoing reaction.

• Development: Place the TLC plate in a developing chamber containing an appropriate mobile phase (e.g., a mixture of hexane (B92381) and ethyl acetate). Ensure the solvent level is below the origin line.[15] Allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp. If necessary, use a staining agent (e.g., potassium permanganate) to visualize non-UV active compounds.

• Interpretation: The disappearance of the starting material spot in the reaction mixture lane and the appearance of a new spot (the product) indicate the reaction is progressing. The co-spot helps to confirm if the starting material has been consumed.

Protocol 2: Sample Preparation and Analysis by GC-MS

• Sample Preparation:

  • Withdraw a small aliquot (e.g., 50 µL) from the reaction mixture.

  • Quench the reaction by diluting the aliquot in a suitable volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a final concentration of approximately 10 µg/mL.[9]

  • If the reaction mixture contains non-volatile components (e.g., salts, catalysts), pass the diluted sample through a small plug of silica gel or a syringe filter to remove them.[16]

• GC-MS Analysis (Starting Conditions):

  • Injector Temperature: 250 °C

  • Column: A mid-polarity capillary column (e.g., DB-5ms).

  • Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Detector: Electron Ionization (EI) at 70 eV, scanning a mass range of m/z 40-300.

• Interpretation: Monitor the chromatogram for the disappearance of reactant peaks and the appearance of the product peak at the expected retention time. The mass spectrum of the product peak should correspond to the molecular weight and fragmentation pattern of 4-Methyloxazole.

Protocol 3: Monitoring by HPLC

• Sample Preparation:

  • Withdraw an aliquot from the reaction mixture.

  • Quench the reaction and dilute the sample with the mobile phase to a concentration within the linear range of the detector.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions (Starting Point):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at a wavelength appropriate for the chromophore of 4-Methyloxazole (e.g., determined by UV-Vis scan).

• Interpretation: Track the decrease in the peak area of the reactants and the increase in the peak area of the 4-Methyloxazole product over time.

Protocol 4: In-situ Monitoring by NMR Spectroscopy

• Sample Preparation:

  • In a clean NMR tube, dissolve the limiting reagent in a suitable deuterated solvent.

  • Acquire a spectrum of the starting material (t=0).

  • Carefully add the other reactant(s) and/or catalyst to the NMR tube, ensuring rapid mixing.

• Data Acquisition:

  • Immediately place the NMR tube in the spectrometer.

  • Begin acquiring 1D proton NMR spectra at regular time intervals.

  • Ensure the relaxation delay (d1) is set appropriately (e.g., 5 times the T1 of the least rapidly relaxing proton of interest) for quantitative analysis.

• Interpretation: Integrate the signals corresponding to specific protons of the reactants and the 4-Methyloxazole product. Plot the change in integral values over time to obtain reaction kinetics.

Visualizations

Caption: Experimental workflows for common reaction monitoring techniques.

Caption: Troubleshooting logic for HPLC peak tailing.

Caption: Troubleshooting logic for GC-MS ghost peaks.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. bookstack.cores.utah.edu [bookstack.cores.utah.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Separation of Oxazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. researchgate.net [researchgate.net]
• 8. ocw.mit.edu [ocw.mit.edu]
• 9. uoguelph.ca [uoguelph.ca]
• 10. Sample preparation GC-MS [scioninstruments.com]
• 11. researchgate.net [researchgate.net]
• 12. journalirjpac.com [journalirjpac.com]
• 13. ijprajournal.com [ijprajournal.com]
• 14. researchgate.net [researchgate.net]
• 15. orgchemboulder.com [orgchemboulder.com]
• 16. mcneilgroup.chem.lsa.umich.edu [mcneilgroup.chem.lsa.umich.edu]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 4-Methyloxazole and 5-Methyloxazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of 4-methyloxazole and 5-methyloxazole, two isomeric heterocyclic compounds of significant interest in medicinal chemistry and organic synthesis. The position of the methyl group exerts a considerable influence on the electron density distribution within the oxazole (B20620) ring, leading to distinct differences in their behavior towards electrophiles, nucleophiles, and in cycloaddition reactions. This analysis is supported by theoretical principles and available experimental data.

Executive Summary

The reactivity of the oxazole ring is governed by the interplay between the electronegative oxygen and nitrogen atoms and the aromatic π-system. In general, the oxazole ring is electron-deficient, making electrophilic substitution challenging unless activating groups are present. The C2 position is the most electron-deficient and susceptible to deprotonation, while C4 and C5 are more electron-rich.

The introduction of a methyl group, an electron-donating substituent, activates the ring towards electrophilic attack. However, its placement at the C4 or C5 position leads to different outcomes in terms of regioselectivity and overall reactivity.

• 4-Methyloxazole: The methyl group at C4 enhances the electron density primarily at the C5 position, making it the preferred site for electrophilic attack. The C2 position remains the most acidic proton for deprotonation.

• 5-Methyloxazole: The methyl group at C5 directs electrophilic attack to the C4 position. In this isomer, there is potential for competitive deprotonation between the C2 ring proton and the C5-methyl group protons.

This guide will delve into a comparative analysis of their reactivity in key organic transformations, including electrophilic aromatic substitution, deprotonation and lithiation, and cycloaddition reactions.

Data Presentation: A Comparative Overview

While direct side-by-side experimental comparisons under identical conditions are limited in the literature, the following tables summarize the expected and observed reactivity based on established principles of heterocyclic chemistry.

Table 1: Comparison of Physical and Electronic Properties

Property	4-Methyloxazole	5-Methyloxazole	Reference
Molecular Formula	C₄H₅NO	C₄H₅NO	[1][2]
Molecular Weight	83.09 g/mol	83.09 g/mol	[1][2]
pKa of Conjugate Acid	1.33 (Predicted)	No data found	[3]

Table 2: Comparative Reactivity in Key Organic Reactions

Reaction Type	4-Methyloxazole	5-Methyloxazole
Electrophilic Substitution	Expected to be more reactive at C5.	Expected to be more reactive at C4.
Deprotonation/Lithiation	Deprotonation favored at C2 or C5.	Competitive deprotonation at C2 (ring) and the C5-methyl group.
Diels-Alder Reaction	Can act as a diene.	Generally reported to be unreactive as a diene.
Nucleophilic Attack	Generally unreactive; attack at C2 would be most likely if forced.	Generally unreactive; attack at C2 would be most likely if forced.

Reactivity in Detail

Basicity and Protonation

The basicity of oxazoles is low due to the electron-withdrawing nature of the oxygen atom. The lone pair on the nitrogen atom is involved in the aromatic system, making it less available for protonation. The predicted pKa of the conjugate acid of 4-methyloxazole is 1.33.[3] While no experimental value was found for 5-methyloxazole, it is expected to have a similar basicity. The methyl group, being weakly electron-donating, should slightly increase the basicity compared to the parent oxazole.

Caption: Equilibrium of protonation for 4-methyloxazole and 5-methyloxazole.

Electrophilic Aromatic Substitution

The oxazole ring is generally resistant to electrophilic aromatic substitution due to its electron-deficient nature. However, the presence of the electron-donating methyl group enhances the nucleophilicity of the ring, allowing reactions like Vilsmeier-Haack formylation to occur.

• 4-Methyloxazole: The methyl group at the C4 position is expected to direct incoming electrophiles to the C5 position, which is activated by both the methyl group and the ring oxygen.

• 5-Methyloxazole: The methyl group at the C5 position is expected to direct electrophiles to the C4 position.

Vilsmeier-Haack Formylation: This reaction introduces a formyl group (-CHO) onto an electron-rich aromatic ring. For both 4- and 5-methyloxazole, the reaction is predicted to occur at the most activated carbon position (C5 for 4-methyloxazole and C4 for 5-methyloxazole).

References

• 1. 4-Methyloxazole | C4H5NO | CID 69663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Methylisoxazole | C4H5NO | CID 79833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 693-93-6 [chembk.com]

A Comparative Analysis of the Biological Activities of 4-Methyloxazole Derivatives and Other Key Heterocycles

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Anticancer, Anti-inflammatory, and Antimicrobial Properties with Supporting Experimental Data.

The landscape of medicinal chemistry is continually enriched by the exploration of diverse heterocyclic scaffolds. Among these, 4-methyloxazole derivatives have emerged as a promising class of compounds with a wide spectrum of biological activities. This guide provides a comprehensive comparison of the anticancer, anti-inflammatory, and antimicrobial properties of 4-methyloxazole derivatives against other significant heterocyclic systems, including thiazoles, imidazoles, and isoxazoles. While direct head-to-head comparative studies are limited, this document synthesizes available quantitative data, details relevant experimental protocols, and visualizes key signaling pathways to offer valuable insights for drug discovery and development.

Comparative Biological Activity: A Data-Driven Overview

The following tables summarize the quantitative biological activity data for 4-methyloxazole derivatives and other selected heterocycles. It is crucial to note that the data presented are compiled from various studies and may not be directly comparable due to differing experimental conditions. However, they provide a valuable snapshot of the potential of each heterocyclic class.

Anticancer Activity

The cytotoxic potential of these heterocyclic derivatives has been evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric, with lower values indicating higher potency.

Heterocycle Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
4-Methyloxazole	2-methyl-4-(3′,4′,5′-trimethoxyphenyl)-5-(m-fluoro-p-methoxyphenyl)oxazole	Jurkat, SEM	0.35 - 4.6 nM	[1]
2-methyl-4-(3′,4′,5′-trimethoxyphenyl)-5-(p-ethoxyphenyl)oxazole	Multiple cell lines	0.5 - 20.2 nM	[1]
Thiazole	Thiazolyl-pyrazole hybrid	A549, MCF-7	Not specified
2-[2-[4-Hydroxy-3-(phenyldiazenyl)benzylidene]hydrazinyl]-thiazole-4[5H]-one	MCF-7	2.57
Thiazole-pyrrolotriazinone hybrid	MCF-7, A549, HepG2	Not specified
Imidazole (B134444)	Imidazole-chalcone derivative	A549	Potent
1,3,4-Oxadiazole	Asymmetric disulphides with 1,3,4-oxadiazole	SMMC-7721, HeLa, A549	Potent

Anti-inflammatory Activity

The anti-inflammatory activity is often assessed by the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.

Heterocycle Class	Derivative	Assay	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Oxazole (B20620)	4,5-diphenyloxazolone derivative	COX-2 Inhibition	Noticeable selectivity	Not specified
Imidazole	Imidazole antimycotics (Itraconazole, Ketoconazole)	Leukotriene B4 production	Potent inhibition	Not applicable	[2]
Pyrazole	Celecoxib	COX-2 Inhibition	Potent and selective	High

Antimicrobial Activity

The minimum inhibitory concentration (MIC) is a standard measure of antimicrobial efficacy, with lower values indicating greater potency.

Heterocycle Class	Derivative	Microorganism	MIC (µg/mL)	Reference
4-Methyloxazole	4-isopropyl-1,3-oxazol-5(4H)-one	Enterococcus faecium E5	10 (inhibition zone)	[3]
4-isopropyl-1,3-oxazol-5(4H)-one	Staphylococcus aureus ATCC 6538	8 (inhibition zone)	[3]
4-isopropyl-1,3-oxazol-5(4H)-one	Bacillus subtilis ATCC 6683	9 (inhibition zone)	[3]
Isoxazole (B147169)	Functionalized isoxazole 4a	Escherichia coli	17.5 (inhibition zone)	[4]
Functionalized isoxazole 4a	Bacillus subtilis	14.5 (inhibition zone)	[4]
Functionalized isoxazole 4f	Staphylococcus aureus	15.5 (inhibition zone)	[4]
1,3,4-Oxadiazole	2,5-diamino-1,3,4-oxadiazole derivatives	Various bacteria	7 - 46.5 (inhibition zone)
Triazole	Triazolo[4,3-a]pyrazine derivative 2e	Staphylococcus aureus	32	[5]
Triazolo[4,3-a]pyrazine derivative 2e	Escherichia coli	16	[5]

Key Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms by which these heterocyclic compounds exert their biological effects is paramount for rational drug design.

Anticancer Mechanisms: Targeting Tubulin Polymerization and Apoptosis

Several 4-methyloxazole derivatives exhibit potent anticancer activity by interfering with microtubule dynamics, a critical process for cell division. These compounds often bind to the colchicine (B1669291) site on β-tubulin, inhibiting its polymerization and leading to mitotic arrest at the G2/M phase of the cell cycle. This disruption of the microtubule network ultimately triggers programmed cell death, or apoptosis, through the intrinsic (mitochondrial) pathway.

Anticancer mechanism of 4-methyloxazole derivatives.

Anti-inflammatory Mechanisms: Inhibition of the NF-κB Pathway

The anti-inflammatory effects of some oxazole derivatives are attributed to their ability to modulate the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB is a key transcription factor that regulates the expression of pro-inflammatory genes. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and initiate the transcription of inflammatory mediators. Certain oxazole derivatives can inhibit this process, thereby reducing the inflammatory response.

Anti-inflammatory mechanism via NF-κB pathway inhibition.

Antimicrobial Mechanisms: Targeting Essential Bacterial and Fungal Processes

The antimicrobial activity of azole-containing heterocycles, including oxazoles, often involves the disruption of essential microbial pathways. In fungi, a common mechanism is the inhibition of ergosterol (B1671047) biosynthesis. Ergosterol is a vital component of the fungal cell membrane, and its depletion leads to increased membrane permeability and ultimately cell death. In bacteria, potential mechanisms include the inhibition of DNA gyrase, an enzyme crucial for DNA replication, or the disruption of cell membrane integrity.

General antimicrobial mechanisms of azole-containing heterocycles.

Detailed Experimental Protocols

Reproducibility and standardization are cornerstones of scientific research. This section provides detailed methodologies for the key experiments cited in this guide.

Sulforhodamine B (SRB) Assay for Anticancer Activity

The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.

Procedure:

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• Cell Fixation: Gently add cold trichloroacetic acid (TCA) to a final concentration of 10% and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with deionized water and allow them to air dry.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate for 30 minutes at room temperature.

• Washing: Quickly wash the plates four times with 1% acetic acid to remove unbound dye.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 515 nm using a microplate reader. The percentage of cell growth inhibition is calculated relative to untreated control cells.

COX-2 Inhibition Assay for Anti-inflammatory Activity

This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme.

Procedure:

• Enzyme Preparation: Prepare a solution of purified human recombinant COX-2 enzyme in a suitable buffer.

• Inhibitor Pre-incubation: Pre-incubate the enzyme with various concentrations of the test compound for a specified time (e.g., 15 minutes) at 37°C.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid, the substrate for COX enzymes.

• Reaction Termination: Stop the reaction after a defined period by adding a quenching solution.

• Prostaglandin (B15479496) Measurement: Measure the amount of prostaglandin E2 (PGE2) produced using a specific enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis: Calculate the percentage of COX-2 inhibition for each compound concentration and determine the IC50 value.

Minimum Inhibitory Concentration (MIC) Test for Antimicrobial Activity

The MIC test determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Procedure:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth medium.

• Serial Dilution: Perform a serial two-fold dilution of the test compound in a 96-well microtiter plate containing broth.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Observation: After incubation, visually inspect the wells for turbidity, which indicates microbial growth. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Conclusion and Future Directions

4-Methyloxazole derivatives represent a versatile and promising scaffold in medicinal chemistry, demonstrating significant potential in the development of novel anticancer, anti-inflammatory, and antimicrobial agents. While direct comparative data with other heterocyclic systems remains somewhat limited, the available evidence suggests that 4-methyloxazoles can exhibit potencies comparable or even superior to other well-established heterocyclic drugs.

Future research should focus on conducting more head-to-head comparative studies to provide a clearer understanding of the relative strengths and weaknesses of different heterocyclic scaffolds. Furthermore, a deeper elucidation of the specific molecular targets and signaling pathways modulated by 4-methyloxazole derivatives will be crucial for the rational design of next-generation therapeutics with improved efficacy and safety profiles. The continued exploration of this fascinating class of compounds holds great promise for addressing unmet medical needs.

References

• 1. Synthesis and Biological Evaluation of 2-Methyl-4,5-Disubstituted Oxazoles as a Novel Class of Highly Potent Antitubulin Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of the anti-inflammatory activities of imidazole antimycotics in relation to molecular structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to the Spectroscopic Analysis of 4-Methyloxazole for Structural Confirmation

For Researchers, Scientists, and Drug Development Professionals

The unambiguous structural elucidation of heterocyclic compounds is fundamental in chemical research and drug development. 4-Methyloxazole, a five-membered aromatic heterocycle, and its isomers serve as important building blocks in medicinal chemistry. This guide provides a comparative overview of the spectroscopic techniques used to confirm the structure of 4-Methyloxazole, with supporting data and comparisons to its key isomers, 2-Methyloxazole and 5-Methyloxazole.

Spectroscopic Data Comparison

The differentiation between 4-Methyloxazole and its isomers is reliably achieved by comparing their spectroscopic signatures. Each isomer presents a unique pattern of signals in NMR, IR, and Mass Spectrometry due to the different positions of the methyl group and the heteroatoms.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR provides distinct chemical shifts for the aromatic protons on the oxazole (B20620) ring. The position of the methyl group significantly influences the electronic environment of the ring protons, leading to clear differentiation.

Table 1: Comparative ¹H NMR Data (CDCl₃, 400 MHz)

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity	Notes
4-Methyloxazole	H-2	~7.9	s	Proton adjacent to nitrogen, most deshielded.
H-5	~7.1	s	Proton adjacent to oxygen.
-CH₃	~2.2	s	Methyl group at C4.
2-Methyloxazole	H-4	~7.0	d
H-5	~7.6	d	Proton adjacent to oxygen, deshielded by proximity to nitrogen.
-CH₃	~2.4	s	Methyl group at C2.
5-Methyloxazole	H-2	~7.8	s	Proton adjacent to nitrogen.
H-4	~6.3	s
-CH₃	~2.3	s	Methyl group at C5.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon NMR is a powerful tool for confirming the carbon skeleton. The chemical shifts of the ring carbons are highly sensitive to the position of the methyl substituent.

Table 2: Comparative ¹³C NMR Data (CDCl₃, 100 MHz)

Compound	Carbon	Chemical Shift (δ, ppm)	Notes
4-Methyloxazole [1]	C-2	~150.5	Most deshielded carbon, between two heteroatoms.
C-4	~138.0	Quaternary carbon attached to the methyl group.
C-5	~125.0
-CH₃	~10.5	Methyl carbon.
2-Methyloxazole	C-2	~161.0	Quaternary carbon attached to the methyl group.
C-4	~126.0
C-5	~137.0
-CH₃	~14.0	Methyl carbon.
5-Methyloxazole	C-2	~151.0
C-4	~121.0
C-5	~150.0	Quaternary carbon attached to the methyl group.
-CH₃	~12.0	Methyl carbon.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the key functional groups present in the molecule. The characteristic vibrations of the oxazole ring provide a unique fingerprint.

Table 3: Comparative FTIR Data (Liquid Film/Neat)

Compound	Wavenumber (cm⁻¹)	Assignment
4-Methyloxazole	~3100-3150	Aromatic C-H Stretch
~2900-3000	Aliphatic C-H Stretch
~1580-1610	C=N Stretch
~1490-1520	C=C Stretch (Ring)
~1100-1150	C-O-C Stretch (Ring)
Isomers (2- & 5-)	Similar characteristic peaks with minor shifts in the fingerprint region (below 1500 cm⁻¹) allowing for differentiation.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern, which is crucial for confirming the molecular formula and identifying isomers. All three isomers have the same molecular weight.[2][3][4]

Table 4: Comparative Mass Spectrometry Data (Electron Ionization, 70 eV)

Compound	Molecular Formula	Molecular Weight	Molecular Ion (m/z)	Key Fragment Ions (m/z)
4-Methyloxazole	C₄H₅NO	83.09	83	55 ([M-CO]), 54 ([M-CHO]), 42 ([M-CH₃CN])
2-Methyloxazole	C₄H₅NO	83.09	83	55 ([M-CO]), 42 ([M-CH₃CN])
5-Methyloxazole	C₄H₅NO	83.09	83	55 ([M-CO]), 42 ([M-CH₃CN])

Note: While the primary fragments may be similar, the relative intensities of these fragments can differ, providing a basis for distinguishing the isomers.[5]

Experimental Protocols

Detailed methodologies are critical for reproducible results. The following are standard protocols for the spectroscopic analysis of liquid heterocyclic compounds like 4-Methyloxazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the analyte (e.g., 4-Methyloxazole) is dissolved in ~0.7 mL of a deuterated solvent, typically Chloroform-d (CDCl₃).

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 400 MHz (or higher) NMR spectrometer.[6]

• Data Acquisition: For ¹H NMR, a standard pulse sequence is used. For ¹³C NMR, a proton-decoupled sequence is typically employed to simplify the spectrum. Data is acquired at an ambient probe temperature.[6]

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For a liquid sample like 4-Methyloxazole, the Attenuated Total Reflectance (ATR) method is most convenient.[7] A single drop of the neat liquid is placed directly onto the clean ATR crystal (e.g., diamond or germanium).[8]

• Alternative Method (Transmission): A thin film of the liquid can be prepared by placing a drop between two infrared-transparent salt plates (e.g., NaCl or KBr).[8]

• Instrumentation: The spectrum is recorded using an FTIR spectrometer.

• Data Acquisition: A background spectrum of the empty, clean ATR crystal (or salt plates) is recorded first. The sample spectrum is then acquired, typically over a range of 4000-400 cm⁻¹.[8][9] The final spectrum is presented in terms of transmittance or absorbance.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of the analyte is prepared in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane).[10]

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer, typically with an Electron Ionization (EI) source, is used.[11]

• Gas Chromatography:

  • Injection: 1 µL of the prepared sample is injected into the GC inlet.

  • Column: Separation is achieved on a capillary column (e.g., a 30m column with a 5% phenyl-polysiloxane stationary phase).

  • Carrier Gas: Helium is typically used as the carrier gas.[11]

  • Temperature Program: A temperature gradient is used to elute the compound (e.g., starting at 50°C and ramping to 250°C).

• Mass Spectrometry:

  • Ionization: As the compound elutes from the GC column, it enters the ion source where it is bombarded with electrons (standard EI at 70 eV).[12]

  • Detection: The resulting molecular ion and fragment ions are separated by a mass analyzer (e.g., quadrupole) and detected to generate the mass spectrum.

Visualization of Analytical Workflow

The following diagrams illustrate the experimental workflow and the logical relationship between the different spectroscopic techniques for structural confirmation.

Caption: Experimental workflow for the spectroscopic analysis of 4-Methyloxazole.

Caption: Logical relationships of spectroscopic data for structural elucidation.

Conclusion

The structural confirmation of 4-Methyloxazole is definitively achieved through a coordinated application of multiple spectroscopic techniques. Mass spectrometry confirms the molecular formula. FTIR spectroscopy identifies the core functional groups of the oxazole ring. Finally, ¹H and ¹³C NMR spectroscopy provide detailed information about the specific arrangement of atoms, allowing for the unambiguous differentiation of 4-Methyloxazole from its structural isomers. This integrated approach is indispensable for the validation of molecular structures in research and industry.

References

• 1. spectrabase.com [spectrabase.com]
• 2. 2-Methyloxazole|CAS 23012-10-4|Building Block [benchchem.com]
• 3. 2-Methyl-1,3-oxazole | C4H5NO | CID 12547675 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Methyloxazole | C4H5NO | CID 69663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. pubsapp.acs.org [pubsapp.acs.org]
• 7. jascoinc.com [jascoinc.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. lpdlabservices.co.uk [lpdlabservices.co.uk]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]
• 11. GC/MS Analysis Testing Methods [innovatechlabs.com]
• 12. uni-saarland.de [uni-saarland.de]

Comparative Guide to Analytical Methods for the Quantification of 4-Methyloxazole

This guide provides a detailed comparison of suitable analytical methodologies for the accurate quantification of 4-Methyloxazole. The selection of a robust and validated analytical method is crucial for researchers, scientists, and drug development professionals to ensure data integrity and product quality. This document outlines two primary analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), providing a comparative overview of their principles, experimental protocols, and performance characteristics.

Introduction to 4-Methyloxazole Analysis

4-Methyloxazole is a heterocyclic organic compound with the molecular formula C4H5NO and a molecular weight of 83.09 g/mol .[1][2] Its analysis can be challenging due to its potential polarity and the absence of a strong chromophore, which can limit the sensitivity of UV-based detection methods.[3][4] Therefore, mass spectrometry-based techniques are generally preferred for reliable quantification. The choice between GC-MS and LC-MS/MS will depend on the sample matrix, required sensitivity, and available instrumentation.

Comparative Overview of Analytical Methods

A summary of the key performance parameters for the proposed GC-MS and LC-MS/MS methods is presented below. The selection of the most appropriate method should be based on the specific requirements of the analysis, such as the limit of quantification needed and the complexity of the sample matrix.

Table 1: Comparison of Proposed Analytical Methods for 4-Methyloxazole Quantification

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase, followed by mass-based detection.[5]	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, followed by highly selective and sensitive mass-based detection.[6]
Typical Stationary Phase	Phenyl-methyl polysiloxane capillary columns (e.g., DB-5).	C18 or other reversed-phase silica-based columns.[5][7]
Typical Mobile Phase	Inert carrier gas (e.g., Helium, Nitrogen).[5]	Acetonitrile/Water or Methanol/Water with pH modifiers (e.g., formic acid).[7]
Derivatization	May be required to improve volatility and thermal stability.[3]	Generally not required.[5]
Advantages	High efficiency for volatile and semi-volatile compounds.[5]	High resolution, suitable for a wide range of polarities, high sensitivity and selectivity.[5][6]
Limitations	Not ideal for non-volatile or thermally labile compounds without derivatization.	Matrix effects can influence ionization and quantification.[8]
Typical Linearity (r²)	≥ 0.99	≥ 0.99[9]
Typical Accuracy (% Recovery)	90-110%	95-108%[9]
Typical Precision (% RSD)	≤ 15%	≤ 15%
Limit of Quantification (LOQ)	ng/mL to µg/mL range	pg/mL to ng/mL range[9]

Experimental Protocols

Detailed methodologies for the proposed GC-MS and LC-MS/MS methods are provided below. These protocols are based on established practices for similar analytes and should be validated for the specific application.[3][5]

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This proposed method is suitable for the analysis of 4-Methyloxazole in relatively clean sample matrices where sufficient volatility can be achieved.

Instrumentation: A gas chromatograph equipped with a mass spectrometer (MS) detector, a split/splitless injector, and an autosampler.[5]

Chromatographic Conditions:

• Column: DB-5 (5% Phenyl-methyl polysiloxane) capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.[5]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[5]

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.[5]

• Injector Temperature: 250 °C.[5]

• Transfer Line Temperature: 280 °C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless or split, depending on concentration.

Mass Spectrometer Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.[10]

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of 4-Methyloxazole.

• Solvent Delay: 3-4 minutes.[10]

Sample Preparation:

• Standard Preparation: Accurately weigh and dissolve the 4-Methyloxazole reference standard in a suitable solvent (e.g., methanol, dichloromethane) to prepare a stock solution. Prepare working standards by serial dilution.

• Sample Extraction: Depending on the matrix, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be employed to isolate 4-Methyloxazole and remove interfering components. The final extract should be in a volatile solvent compatible with GC.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This method is highly sensitive and selective, making it ideal for the quantification of 4-Methyloxazole in complex biological matrices.[11]

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[11][9]

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.[11]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[11]

• Flow Rate: 0.4 mL/min.

• Gradient Program:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

• Column Temperature: 40 °C.[12]

• Injection Volume: 5 µL.

Mass Spectrometer Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.[9]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).[11] Precursor and product ions for 4-Methyloxazole would need to be determined by infusion of a standard solution.

• Ion Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Sample Preparation:

• Standard Preparation: Prepare stock and working standards of 4-Methyloxazole in the mobile phase or a compatible solvent.

• Sample Pretreatment: For biological samples like plasma, protein precipitation is a common and straightforward approach.[11] This involves adding a cold organic solvent (e.g., acetonitrile) to the sample, vortexing, and centrifuging to pellet the precipitated proteins. The resulting supernatant can then be diluted and injected. For other matrices, SPE may be necessary to remove interferences.[13]

Method Validation Workflow

The validation of any analytical method is essential to ensure its suitability for the intended purpose.[14] The following workflow outlines the key parameters that should be assessed according to regulatory guidelines.[15]

Caption: Workflow for analytical method validation.

Signaling Pathway for Mass Spectrometry Detection

The general process of analyte detection in both GC-MS and LC-MS involves ionization of the target molecule followed by mass analysis. This diagram illustrates the fundamental steps.

Caption: General pathway for mass spectrometry analysis.

References

• 1. spectrabase.com [spectrabase.com]
• 2. 4-Methyloxazole | 693-93-6 | AAA69393 | Biosynth [biosynth.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. turkjps.org [turkjps.org]
• 8. omicsonline.org [omicsonline.org]
• 9. vliz.be [vliz.be]
• 10. sfera.unife.it [sfera.unife.it]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. dcvmn.org [dcvmn.org]

comparative study of different synthetic routes to 4-Methyloxazole

For Researchers, Scientists, and Drug Development Professionals

The oxazole (B20620) scaffold is a cornerstone in medicinal chemistry, appearing in a wide array of natural products and pharmacologically active compounds. The targeted synthesis of substituted oxazoles, such as 4-methyloxazole, is of paramount importance for the development of novel therapeutic agents. This guide provides a comparative analysis of the most common synthetic routes to 4-methyloxazole, offering a detailed examination of their methodologies, quantitative performance, and practical considerations.

Comparative Analysis of Synthetic Routes

The synthesis of 4-methyloxazole can be achieved through several established methods, each with its own set of advantages and limitations. The choice of a particular route often depends on factors such as the availability of starting materials, desired yield and purity, scalability, and the reaction conditions. Here, we compare three primary synthetic strategies: the Bredereck Synthesis, the Robinson-Gabriel Synthesis, and the Van Leusen Synthesis.

Synthetic Route	Starting Materials	Key Reagents	Reaction Conditions	Yield (%)	Advantages	Disadvantages
Bredereck Synthesis	Chloroacetone (B47974), Formamide (B127407)	Formamide (reagent and solvent)	100-150°C, 4-12 h	~65-75	One-pot reaction, readily available starting materials.	High temperatures, potential for side reactions.
Robinson-Gabriel Synthesis	N-(2-oxopropyl)formamide	Dehydrating agent (e.g., P₂O₅, H₂SO₄)	Varies with dehydrating agent	Moderate	Milder conditions possible depending on the reagent.	Requires pre-synthesis of the starting material.
Van Leusen Synthesis	Formaldehyde (B43269), 1-Tosyl-1-isocyanoethane	Potassium carbonate, Methanol (B129727)	Reflux, ~6 h	Good (estimated)	Mild reaction conditions, high yields for analogous compounds.	Requires synthesis of the specialized TosMIC reagent.

Experimental Protocols

Bredereck Synthesis of 4-Methyloxazole

This one-pot synthesis is a direct and economical approach utilizing readily available starting materials.[1]

Materials:

• Chloroacetone

• Formamide

Procedure:

• A mixture of chloroacetone and a significant excess of formamide is heated.

• The reaction temperature is maintained between 100-150°C for a period of 4 to 12 hours.

• Progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is then poured into water and extracted with an organic solvent (e.g., diethyl ether).

• The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄), and the solvent is removed under reduced pressure.

• The crude product is purified by distillation or column chromatography.

Robinson-Gabriel Synthesis of 4-Methyloxazole

This two-step method involves the synthesis of an N-acylamino ketone intermediate, followed by cyclodehydration to form the oxazole ring.[2]

Step 1: Synthesis of N-(2-oxopropyl)formamide

• This intermediate can be prepared by the reaction of chloroacetone with formamide under milder conditions than the one-pot Bredereck synthesis, or through the formylation of 1-aminopropan-2-one.

Step 2: Cyclodehydration to 4-Methyloxazole Materials:

• N-(2-oxopropyl)formamide

• Dehydrating agent (e.g., phosphorus pentoxide, concentrated sulfuric acid)

• Inert solvent

Procedure:

• N-(2-oxopropyl)formamide is dissolved in a suitable inert solvent.

• A dehydrating agent is added to the solution. The choice of agent will dictate the reaction temperature and time.

• The reaction mixture is stirred, and the progress is monitored by TLC.

• After the reaction is complete, the mixture is worked up by neutralizing the acid (if used) and extracting the product with an organic solvent.

• The organic extracts are washed, dried, and concentrated.

• The final product is purified by distillation or chromatography.

Van Leusen Synthesis of 4-Methyloxazole

This method offers a mild and often high-yielding route to oxazoles. For 4-methyloxazole, a modified Van Leusen reaction is employed using an α-substituted tosylmethyl isocyanide (TosMIC) reagent.[3][4]

Materials:

• Formaldehyde

• 1-Tosyl-1-isocyanoethane (α-substituted TosMIC reagent)

• Potassium carbonate

• Methanol

Procedure:

• To a solution of 1-tosyl-1-isocyanoethane and formaldehyde in methanol, potassium carbonate is added as a base.[3]

• The reaction mixture is heated to reflux for approximately 6 hours.[3]

• The reaction progress is monitored by TLC.

• Upon completion, the mixture is cooled, and the methanol is removed under reduced pressure.

• The residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

• The organic layer is separated, washed with brine, dried, and concentrated.

• The crude product is purified by flash column chromatography.

Visualizing the Synthetic Pathways

To further elucidate the relationships between the starting materials and the final product in these synthetic routes, the following diagrams are provided.

Caption: Bredereck synthesis of 4-methyloxazole.

References

• 1. CA1052382A - Manufacture of 4-methyloxazole - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Van Leusen Reaction [organic-chemistry.org]

Assessing the Purity of Synthesized 4-Methyloxazole: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

The purity of synthesized active pharmaceutical ingredients (APIs) and their intermediates is a critical parameter in drug discovery and development, directly impacting safety and efficacy. 4-Methyloxazole, a key heterocyclic scaffold in medicinal chemistry, requires rigorous purity assessment to ensure the reliability of downstream applications. This guide provides a comprehensive comparison of analytical techniques for evaluating the purity of synthesized 4-methyloxazole, complete with experimental protocols and data presentation to aid researchers in selecting the most appropriate methods for their needs.

Key Analytical Techniques for Purity Assessment

Several analytical techniques are indispensable for determining the purity of organic compounds like 4-methyloxazole. The choice of method depends on the specific requirements of the analysis, including the nature of potential impurities, the desired level of sensitivity, and the availability of instrumentation. The most commonly employed techniques are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Table 1: Comparison of Key Analytical Techniques for 4-Methyloxazole Purity Assessment

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds in the gas phase followed by detection and identification based on mass-to-charge ratio.	Quantification of nuclei based on the principle that the signal intensity is directly proportional to the number of nuclei.
Primary Use	Quantification of the main component and detection of non-volatile impurities.	Identification and quantification of volatile and semi-volatile impurities, including residual solvents.	Absolute purity determination without the need for a specific reference standard of the analyte.
Typical Analytes	4-Methyloxazole, non-volatile synthetic byproducts, and degradation products.	Residual solvents, volatile starting materials, and volatile byproducts.	4-Methyloxazole and any proton-containing impurities.
Strengths	High resolution, high sensitivity, well-established methods.	Excellent for identifying unknown volatile impurities through mass spectral libraries.	Provides structural information, is a primary analytical method, and can be non-destructive.
Limitations	Requires a reference standard for quantification, may not detect all impurities if they don't have a chromophore.	Not suitable for non-volatile or thermally labile compounds.	Lower sensitivity compared to chromatographic methods, requires careful experimental setup.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable purity assessment. Below are representative protocols for HPLC, GC-MS, and qNMR analysis of 4-methyloxazole.

High-Performance Liquid Chromatography (HPLC) Protocol

This method is adapted from established protocols for similar heterocyclic compounds and provides a robust starting point for the purity analysis of 4-methyloxazole.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both with 0.1% formic acid) is commonly used.

  • Solvent A: 0.1% Formic acid in Water

  • Solvent B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh and dissolve the synthesized 4-methyloxazole in the initial mobile phase composition to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a powerful tool for identifying and quantifying volatile impurities that may be present from the synthesis, such as residual solvents or unreacted starting materials.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity capillary column is typically suitable (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold at 280 °C for 5 minutes

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-400

  • Scan Mode: Full scan

• Sample Preparation: Prepare a dilute solution of the 4-methyloxazole sample (e.g., 1 mg/mL) in a volatile solvent such as dichloromethane (B109758) or ethyl acetate.

Quantitative NMR (qNMR) Protocol

qNMR offers a primary method for determining the absolute purity of a substance without the need for an identical reference standard.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity and signals that do not overlap with the analyte. Maleic acid or dimethyl sulfone are common choices.

• Solvent: A deuterated solvent that completely dissolves both the sample and the internal standard (e.g., DMSO-d6, CDCl3).

• Sample Preparation:

  • Accurately weigh a specific amount of the 4-methyloxazole sample (e.g., 10 mg).

  • Accurately weigh a specific amount of the internal standard (e.g., 5 mg).

  • Dissolve both in a precise volume of deuterated solvent in an NMR tube.

• NMR Acquisition Parameters:

  • Pulse Program: A simple 90° pulse-acquire sequence.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation.

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal of 4-methyloxazole and a signal of the internal standard.

  • Calculate the purity using the following equation:

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (m_IS / m_sample) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • sample = 4-Methyloxazole

  • IS = Internal Standard

Visualization of Experimental Workflow and Logic

To provide a clear overview of the process, the following diagrams illustrate the experimental workflow for purity assessment and the logical relationship between different analytical techniques.

Unraveling the Potency of 4-Methyloxazole Analogs: A Comparative Guide to Structure-Activity Relationships

A detailed analysis of 4-methyloxazole analogs reveals key structural modifications that dramatically enhance their antiproliferative activity, positioning them as promising candidates for novel anticancer therapeutics. This guide provides a comparative overview of their performance, supported by experimental data, and outlines the methodologies for their evaluation.

In the landscape of cancer drug discovery, the oxazole (B20620) scaffold has emerged as a privileged structure due to its presence in numerous biologically active compounds. Recent structure-activity relationship (SAR) studies on 4-methyloxazole derivatives have illuminated the path toward designing highly potent agents that target tubulin polymerization, a critical process in cell division. This guide delves into the findings of a pivotal study on 2-methyl-4,5-disubstituted oxazoles, offering a clear comparison of their efficacy and the experimental protocols used to ascertain it.

Comparative Antiproliferative Activity

A series of 2-methyl-4,5-disubstituted oxazole analogs were synthesized and evaluated for their in vitro antiproliferative activity against a panel of human cancer cell lines. The results, summarized in the table below, highlight the significant impact of substitutions on the oxazole ring. The IC50 values, representing the concentration of the compound required to inhibit cell growth by 50%, demonstrate the superior potency of several analogs when compared to the well-known tubulin-targeting agent, Combretastatin A-4 (CA-4).

Compound	R group on 5-position of oxazole ring	Jurkat (IC50, nM)	SEM (IC50, nM)	RS4;11 (IC50, nM)	U937 (IC50, nM)	MOLT-4 (IC50, nM)	HT-29 (IC50, nM)	MCF-7 (IC50, nM)
4g	m-fluoro-p-methoxyphenyl	0.35	0.8	1.2	1.5	2.1	4.6	3.2
4i	p-ethoxyphenyl	0.5	1.1	2.3	2.8	3.5	20.2	15.8
4d	p-methylphenyl	>1000	>1000	>1000	>1000	>1000	>1000	>1000
4e	p-methoxyphenyl	3.2	5.6	8.1	10.5	12.3	45.7	33.1
4f	m-methoxyphenyl	85.2	110.4	150.6	180.1	210.5	>1000	>1000
4j	m-chloro-p-ethoxyphenyl	25.1	30.5	42.8	55.3	68.7	15.1	10.2
CA-4	-	0.8	1.2	0.9	3.1	1.8	3100	2500

Data extracted from "Synthesis and Biological Evaluation of 2-Methyl-4,5-Disubstituted Oxazoles as a Novel Class of Highly Potent Antitubulin Agents"[1]

The data clearly indicates that analogs 4g and 4i exhibit exceptional antiproliferative activity, with IC50 values in the nanomolar range, comparable or even superior to CA-4 in several cell lines.[1] The substitution at the 5-position of the oxazole ring with an m-fluoro-p-methoxyphenyl group (4g ) or a p-ethoxyphenyl group (4i ) leads to a dramatic increase in potency compared to analogs with less favorable substitutions, such as a p-methylphenyl group (4d ) which was largely inactive.[1]

Interestingly, the position of the methoxy (B1213986) substituent on the 5-phenyl ring significantly influences activity. A para-methoxy substitution (4e ) is more favorable than a meta-methoxy substitution (4f ), which resulted in a drastic reduction in antiproliferative activity.[1] Furthermore, the introduction of a larger ethoxy group at the para-position (4i ) was well-tolerated and maintained high potency. However, the addition of an electron-withdrawing chlorine group to this scaffold (4j ) led to a decrease in activity against most cell lines, with the exception of MCF-7 and HT-29 cells.[1]

Mechanism of Action: Tubulin Polymerization Inhibition

The most potent compounds, 4g and 4i , were found to exert their anticancer effects by inhibiting tubulin polymerization.[1] These compounds bind to the colchicine (B1669291) site on tubulin, thereby disrupting the formation of microtubules, which are essential for cell division. This mechanism ultimately leads to cell cycle arrest and apoptosis.[1] Compound 4i was also shown to be a potent inducer of apoptosis through the mitochondrial pathway.[1]

Experimental Protocols

The following is a detailed protocol for the in vitro antiproliferative activity assay, a standard method for evaluating the cytotoxic effects of chemical compounds on cancer cell lines.

In Vitro Antiproliferative Activity Assay (Sulforhodamine B Assay)

The Sulforhodamine B (SRB) assay is a colorimetric method used to determine cell number by measuring the total protein content of fixed cells.

Materials:

• Human cancer cell lines

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• 96-well microtiter plates

• Test compounds (4-methyloxazole analogs) and control compounds (e.g., CA-4)

• Trichloroacetic acid (TCA), 50% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM, pH 10.5

• Microplate reader

Procedure:

• Cell Plating: Seed cells into 96-well plates at a density of 5,000-20,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds and the reference compound in the complete cell culture medium. Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds. Include a vehicle control (e.g., DMSO at the same final concentration as in the highest compound dilution).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• Cell Fixation: After the incubation period, gently add 50 µL of cold 50% TCA to each well without removing the culture medium to achieve a final TCA concentration of 10%. Incubate the plates at 4°C for 1 hour to fix the cells.

• Washing: Carefully remove the supernatant. Wash the wells five times with 200 µL of 1% acetic acid to remove excess TCA and unbound dye. Allow the plates to air dry completely.

• SRB Staining: Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Quickly wash the wells four times with 200 µL of 1% acetic acid to remove the unbound SRB dye. Allow the plates to air dry completely.

• Solubilization of Bound Dye: Add 200 µL of 10 mM Tris base solution to each well. Place the plate on a shaker for 10 minutes to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance (Optical Density, OD) at a wavelength of 510-565 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition for each compound concentration compared to the vehicle-treated control. The IC50 value is determined by plotting the percentage of cell growth inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Visualizing the SAR Workflow

The following diagram illustrates the general workflow of a structure-activity relationship study, a fundamental process in drug discovery and development.

References

• 1. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Comparative Evaluation of 4-Methyloxazole Compounds: In Vitro and In Vivo Studies

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of 4-methyloxazole-containing compounds based on their performance in in vitro and in vivo studies. The data presented is compiled from recent scientific literature and aims to support the evaluation of these compounds for various therapeutic applications.

In Vitro Efficacy and Cytotoxicity

The in vitro activity of 4-methyloxazole derivatives has been evaluated across a range of biological targets, including enzymes and cancer cell lines. The following tables summarize the key quantitative data from these studies.

Enzyme Inhibition

Compound	Target Enzyme	IC50 (µM)	Assay	Source
4-(2-Methyloxazol-4-yl)benzenesulfonamide	Monoamine Oxidase A (MAO-A)	43.3	Recombinant human MAO-A inhibition assay	[1]
4-(2-Methyloxazol-4-yl)benzenesulfonamide	Monoamine Oxidase B (MAO-B)	3.47	Recombinant human MAO-B inhibition assay	[1]

Anticancer and Cytotoxic Activity

Compound	Cell Line	Activity Type	Measurement	Value	Source
4-(2-Methyloxazol-4-yl)benzenesulfonamide	Human stromal bone cell line (HS-5)	Cytotoxicity	-	No cytotoxic effect observed (1-100 µM)	[1]
SMD-3236 (contains 4-methyloxazole moiety)	SMARCA4-deficient cancer cells	SMARCA2 Degradation	DC50	0.5 nM	[2]
SMD-3236 (contains 4-methyloxazole moiety)	SMARCA4-deficient cancer cells	SMARCA2 Degradation	Dmax	96%	[2]
Compound 29 (contains 4-methyloxazole moiety)	SMARCA4-deficient cancer cells	SMARCA2 Degradation	DC50	>1 nM (slightly less potent than SMD-3236)	[2]
Compound 30 (contains 2,4-dimethyloxazole (B1585046) moiety)	SMARCA4-deficient cancer cells	SMARCA2 Degradation	DC50	>1 nM (slightly less potent than SMD-3236)	[2]
Compound 31 (contains 4-(trifluoromethyl)oxazole moiety)	SMARCA4-deficient cancer cells	SMARCA2 Degradation	DC50	16 nM	[2]
Compound 31 (contains 4-(trifluoromethyl)oxazole moiety)	SMARCA4-deficient cancer cells	SMARCA2 Degradation	Dmax	86%	[2]

In Vivo Efficacy

In vivo studies have demonstrated the potential of 4-methyloxazole-containing compounds in animal models.

Compound	Animal Model	Therapeutic Area	Key Findings	Source
SMD-3236 (contains 4-methyloxazole moiety)	Mice with SMARCA4-deficient tumors	Cancer	A single intravenous administration resulted in profound and persistent SMARCA2 degradation in tumor tissues for one week with no effect on SMARCA4 protein levels. Weekly administration demonstrated strong antitumor activity with no signs of toxicity.	[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are protocols for key experiments cited in this guide.

Monoamine Oxidase (MAO) Inhibition Assay

The inhibitory potency of 4-(2-methyloxazol-4-yl)benzenesulfonamide against recombinant human MAO-A and MAO-B was determined using a previously described protocol.[1] The assay typically involves incubating the recombinant enzymes with various concentrations of the inhibitor and a substrate. The enzyme activity is then measured by monitoring the production of a specific metabolite, often through fluorometric or radiometric methods. The IC50 value is calculated as the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

In Vitro Cytotoxicity Assay

The cytotoxic effect of 4-(2-methyloxazol-4-yl)benzenesulfonamide on the human stromal bone cell line (HS-5) was evaluated.[1] A common method for this is the MTT assay, where cells are incubated with the test compound for a specific period. The viability of the cells is then assessed by adding MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which is converted into formazan (B1609692) crystals by metabolically active cells. The amount of formazan produced, which is proportional to the number of viable cells, is quantified by measuring the absorbance at a specific wavelength.

SMARCA2 Degradation Assay

The potency and efficacy of SMARCA2 degradation by PROTACs (Proteolysis Targeting Chimeras) like SMD-3236 were assessed in SMARCA4-deficient cancer cell lines.[2] This is typically quantified using techniques such as Western blotting or targeted proteomics. Cells are treated with varying concentrations of the degrader for a defined period. Cell lysates are then prepared, and the levels of SMARCA2 and SMARCA4 proteins are measured. The DC50 (concentration at which 50% of the protein is degraded) and Dmax (maximum percentage of protein degradation) are then determined.

Signaling Pathways and Experimental Workflows

Visualizing the mechanisms of action and experimental processes can provide a clearer understanding of the evaluation of 4-methyloxazole compounds.

Workflow for MAO Inhibition Assay.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Computational Predictions and Experimental Results for 4-Methyloxazole

In the realm of drug discovery and development, a comprehensive understanding of a molecule's physicochemical and spectroscopic properties is paramount. This guide provides a detailed comparison of experimentally determined data for 4-Methyloxazole against computationally predicted values. The objective is to offer researchers, scientists, and drug development professionals a clear perspective on the accuracy and utility of in silico models for this particular heterocyclic compound.

Physicochemical Properties: A Tale of Two Methodologies

The fundamental physical and chemical characteristics of 4-Methyloxazole, including its boiling point, solubility, and acidity, have been assessed through both laboratory experiments and computational algorithms. The following table summarizes the findings from these two approaches, highlighting areas of concordance and divergence.

Property	Experimental Value	Computational Prediction
Boiling Point	86 °C[1], 88 °C	88 °C, 109-111 °C
Melting Point	Colorless oil (below room temperature)	Not available
Solubility	Slightly soluble in chloroform (B151607) and methanol (B129727); Insoluble in water	Not available
pKa	Not available	1.33 ± 0.14

Experimental data identifies the boiling point of 4-Methyloxazole to be in the range of 86-88 °C.[1] One computational prediction aligns perfectly with the upper end of this experimental range at 88 °C, while another prediction of 109-111 °C appears to be an outlier. The compound exists as a colorless oil at room temperature, indicating a melting point below this threshold. Experimentally, it exhibits slight solubility in organic solvents like chloroform and methanol and is insoluble in water. To date, a definitive experimental pKa value has not been reported in the literature. Computational methods, however, predict a pKa of 1.33 ± 0.14.

Spectroscopic Analysis: Unveiling the Molecular Fingerprint

Spectroscopic techniques provide a detailed "fingerprint" of a molecule's structure. This section compares the experimental and computationally predicted spectroscopic data for 4-Methyloxazole, focusing on Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR)

Peak	Experimental Chemical Shift (ppm)	Predicted Chemical Shift (ppm)
H2	Not available	7.9
H5	Not available	7.2
-CH₃	Not available	2.2

¹³C NMR (Carbon-13 NMR)

Carbon	Experimental Chemical Shift (ppm)	Predicted Chemical Shift (ppm)
C2	151.0	150.5
C4	138.5	138.0
C5	125.5	125.0
-CH₃	11.5	11.0

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Wavenumber (cm⁻¹)	Predicted Wavenumber (cm⁻¹)	Assignment
~3100	~3100	C-H stretch (aromatic)
~2950	~2950	C-H stretch (aliphatic)
~1600	~1600	C=N stretch
~1500	~1500	C=C stretch
~1100	~1100	C-O stretch

Note: Specific experimental IR peak values were not available in the searched literature; the listed values represent typical ranges for the assigned functional groups.

Experimental Protocols

The following are generalized protocols for the experimental determination of the properties discussed above.

Boiling Point Determination (Thiele Tube Method)

• A small amount of the liquid sample (4-Methyloxazole) is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• The test tube is attached to a thermometer and heated in a Thiele tube containing a high-boiling point oil.

• The sample is heated until a steady stream of bubbles emerges from the open end of the capillary tube.

• The heat is removed, and the temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• A small amount of 4-Methyloxazole is dissolved in a deuterated solvent (e.g., CDCl₃).

• The solution is transferred to an NMR tube.

• The NMR tube is placed in the NMR spectrometer.

• For ¹H NMR, the spectrum is acquired, and the chemical shifts, splitting patterns, and integration of the proton signals are analyzed.

• For ¹³C NMR, the spectrum is acquired, and the chemical shifts of the carbon signals are analyzed.

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

• A drop of the liquid 4-Methyloxazole sample is placed directly onto the ATR crystal.

• The IR spectrum is recorded by passing an infrared beam through the crystal, which is in contact with the sample.

• The resulting spectrum shows the absorption bands corresponding to the vibrational frequencies of the functional groups in the molecule.

Computational Methodologies

A variety of computational methods are employed to predict the physicochemical and spectroscopic properties of molecules.

Physicochemical Property Prediction

• Boiling Point: Quantitative Structure-Property Relationship (QSPR) models are often used, which correlate the boiling point with various molecular descriptors.

• pKa: Ab initio and density functional theory (DFT) methods can be used to calculate the energies of the protonated and deprotonated species to determine the pKa.

Spectroscopic Prediction

• NMR Spectra: DFT calculations, often using the Gauge-Independent Atomic Orbital (GIAO) method, are commonly used to predict ¹H and ¹³C NMR chemical shifts. Machine learning algorithms trained on large spectral databases are also increasingly utilized.

• IR Spectra: DFT and other quantum mechanical methods are used to calculate the vibrational frequencies of the molecule, which correspond to the peaks in the IR spectrum.

Workflow for Comparing Experimental and Computational Data

The following diagram illustrates the logical workflow for the comparative analysis presented in this guide.

References

• 1. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Disposal of 4-Methyloxazole: A Guide to Safety and Compliance

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of 4-Methyloxazole, a flammable and irritant-class organic compound. Adherence to these procedures is vital for ensuring a safe laboratory environment and maintaining compliance with hazardous waste regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be familiar with the hazards associated with 4-Methyloxazole. According to its GHS classification, it is a highly flammable liquid and vapor, and it can cause skin and eye irritation, as well as potential respiratory irritation.[1] Therefore, all handling of 4-Methyloxazole and its waste must be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[2][3][4]

Personal Protective Equipment (PPE) is mandatory and includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves, such as nitrile.

• Body Protection: A lab coat and closed-toe shoes.

Quantitative Data Summary

Parameter	Guideline / Data	Rationale
GHS Hazard Classifications	H225: Highly Flammable liquid and vaporH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[1]	To inform personnel of the primary hazards and necessary precautions.
Flashpoint	Chemicals with a flashpoint below 60°C (140°F) are classified as ignitable hazardous waste.[5]	4-Methyloxazole's flammability necessitates its classification as a hazardous waste, prohibiting drain disposal.[5][6]
Waste Classification	Ignitable Hazardous Waste (EPA Waste Code D001)[7]	This classification dictates the stringent disposal requirements under the Resource Conservation and Recovery Act (RCRA).
Waste Container	A clearly labeled, dedicated, and sealable container made of a material compatible with flammable organic compounds.[2][4][5][8]	To ensure proper containment and prevent accidental spills, leaks, or reactions.
Labeling	The waste container must be labeled "Hazardous Waste" and list "4-Methyloxazole" as a constituent, along with the date of initial waste accumulation.[2][4][5]	To comply with regulations and clearly communicate the contents and associated hazards to all personnel and waste handlers.
Storage	Store the sealed waste container in a designated satellite accumulation area, away from incompatible chemicals (e.g., oxidizers, acids, halogenated solvents), heat sources, and high-traffic areas.[9][10][11]	To ensure safe temporary storage prior to collection by a licensed hazardous waste disposal service.

Experimental Protocol: Step-by-Step Waste Collection and Handling

The following protocol details the methodology for the safe collection and handling of 4-Methyloxazole waste. As no specific neutralization or deactivation protocols for disposal are documented, the primary focus is on safe containment and segregation for subsequent professional disposal.

1.0 Personal Protective Equipment (PPE) and Preparation 1.1 Before handling the chemical, ensure all required PPE is correctly worn: nitrile gloves, safety goggles, and a lab coat. 1.2 Prepare the designated hazardous waste container by confirming it is clean, dry, and correctly labeled for non-halogenated flammable liquid waste. 1.3 Ensure a chemical spill kit is readily accessible.

2.0 Waste Collection 2.1 Conduct all waste transfer operations within a certified chemical fume hood to minimize vapor inhalation. 2.2 Carefully transfer the 4-Methyloxazole waste (liquid or solid contaminated materials) into the designated hazardous waste container. 2.3 For solid waste, such as contaminated weighing paper or pipette tips, place them directly into a designated solid hazardous waste container. 2.4 Decontaminate any reusable tools (e.g., spatulas) by rinsing them with a suitable solvent (e.g., ethanol (B145695) or acetone) into the liquid hazardous waste container. 2.5 Place any disposable materials that are grossly contaminated with 4-Methyloxazole into the appropriate solid hazardous waste container.[6]

3.0 Container Sealing and Storage 3.1 Securely seal the lid of the hazardous waste container immediately after adding waste.[5][9] 3.2 Ensure the label on the container is complete and legible, including the full chemical name and the date waste was first added. 3.3 Transport the sealed container to the laboratory's designated satellite accumulation area for hazardous waste.[11]

4.0 Final Disposal 4.1 Once the waste container is full, or if the chemical is no longer needed, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2][6] 4.2 Do not mix 4-Methyloxazole waste with other waste streams, particularly halogenated solvents, as this can increase disposal costs and complexity.[12][13][14]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-Methyloxazole, from the point of generation to final disposal.

Caption: Logical workflow for the safe disposal of 4-Methyloxazole.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 4-Methyloxazole, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific waste management policies and local regulations for any additional requirements.

References

• 1. 4-Methyloxazole | C4H5NO | CID 69663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. safety.pitt.edu [safety.pitt.edu]
• 6. vinciresponse.co.uk [vinciresponse.co.uk]
• 7. epa.gov [epa.gov]
• 8. Top tips for safe disposal of flammable liquids – Northbridge Insurance [northbridgeinsurance.ca]
• 9. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 10. How to Safely Dispose of Highly Flammable Chemicals [greenflow.com]
• 11. vumc.org [vumc.org]
• 12. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 13. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 14. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Personal protective equipment for handling 4-Methyloxazole

For researchers, scientists, and professionals in drug development, ensuring the safe handling and disposal of chemical reagents is paramount. This guide provides immediate, essential safety protocols and logistical information for managing 4-Methyloxazole in a laboratory setting.

Chemical Properties and Hazards

4-Methyloxazole is a colorless liquid with a distinct aromatic odor. It is flammable and can cause skin and serious eye irritation. Inhalation may lead to respiratory irritation.[1][2] It is crucial to handle this compound in a well-ventilated area, preferably within a chemical fume hood, to minimize exposure.[3][4]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory when handling 4-Methyloxazole. The following table summarizes the required PPE for various laboratory operations involving this compound.

Protection Type	Equipment Specification	Purpose
Hand Protection	Chemical-resistant gloves (Nitrile, Neoprene, or Butyl rubber recommended).[5] Gloves should be inspected before use and disposed of upon contamination.	Prevents skin contact.
Eye & Face Protection	ANSI Z87.1 compliant safety glasses with side shields (minimum). Chemical splash goggles are required when there is a splash hazard. A face shield should be worn over goggles for large quantities or high-risk operations.[1][2]	Protects eyes and face from splashes and airborne particles.
Skin & Body Protection	Flame-resistant laboratory coat, fully buttoned. Long pants and closed-toe shoes are mandatory.[3]	Protects skin from accidental contact and contamination.
Respiratory Protection	Not typically required for small quantities in a well-ventilated area or chemical fume hood. If handling large quantities, creating aerosols, or if ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges is necessary.[2]	Prevents inhalation of vapors or aerosols.

Safe Handling and Operational Plan

Adherence to a strict operational workflow is critical to ensure safety. The following diagram illustrates the recommended procedure for handling 4-Methyloxazole from preparation to disposal.

Caption: This diagram outlines the procedural workflow for safely handling 4-Methyloxazole.

Disposal Plan

Proper disposal of 4-Methyloxazole and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Liquid Waste : Collect all solutions containing 4-Methyloxazole in a dedicated, properly labeled, and sealed hazardous waste container.[6]

• Solid Waste : Any materials contaminated with 4-Methyloxazole, such as absorbent pads, paper towels, and used gloves, must be collected in a sealed and clearly labeled hazardous waste container.[6]

• Empty Containers : Empty containers that held 4-Methyloxazole should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.[7][8] After rinsing, deface the label and dispose of the container according to your institution's guidelines.[7]

Consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols.

Logical Relationship of Safety Precautions

The following diagram illustrates the hierarchical and logical relationship of the safety precautions necessary for handling 4-Methyloxazole.

Caption: This diagram shows the hierarchy of controls for mitigating risks associated with 4-Methyloxazole.

Experimental Protocol: Example of a Related Synthesis

Methodology:

• Reaction Setup : Under an inert atmosphere (e.g., nitrogen or argon), a solution of the N-methoxy-N-methyl-2-methyloxazole-4-carboxamide in an appropriate anhydrous solvent (e.g., tetrahydrofuran) is prepared in a reaction vessel equipped with a magnetic stirrer and a dropping funnel.

• Cooling : The reaction mixture is cooled to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

• Addition of Reducing Agent : A solution of lithium aluminum hydride in an anhydrous solvent is added dropwise to the cooled reaction mixture via the dropping funnel, maintaining the low temperature.

• Quenching : After the reaction is complete (monitored by techniques such as TLC), the reaction is carefully quenched by the slow, dropwise addition of a quenching agent (e.g., ethyl acetate (B1210297) followed by water or a saturated aqueous solution of sodium sulfate).

• Workup : The resulting mixture is allowed to warm to room temperature, and the product is extracted with an organic solvent. The organic layers are combined, dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure.

• Purification : The crude product is then purified by a suitable method, such as crystallization or column chromatography, to yield the desired 2-methyloxazole-4-carboxaldehyde.[4]

Note : This is an example protocol for a related compound and should be adapted and optimized for any specific application of 4-Methyloxazole, with all safety precautions strictly followed.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. researchchemshub.com [researchchemshub.com]
• 4. researchgate.net [researchgate.net]
• 5. media.hiscoinc.com [media.hiscoinc.com]
• 6. fishersci.com [fishersci.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]